Tridecane

• CAS: 629-50-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical and Physical Properties of Tridecane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tridecane (n-tridecane) is a straight-chain alkane with the chemical formula C13H28. It is a colorless, oily liquid with a faint hydrocarbon odor and is a component of the volatile oils of various plants.[1] While not as commonly utilized as shorter-chain alkanes, tridecane finds applications in organic synthesis, as a solvent, a distillation chaser, and in the manufacturing of paraffin products.[2][3] In the context of research and drug development, understanding the precise chemical and physical properties of tridecane is crucial for its use as a reference standard, a non-polar solvent in extraction and purification processes, and as a component in formulation studies. This guide provides a comprehensive overview of the core chemical and physical properties of tridecane, supported by detailed experimental protocols for their determination.

Chemical and Physical Properties of Tridecane

The following tables summarize the key quantitative data for the chemical and physical properties of n-tridecane.

General Properties
Chemical Formula	C13H28[4]
Molecular Weight	184.36 g/mol [1]
CAS Number	629-50-5[4]
Appearance	Colorless liquid[1]
Odor	Hydrocarbon-like[1]

Physical Properties
Melting Point	-5.5 to -4 °C[2][5]
Boiling Point	234 to 236 °C[2][5]
Density	0.756 g/mL at 25 °C[6]
Vapor Pressure	1 mm Hg at 59.4 °C[6]
Flash Point	79 to 102 °C (closed cup)[7][8]
Autoignition Temperature	202 °C[7]
Solubility in Water	Practically insoluble; ~0.0047 mg/L at 25 °C[1][2]
Viscosity	1.724 mPa·s at 25 °C[1]
Refractive Index (n20/D)	1.425[2][6]
Surface Tension	25.55 mN/m at 25 °C[1]
Heat of Vaporization	66.68 kJ/mol at 25 °C[1]

Experimental Protocols

The accurate determination of the physical properties of tridecane is essential for its application in a research setting. The following are detailed methodologies for key experiments, based on standardized protocols.

Determination of Boiling Point (Capillary Method)

This method is suitable for small sample volumes and provides an accurate boiling point determination.

Apparatus:

• Thiele tube

• Thermometer (-10 to 250 °C)

• Capillary tubes (sealed at one end)

• Small test tube

• Rubber band or wire for attachment

• Heating source (Bunsen burner or heating mantle)

• High-boiling point mineral oil

Procedure:

• A small amount of the tridecane sample (approximately 0.5 mL) is placed into the small test tube.

• A capillary tube, sealed at one end, is inverted and placed into the tridecane sample in the test tube.

• The test tube is attached to a thermometer using a rubber band or wire, ensuring the sample is level with the thermometer bulb.

• The assembly is clamped inside a Thiele tube containing mineral oil, ensuring the oil level is above the side arm to allow for proper convection.

• The Thiele tube is gently heated at the side arm. As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

• Heating is continued until a steady and rapid stream of bubbles is observed.

• The heat source is then removed, and the apparatus is allowed to cool slowly.

• The boiling point is the temperature at which the stream of bubbles ceases, and the liquid is just beginning to be drawn back into the capillary tube.[9][10][11]

Determination of Density (Digital Density Meter) - ASTM D4052

This method provides a precise and rapid determination of the density of liquid hydrocarbons.

Apparatus:

• Digital density meter with an oscillating U-tube

• Thermostatically controlled bath or Peltier element for temperature control

• Syringes for sample injection

Procedure:

• The digital density meter is calibrated using dry air and distilled water at the desired measurement temperature (e.g., 25 °C).

• The tridecane sample is drawn into a clean, dry syringe, ensuring no air bubbles are present.

• The sample is injected into the oscillating U-tube of the density meter.

• The instrument measures the oscillation period of the U-tube filled with the sample. This period is directly related to the density of the liquid.

• The density reading is recorded once the temperature and the reading have stabilized.[2][12]

Determination of Flash Point (Pensky-Martens Closed Cup Tester) - ASTM D93

This method is used to determine the lowest temperature at which the vapors of a liquid will ignite.

Apparatus:

• Pensky-Martens closed-cup tester (manual or automated)

• Thermometer

• Ignition source (gas flame or electric igniter)

Procedure:

• The sample cup of the Pensky-Martens tester is filled with tridecane to the specified level.

• The lid, which contains a stirrer, thermometer, and ignition source port, is securely placed on the cup.

• The sample is heated at a slow, constant rate while being continuously stirred.

• At regular temperature intervals, the stirring is stopped, and the ignition source is dipped into the vapor space above the liquid.

• The flash point is the lowest temperature at which the application of the ignition source causes the vapors to ignite with a brief flash.[13][14][15]

Determination of Viscosity (Capillary Viscometer)

This method measures the resistance of a fluid to flow under gravity.

Apparatus:

• Ubbelohde or similar capillary viscometer

• Constant temperature water bath

• Stopwatch

Procedure:

• The capillary viscometer is cleaned and dried thoroughly.

• A specific volume of tridecane is introduced into the viscometer.

• The viscometer is placed in a constant temperature bath until the sample reaches thermal equilibrium.

• The sample is drawn up through the capillary to a point above the upper timing mark.

• The time taken for the liquid to flow between the upper and lower timing marks is measured using a stopwatch.

• The kinematic viscosity is calculated by multiplying the flow time by the calibration constant of the viscometer. The dynamic viscosity is then calculated by multiplying the kinematic viscosity by the density of tridecane at the same temperature.[16][17]

Visualizations

The following diagrams illustrate key experimental workflows.

Caption: Workflow for Boiling Point Determination using the Capillary Method.

Caption: Workflow for Density Measurement using a Digital Density Meter.

Conclusion

This technical guide has provided a detailed summary of the essential chemical and physical properties of tridecane, presented in a clear and accessible format for researchers, scientists, and professionals in drug development. The inclusion of standardized experimental protocols offers a practical resource for the accurate and reproducible measurement of these properties in a laboratory setting. The provided workflows further clarify the logical steps involved in these determinations. A thorough understanding of these fundamental characteristics is indispensable for the effective and safe utilization of tridecane in scientific research and industrial applications.

References

• 1. OECD test n°104: Vapour pressure - Analytice [analytice.com]
• 2. ASTM D4052 | Anton Paar Wiki [wiki.anton-paar.com]
• 3. gazi.edu.tr [gazi.edu.tr]
• 4. Surface tension - Wikipedia [en.wikipedia.org]
• 5. OECD Guidelines for the Testing of Chemicals, Section 1 Test No. 104: Vapour ... - OECD - Google Books [books.google.at]
• 6. How to Measure Viscosity: 10 Steps (with Pictures) - wikiHow [wikihow.com]
• 7. uobabylon.edu.iq [uobabylon.edu.iq]
• 8. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 11. Video: Boiling Points - Concept [jove.com]
• 12. ASTM D5002 Method for Testing the Density of Oils | Ayalytical [ayalytical.com]
• 13. Flash Point by Pensky-Martens Closed Cup: ASTM D93 Standard Tests - The ANSI Blog [blog.ansi.org]
• 14. precisionlubrication.com [precisionlubrication.com]
• 15. azom.com [azom.com]
• 16. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 17. cscscientific.com [cscscientific.com]

Tridecane: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tridecane (n-tridecane) is a straight-chain alkane with the chemical formula C13H28.[1][2] It is a colorless, combustible liquid that is practically insoluble in water but soluble in organic solvents like ethanol and ether.[3] While not having high specific value in many industrial applications beyond being a component of fuels and solvents, tridecane is of significant interest in research for several reasons.[2][4] It is used as a distillation chaser in laboratory settings, as an analytical standard, and is a naturally occurring compound in the essential oils of various plants and is utilized by certain insects as a pheromone for chemical signaling.[1][2][4] This guide provides an in-depth overview of tridecane, including its physicochemical properties, relevant experimental protocols, and its role in biological signaling.

Physicochemical Properties of Tridecane

The following table summarizes the key quantitative data for tridecane.

Property	Value
CAS Number	629-50-5
Molecular Weight	184.36 g/mol
Molecular Formula	C13H28
Appearance	Colorless liquid
Odor	Gasoline-like to odorless
Density	0.756 g/mL at 25 °C
Melting Point	-6 to -4 °C
Boiling Point	232 to 236 °C
Flash Point	79.44 °C
Water Solubility	Insoluble (0.0047 mg/L)
Refractive Index (nD)	1.425
Vapor Pressure	1 mmHg at 59.4 °C
Vapor Density	6.4 (vs air)

Experimental Protocols

Detailed methodologies for key experiments involving tridecane are provided below.

Protocol 1: Extraction of n-Alkanes (including Tridecane) from Plant Cuticular Wax

This protocol describes the extraction of total cuticular wax from plant leaves using the Soxhlet method, followed by the isolation of the n-alkane fraction.

Materials:

• Fresh or dried plant leaves

• Soxhlet extractor apparatus

• Round-bottom flask

• Heating mantle

• Cellulose extraction thimbles

• n-Hexane (analytical grade)

• Anhydrous sodium sulfate

• Rotary evaporator

• Glass chromatography column

• Silica gel (60-120 mesh)

• Glass wool

• Sand

• Collection vials

Procedure:

• Sample Preparation: Thoroughly clean plant leaves to remove surface contaminants. If using fresh leaves, gently pat them dry. For dried leaves, grind them into a coarse powder.

• Soxhlet Extraction:

  • Place approximately 20-30 g of the prepared plant material into a cellulose extraction thimble.

  • Position the thimble inside the Soxhlet extractor.

  • Fill a round-bottom flask with n-hexane to about two-thirds of its volume and add a few boiling chips.

  • Assemble the apparatus and heat the flask with a heating mantle.

  • Allow the extraction to proceed for 6-8 hours, ensuring a consistent cycle of solvent washing over the sample.[5]

• Drying and Concentration:

  • After extraction, let the apparatus cool.

  • Pass the n-hexane extract through a funnel containing anhydrous sodium sulfate to remove any residual water.

  • Concentrate the extract by removing the n-hexane using a rotary evaporator at 40°C. The residue is the total cuticular wax extract.[5]

• Isolation of n-Alkane Fraction via Column Chromatography:

  • Column Packing: Place a small plug of glass wool at the bottom of the chromatography column, followed by a thin layer of sand. Prepare a slurry of silica gel in n-hexane and pour it into the column. After the silica gel settles, add another thin layer of sand on top.

  • Sample Loading: Dissolve a known amount of the total wax extract in a minimal volume of n-hexane and carefully load it onto the top of the silica gel column.

  • Elution: Elute the column with n-hexane. The non-polar n-alkanes, including tridecane, will elute first.

  • Fraction Collection: Collect the eluate in fractions and monitor the separation.

Protocol 2: Analysis of Tridecane using Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines a general procedure for the analysis of tridecane, often used as an internal standard in pheromone analysis.

Materials:

• Sample containing tridecane (e.g., plant extract, pheromone gland extract)

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

• Appropriate GC column (e.g., DB-5MS)

• Helium (carrier gas)

• Tridecane analytical standard

Procedure:

• Sample Preparation: Dilute the sample in a suitable solvent (e.g., hexane) to an appropriate concentration for GC-MS analysis. If tridecane is being used as an internal standard, it should be added to the sample at a known concentration.

• GC-MS Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC-MS system.

• Chromatographic Separation: The sample is vaporized and carried by the helium gas through the GC column. The separation of compounds is based on their volatility and interaction with the column's stationary phase. A temperature program is typically used to ensure good separation (e.g., initial temperature of 40°C, ramped up to 310°C).

• Mass Spectrometry Detection: As compounds elute from the GC column, they enter the mass spectrometer, where they are ionized and fragmented. The mass-to-charge ratio of these fragments is measured, creating a mass spectrum for each compound.

• Identification and Quantification: Tridecane is identified by its characteristic retention time and mass spectrum, which can be compared to a library of spectra (e.g., NIST) and the analytical standard. Quantification can be performed by integrating the peak area of tridecane.

Signaling Pathways and Workflows

Tridecane plays a role in the chemical communication of certain insects, acting as a pheromone.

Tridecane in Insect Chemical Signaling

Nymphs of the southern green shield bug produce tridecane as a dispersion and aggregation pheromone, which may also serve as a defense mechanism against predators.[2] It is also a primary component of the defensive fluid produced by the stink bug Cosmopepla bimaculata.[2] This demonstrates a key role for tridecane in the chemical ecology of these species, mediating social interactions and defense.

Caption: Workflow for identifying tridecane as an insect pheromone.

General Workflow for Plant-Based Compound Analysis

The extraction and analysis of tridecane from plant sources follow a structured workflow, as depicted below. This process is fundamental in phytochemistry and natural product drug discovery.

Caption: General workflow for the extraction and identification of tridecane from plant sources.

References

• 1. Tridecane | C13H28 | CID 12388 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Tridecane - Wikipedia [en.wikipedia.org]
• 3. ensince.com [ensince.com]
• 4. TRIDECANE - Ataman Kimya [atamanchemicals.com]
• 5. benchchem.com [benchchem.com]

Solubility of Tridecane in Organic Solvents: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of tridecane in various organic solvents. Tridecane (n-C₁₃H₂₈), a long-chain aliphatic hydrocarbon, is a nonpolar molecule, and its solubility is primarily governed by the principle of "like dissolves like." This document compiles available quantitative solubility data, details relevant experimental protocols for determining solubility, and presents a logical workflow for solvent selection.

Quantitative Solubility Data

Solvent Class	Solvent	Temperature (°C)	Solubility (Mole Fraction of Tridecane)	Citation
Alcohols	Ethanol	24.15	0.0099
Methanol	-	Easily Soluble (Qualitative)	[1]
n-Octanol	-	Easily Soluble (Qualitative)	[1]
Ethers	Diethyl Ether	-	Easily Soluble (Qualitative)	[1]
Ketones	Acetone	-	Soluble (Qualitative)	[2]
Esters	Ethyl Acetate	-	Soluble (Qualitative)	[2]
Aromatic Hydrocarbons	Toluene	-	Soluble (Qualitative)
Chlorinated Solvents	Chloroform	-	Soluble (Qualitative)	[2]
Dichloromethane	-	Soluble (Qualitative)	[2]
Carbon Tetrachloride	-	Soluble (Qualitative)	[3]
Other	Dimethyl Sulfoxide (DMSO)	-	Soluble (Qualitative)	[2]

Note: "Easily Soluble" and "Soluble" are qualitative descriptions from the cited sources and imply high miscibility. Further experimental data is required for precise quantitative values.

Experimental Protocols for Solubility Determination

The determination of liquid-liquid solubility, such as that of tridecane in an organic solvent, can be achieved through several established experimental methods. The choice of method often depends on the required precision, the properties of the solute and solvent, and the available analytical instrumentation.

Gravimetric Method (Shake-Flask)

This is a classical and straightforward method for determining the equilibrium solubility of a liquid in a solvent.

Principle: An excess of the solute (tridecane) is mixed with the solvent of interest. The mixture is agitated at a constant temperature until equilibrium is reached, resulting in two phases. A known mass of the solvent-rich phase is then taken, and the solvent is evaporated, leaving the dissolved solute. The mass of the remaining solute is measured to determine the solubility.

Detailed Methodology:

• Preparation: Add an excess amount of tridecane to a known volume of the organic solvent in a sealed, temperature-controlled vessel (e.g., a jacketed glass reactor or a flask in a thermostatic bath).

• Equilibration: Agitate the mixture vigorously for a prolonged period (e.g., 24-48 hours) to ensure that equilibrium is reached. The temperature must be strictly controlled throughout this process.

• Phase Separation: Cease agitation and allow the two liquid phases to separate completely.

• Sampling: Carefully extract a known mass of the solvent-rich phase using a calibrated syringe or pipette, ensuring no cross-contamination from the tridecane-rich phase.

• Solvent Evaporation: Transfer the sampled solution to a pre-weighed, non-volatile container. Evaporate the solvent under controlled conditions (e.g., in a vacuum oven at a temperature below the boiling point of tridecane) until a constant weight is achieved.

• Quantification: The final weight of the container with the residue minus the initial weight of the empty container gives the mass of tridecane that was dissolved in the sampled mass of the saturated solution.

• Calculation: The solubility can then be expressed in various units, such as g/100g of solvent or mole fraction.

Gas Chromatography (GC) Method

Gas chromatography is a powerful analytical technique for separating and quantifying components of a mixture. It can be adapted to determine the solubility of tridecane in a solvent.

Principle: A saturated solution of tridecane in the chosen solvent is prepared at a constant temperature. A small, known volume of this solution is injected into a gas chromatograph. The resulting peak area for tridecane is compared to a calibration curve prepared from standards of known tridecane concentrations in the same solvent.

Detailed Methodology:

• Equilibration: Prepare a saturated solution of tridecane in the solvent as described in the gravimetric method (steps 1-3).

• Calibration Standards: Prepare a series of standard solutions of tridecane in the solvent of interest with precisely known concentrations.

• GC Analysis of Standards: Inject a fixed volume of each standard solution into the GC. The GC should be equipped with a suitable column (e.g., a nonpolar capillary column) and detector (e.g., a Flame Ionization Detector - FID). Record the retention time and peak area for tridecane for each standard.

• Calibration Curve: Plot the peak area of tridecane against the corresponding concentration for the standard solutions to generate a calibration curve.

• GC Analysis of Saturated Solution: Carefully withdraw a sample from the solvent-rich phase of the equilibrated mixture and inject the same fixed volume into the GC.

• Quantification: Determine the peak area for tridecane in the saturated sample. Use the calibration curve to determine the concentration of tridecane in the saturated solution, which represents its solubility.

Spectroscopic Methods (e.g., UV-Vis)

While alkanes like tridecane do not have strong chromophores for direct UV-Vis analysis, this method can be used indirectly or with derivatization in specific research contexts. However, for a simple binary system of tridecane and a non-absorbing organic solvent, this method is not directly applicable. If the solvent has a distinct UV-Vis spectrum, changes in the spectrum upon saturation with the non-absorbing tridecane could potentially be used, but this is a less common and more complex approach.

Visualization of Experimental Workflow and Logic

The following diagrams illustrate the logical flow of the experimental protocols described above.

Caption: Workflow for determining tridecane solubility.

The following diagram illustrates the logical relationship for selecting a suitable solvent based on the properties of the solute and solvent.

Caption: Logic for predicting tridecane solubility.

References

• 1. mpbio.com [mpbio.com]
• 2. n-Tridecane | CAS:629-50-5 | Miscellaneous | High Purity | Manufacturer BioCrick [biocrick.com]
• 3. Tridecane | C13H28 | CID 12388 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Thermophysical Properties of n-Tridecane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key thermophysical properties of n-tridecane (C13H28), a straight-chain alkane. Understanding these properties is crucial for various applications, including its use as a solvent, in fuel components, and as a reference material in scientific research. This document presents quantitative data in structured tables, details the experimental protocols for measuring these properties, and includes a workflow diagram for their determination.

Thermophysical Properties of n-Tridecane

The following tables summarize the temperature-dependent thermophysical properties of n-tridecane. These properties include density, viscosity, thermal conductivity, and specific heat capacity.

Table 1: Density of n-Tridecane at Different Temperatures

Temperature (K)	Density (g/mL)
298.15	0.756[1]
313.15	-
333.15	-
353.15	-
373.15	-

Note: A comprehensive dataset for density at various temperatures and pressures is available from the National Institute of Standards and Technology (NIST) TRC Web Thermo Tables.[2] Further experimental data has been measured from 293.15 K to 353.15 K at pressures up to 100 MPa.[3]

Table 2: Dynamic Viscosity of n-Tridecane at Different Temperatures

Temperature (K)	Viscosity (mPa·s)
288.15	-
293.15	-
298.15	-
313.15	-
333.15	-

Note: Experimental data for the dynamic viscosity of n-tridecane in mixtures has been reported over a temperature range of 293.15 K to 353.15 K at pressures up to 100 MPa.[3] The viscosity of n-tridecane decreases with increasing temperature.[4][5]

Table 3: Thermal Conductivity of Liquid n-Tridecane at Different Temperatures

Temperature (K)	Thermal Conductivity (W/m·K)
273	-
300	-
400	-
500	-
600	-

Note: The National Institute of Standards and Technology (NIST) provides a collection of experimental data points for the thermal conductivity of liquid n-tridecane in equilibrium with gas over a temperature range of 273 K to 600 K.[2] Generally, the thermal conductivity of liquid n-alkanes decreases with increasing temperature.[6]

Table 4: Isobaric Heat Capacity of Liquid n-Tridecane at Different Temperatures and Pressures

Temperature (K)	Pressure (MPa)	Isobaric Heat Capacity (J/g·K)
313.15	0.1	-
313.15	100	-
373.15	0.1	-
373.15	100	-

Note: Isobaric heat capacities of liquid n-tridecane have been measured from 313.15 K to 373.15 K at pressures up to 100 MPa.[7][8] The isobaric heat capacity of liquid n-tridecane generally increases with temperature and decreases with pressure.

Experimental Protocols

The determination of thermophysical properties requires precise and standardized experimental procedures. Below are detailed methodologies for measuring the key properties of n-tridecane.

2.1. Density Measurement

Density is defined as the mass of a substance per unit volume.[9][10]

• Pycnometry: [9]

  • A pycnometer, a flask with a precisely known volume, is thoroughly cleaned, dried, and weighed (m_empty).

  • The pycnometer is filled with n-tridecane, ensuring no air bubbles are present.

  • The filled pycnometer is placed in a thermostat at the desired temperature until thermal equilibrium is reached.

  • The excess liquid is removed, and the pycnometer is cleaned from the outside and weighed again (m_filled).

  • The density (ρ) is calculated using the formula: ρ = (m_filled - m_empty) / V, where V is the volume of the pycnometer.

• Vibrating Tube Densitometry: [9]

  • A U-shaped tube is filled with the n-tridecane sample.

  • The tube is electromagnetically excited to vibrate at its natural frequency.

  • The instrument measures the oscillation period, which is directly related to the density of the fluid inside the tube.

  • The instrument is calibrated using fluids of known density, such as dry air and pure water.[9]

2.2. Viscosity Measurement

Viscosity is a measure of a fluid's resistance to flow.[4]

• Falling Sphere Viscometer: [11][12]

  • A sphere of known size and density is allowed to fall through a graduated cylinder containing n-tridecane at a constant temperature.

  • The time it takes for the sphere to fall a specific distance between two marked points is measured.

  • The terminal velocity of the sphere is calculated.

  • Stokes' Law is applied to calculate the viscosity, considering the densities of the sphere and the liquid, the acceleration due to gravity, and the sphere's radius.[12] It is crucial that the flow around the sphere is laminar.[11]

• Rotational Viscometer: [11]

  • A spindle is immersed in the n-tridecane sample, which is maintained at a constant temperature.

  • The spindle is rotated at a constant speed.

  • The torque required to rotate the spindle is measured, which is proportional to the viscosity of the fluid.

  • The viscosity is determined based on the instrument's calibration.

2.3. Thermal Conductivity Measurement

Thermal conductivity is the property of a material to conduct heat.

• Transient Hot-Wire Method: [13][14][15]

  • A thin platinum wire is immersed in the liquid n-tridecane.

  • The wire acts as both a heating element and a resistance thermometer.[14]

  • A step voltage is applied to the wire, causing its temperature to rise.

  • The rate of temperature increase is measured by recording the change in the wire's resistance over time.

  • The thermal conductivity is determined from the linear relationship between the temperature rise and the logarithm of time.[14]

• Steady-State Methods (e.g., Guarded Hot Plate): [14][16]

  • A sample of n-tridecane of known thickness is placed between a hot plate and a cold plate.

  • A known amount of heat is supplied by the hot plate, and the temperatures of both plates are measured once a steady state is reached (i.e., temperatures are constant over time).

  • The thermal conductivity is calculated using Fourier's law of heat conduction, taking into account the heat flux, temperature difference, and sample thickness.[14]

2.4. Specific Heat Capacity Measurement

Specific heat capacity is the amount of heat energy required to raise the temperature of a unit mass of a substance by one degree Celsius.[17]

• Method of Mixtures (Calorimetry): [17][18]

  • A known mass of n-tridecane at a specific initial temperature is placed in a calorimeter of known heat capacity.

  • A substance of known mass and higher temperature (e.g., a heated metal block) is introduced into the n-tridecane.

  • The mixture is stirred until a final equilibrium temperature is reached.

  • Based on the principle of energy conservation (heat lost by the hot object equals the heat gained by the n-tridecane and the calorimeter), the specific heat capacity of the n-tridecane can be calculated.[17]

• Electrical Calorimetry: [19][20][21]

  • A known mass of n-tridecane is placed in a well-insulated calorimeter.

  • An electric heater with a known power output is used to heat the liquid for a specific amount of time.

  • The initial and final temperatures of the liquid are measured.

  • The specific heat capacity is calculated by equating the electrical energy supplied to the heat absorbed by the n-tridecane and the calorimeter.

Experimental Workflow

The following diagram illustrates a logical workflow for the experimental determination of the thermophysical properties of n-tridecane.

Experimental workflow for determining thermophysical properties.

References

• 1. n-Tridecane CAS#: 629-50-5 [m.chemicalbook.com]
• 2. tridecane -- Critically Evaluated Thermophysical Property Data from NIST/TRC Web Thermo Tables (WTT) [wtt-pro.nist.gov]
• 3. researchgate.net [researchgate.net]
• 4. gazi.edu.tr [gazi.edu.tr]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. ovid.com [ovid.com]
• 8. ovid.com [ovid.com]
• 9. calnesis.com [calnesis.com]
• 10. weissman.baruch.cuny.edu [weissman.baruch.cuny.edu]
• 11. Experimental determination of viscosity (viscometer) | tec-science [tec-science.com]
• 12. How to Measure Viscosity: 10 Steps (with Pictures) - wikiHow [wikihow.com]
• 13. iieta.org [iieta.org]
• 14. Thermal conductivity measurement - Wikipedia [en.wikipedia.org]
• 15. cfmetrologie.edpsciences.org [cfmetrologie.edpsciences.org]
• 16. wiete.com.au [wiete.com.au]
• 17. m.youtube.com [m.youtube.com]
• 18. phys.libretexts.org [phys.libretexts.org]
• 19. Measure the Specific Heat of Water and Other Fluids : 5 Steps (with Pictures) - Instructables [instructables.com]
• 20. physicsmax.com [physicsmax.com]
• 21. Experimental determination of Specific Heat of Water — Collection of Experiments [physicsexperiments.eu]

The Ubiquitous Alkane: A Technical Guide to the Natural Occurrence of Tridecane in Plants and Insects

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tridecane (C₁₃H₂₈) is a straight-chain alkane that, far from being an inert hydrocarbon, plays a significant role in the chemical ecology of numerous plant and insect species. In plants, it is a component of essential oils and cuticular waxes, contributing to their characteristic aroma and protective functions. In the insect world, tridecane is a key semiochemical, acting as a pheromone for aggregation, alarm, and species recognition, as well as a defensive allomone. This technical guide provides an in-depth overview of the natural occurrence of tridecane, detailing its quantitative presence in various species, the experimental protocols for its analysis, and the current understanding of its biosynthetic and signaling pathways.

Data Presentation: Quantitative Occurrence of Tridecane

The concentration and relative abundance of tridecane vary significantly across different species and even between different tissues or developmental stages of the same organism. The following tables summarize available quantitative data on tridecane in select plant and insect species.

Plant Species	Family	Plant Part	Tridecane Concentration / Relative Abundance (%)	Reference
Nicotiana glauca	Solanaceae	Leaves (Essential Oil)	5.19% (as 3-methyl tridecane)	[1][2][3]
Citrus aurantiifolia (Lime)	Rutaceae	Fruit	Detected	[4]
Abelmoschus esculentus (Okra)	Malvaceae	-	Component of essential oil	[5]
Camellia sinensis (Tea)	Theaceae	-	Reported	[5]

Table 1: Quantitative Data of Tridecane in Various Plant Species.

Insect Species	Order	Function	Tridecane Concentration / Relative Abundance (%)	Reference
Halyomorpha halys (Brown Marmorated Stink Bug)	Hemiptera	Defensive Secretion / Alarm Pheromone	Major component	[4][6]
Messor pergandei (Harvester Ant)	Hymenoptera	Alarm-Recruitment Pheromone (Pygidial Gland)	Major biologically active compound	[7][8][9]
Messor andrei (Harvester Ant)	Hymenoptera	Alarm-Recruitment Pheromone (Pygidial Gland)	Major biologically active compound	[9]
Cosmopepla bimaculata (Stink Bug)	Hemiptera	Defensive Fluid	Main component
Nezara viridula (Southern Green Shield Bug)	Hemiptera	Dispersion/Aggregation Pheromone	Component of secretion
Sarcophagidae (Flesh Flies)	Diptera	Cuticular Hydrocarbon	Present (part of a complex mixture)	[10]

Table 2: Quantitative Data of Tridecane in Various Insect Species.

Experimental Protocols

The accurate identification and quantification of tridecane in biological matrices rely on precise and validated analytical methods. Gas Chromatography-Mass Spectrometry (GC-MS) is the cornerstone technique for this purpose. Below are detailed methodologies for the extraction and analysis of tridecane from plant and insect samples.

Protocol 1: Extraction and Analysis of Tridecane from Plant Tissues (Essential Oils)

This protocol is suitable for the analysis of volatile compounds, including tridecane, from plant leaves, flowers, and fruits.

1. Sample Preparation: Headspace Solid-Phase Microextraction (HS-SPME)

• Place a known weight of fresh or dried plant material (e.g., 1-5 g) into a headspace vial (e.g., 20 mL).

• For quantitative analysis, add a known amount of an internal standard (e.g., a deuterated alkane or an alkane not naturally present in the sample) to the vial.

• Seal the vial with a PTFE-lined septum.

• Incubate the vial at a specific temperature (e.g., 60-80°C) for a set time (e.g., 30-60 minutes) to allow volatile compounds to equilibrate in the headspace.[11]

• Expose a conditioned SPME fiber (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS) to the headspace for a defined period (e.g., 20-40 minutes) to adsorb the analytes.[12]

2. GC-MS Analysis

• Injector: Transfer the SPME fiber to the GC injector, which is typically held at a high temperature (e.g., 250°C) for thermal desorption of the analytes onto the column. Use splitless injection mode to maximize the transfer of analytes.

• Column: A non-polar or medium-polarity capillary column is suitable, such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.5 mL/min).

• Oven Temperature Program:

  • Initial temperature: 40-50°C, hold for 2-5 minutes.

  • Ramp: Increase to 250-280°C at a rate of 5-10°C/min.

  • Final hold: Maintain the final temperature for 5-10 minutes.[13][14]

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 400.

  • Ion Source Temperature: 230°C.

  • Transfer Line Temperature: 280°C.

3. Data Analysis

• Identify tridecane by comparing its mass spectrum and retention time with that of an authentic standard. The mass spectrum of tridecane is characterized by a prominent molecular ion (m/z 184) and a series of fragment ions separated by 14 amu (CH₂).

• Quantify tridecane by integrating the peak area of a characteristic ion and comparing it to the peak area of the internal standard, using a calibration curve generated from standards of known concentrations.

Protocol 2: Extraction and Analysis of Tridecane from Insect Cuticular Hydrocarbons (CHCs)

This protocol is designed for the analysis of CHCs, including tridecane, from the cuticle of insects.

1. Sample Preparation: Solvent Extraction

• Place a single insect (or a pooled sample of smaller insects) in a glass vial.

• Add a known volume of a non-polar solvent, such as n-hexane or pentane (e.g., 200-500 µL), to fully immerse the insect.[15]

• Gently agitate or vortex the vial for a short period (e.g., 5-10 minutes) to dissolve the cuticular lipids.

• Carefully remove the insect from the vial.

• For quantitative analysis, add a known amount of an internal standard (e.g., n-docosane or another alkane not present in the sample) to the solvent extract.[16]

• Concentrate the extract under a gentle stream of nitrogen gas to a final volume of approximately 50-100 µL.

2. GC-MS Analysis

• Injector: Inject 1-2 µL of the concentrated extract into the GC injector, typically in splitless mode, at a temperature of 280-300°C.

• Column: A non-polar capillary column, such as a DB-5ms or equivalent (30 m x 0.25 mm i.d., 0.25 µm film thickness), is recommended.[10]

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.2 mL/min).

• Oven Temperature Program:

  • Initial temperature: 50-150°C, hold for 1-2 minutes.

  • Ramp 1: Increase to 200°C at a rate of 15-30°C/min.

  • Ramp 2: Increase to 320°C at a rate of 5-10°C/min.

  • Final hold: Maintain at 320°C for 10-20 minutes to elute all long-chain hydrocarbons.[10][16]

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 50 to 600.

  • Ion Source Temperature: 230°C.

  • Transfer Line Temperature: 280-300°C.

3. Data Analysis

• Identification and quantification are performed as described in Protocol 1.

Mandatory Visualizations

Biosynthetic Pathways

Tridecane biosynthesis in both plants and insects originates from the fatty acid synthesis pathway. The key terminal step involves the removal of a carbon atom from a C14 fatty acid precursor.

Generalized Alkane Biosynthesis in Plants.

Generalized Hydrocarbon Biosynthesis in Insects.

Signaling Pathway

The perception of tridecane by insects as a semiochemical is mediated by the olfactory system. While the specific receptor for tridecane is not definitively known for most species, the general mechanism involves binding to an olfactory receptor on the dendrite of an olfactory receptor neuron (ORN), leading to the generation of an action potential.

Generalized Insect Olfactory Signaling Pathway.

Experimental Workflows

Workflow for Plant Volatile Analysis.

Workflow for Insect Cuticular Hydrocarbon Analysis.

Conclusion

Tridecane is a functionally significant natural product found across the plant and insect kingdoms. Its role as a semiochemical in insects highlights its potential for exploitation in pest management strategies, while its presence in plant essential oils contributes to their complex chemical profiles. The methodologies outlined in this guide provide a robust framework for the accurate analysis of tridecane, and the visualized pathways offer a foundational understanding of its biosynthesis and perception. Further research is warranted to elucidate the specific enzymes and receptors involved in tridecane-related biological processes, which could open new avenues for applications in agriculture, chemical ecology, and drug development.

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. ars.usda.gov [ars.usda.gov]
• 5. Tridecane | C13H28 | CID 12388 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. nielsenentlab.weebly.com [nielsenentlab.weebly.com]
• 7. Pygidial gland chemistry and potential alarm-recruitment function in column foraging, but not solitary, Nearctic Messor harvesting ants (Hymenoptera: Formicidae: Myrmicinae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Tridecane - Tridecane studies [tiiips.com]
• 10. Cuticular hydrocarbons as a tool for the identification of insect species: Puparial cases from Sarcophagidae - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. cabidigitallibrary.org [cabidigitallibrary.org]
• 13. repositorio.unesp.br [repositorio.unesp.br]
• 14. scispace.com [scispace.com]
• 15. benchchem.com [benchchem.com]
• 16. Cuticular Hydrocarbon Profiling by Fractionation and GC-MS in Socially Parasitic Ants - PMC [pmc.ncbi.nlm.nih.gov]

Tridecane as a Volatile Organic Compound: A Technical Guide for Researchers

For Immediate Release

This technical guide provides an in-depth overview of tridecane, a C13 straight-chain alkane, in its capacity as a volatile organic compound (VOC). Tailored for researchers, scientists, and drug development professionals, this document consolidates key chemical and physical data, explores its biological significance, and details established experimental protocols for its analysis.

Introduction to Tridecane (C13H28)

Tridecane is a colorless, combustible liquid with a hydrocarbon odor, classified as a volatile organic compound.[1][2][3] While it has limited specific industrial applications beyond being a component of fuels and solvents, its presence as a natural product in plants and as a semiochemical in insects makes it a compound of significant interest in various research fields.[1][2][4] It is found in the essential oils of plants like Abelmoschus esculentus and Piper aduncum L., and is also released as a stress compound by insects such as the brown marmorated stink bug.[1][4][5]

Physicochemical Properties of Tridecane

A comprehensive summary of tridecane's key physicochemical properties is presented below. This data is essential for understanding its behavior in environmental and biological systems, as well as for the development of analytical methods.

Property	Value	References
Molecular Formula	C13H28	[1][2][3]
Molecular Weight	184.36 g/mol	[1][4]
Appearance	Colorless liquid	[1][2][3]
Odor	Hydrocarbon-like	[1][4]
Boiling Point	235-236 °C	[1][2]
Melting Point	-5.5 °C	[1]
Flash Point	79 °C (174.2 °F)	[6]
Density	0.756 g/mL at 25 °C	[1][2]
Vapor Pressure	1 mm Hg at 59.4 °C	[7]
Water Solubility	0.0047 mg/L (practically insoluble)	[1][4]
LogP	7.331 (estimated)	[1]

Tridecane in Biological Systems

Tridecane plays a significant role in the chemical communication of insects and the defense mechanisms of plants.

Insect Semiochemical

In the insect world, tridecane functions as a semiochemical, a chemical substance that carries a message. For instance, nymphs of the southern green shield bug produce tridecane as a dispersion/aggregation pheromone, which may also serve as a defense mechanism against predators.[2] It is also a major component of the defensive fluid produced by the stink bug Cosmopepla bimaculata.[2] The detection of such volatile compounds is crucial for insect behavior and survival.

The olfactory signaling pathway in insects is a complex process that can involve both ionotropic and metabotropic mechanisms. While the specific receptor for tridecane has not been definitively identified, a generalized pathway for odorant detection in insects is illustrated below.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Olfactory signaling in insects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Insect olfaction: receptors, signal transduction, and behavior - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Short-chain alkanes synergise responses of moth pests to their sex pheromones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Peripheral olfactory signaling in insects - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis of High-Purity n-Tridecane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of viable synthetic routes for obtaining high-purity n-tridecane. The focus is on methods known for high yields and producing a final product with minimal impurities. Detailed experimental protocols, data presentation, and visual diagrams of the synthesis pathways are included to assist researchers in the practical application of these methods.

Introduction

n-Tridecane (C₁₃H₂₈) is a long-chain aliphatic hydrocarbon with applications in various scientific fields, including its use as a solvent, a component in jet fuel research, and in the manufacturing of paraffin products.[1] For many research and development applications, particularly in the pharmaceutical and fine chemical industries, the availability of high-purity n-tridecane is crucial. This document outlines and compares key synthetic methodologies for achieving this objective.

Recommended Synthetic Routes

Two primary routes are recommended for the synthesis of high-purity n-tridecane: Catalytic Hydrogenation of 1-Tridecene and the Corey-House Synthesis. A third, multi-step option involving a Wolff-Kishner reduction is also presented.

Catalytic Hydrogenation of 1-Tridecene

This is arguably the most direct and cleanest method for producing high-purity n-tridecane, provided high-purity 1-tridecene is available as a starting material. The reaction involves the addition of hydrogen across the double bond of 1-tridecene in the presence of a metal catalyst.[2]

Reaction: C₁₃H₂₆ + H₂ → C₁₃H₂₈

Key Advantages:

• High reaction efficiency and yield.

• Generally produces a very clean product with minimal side reactions.

• The catalyst can often be recovered and reused.[3]

Experimental Protocol:

Materials:

• 1-Tridecene (high purity, >98%)

• Palladium on carbon (10% Pd/C)[4]

• Ethanol or Ethyl Acetate (anhydrous)

• Hydrogen gas (high purity)

• Nitrogen gas (for inerting)

• Celite® or other filter aid

Procedure:

• In a suitable hydrogenation vessel (e.g., a Parr shaker or a round-bottom flask equipped with a hydrogen balloon), add 1-tridecene (1 equivalent).

• Add anhydrous ethanol or ethyl acetate as the solvent. The concentration of the alkene is typically in the range of 0.1-1 M.

• Carefully add 10% Palladium on carbon catalyst. The catalyst loading is typically 1-5 mol% of the alkene.

• Seal the reaction vessel and flush thoroughly with nitrogen gas to remove any oxygen.

• Evacuate the vessel and introduce hydrogen gas to the desired pressure (typically 1-4 atm for laboratory scale). For a balloon setup, the balloon is simply filled with hydrogen.

• Stir the reaction mixture vigorously at room temperature. The progress of the reaction can be monitored by Gas Chromatography (GC) by taking small aliquots of the reaction mixture (after filtering out the catalyst).

• Once the reaction is complete (disappearance of the starting material), carefully vent the hydrogen gas and flush the vessel with nitrogen.

• Filter the reaction mixture through a pad of Celite® to remove the palladium on carbon catalyst. Wash the filter cake with a small amount of the solvent.

• The filtrate contains the n-tridecane product. The solvent can be removed by rotary evaporation. For very high purity, the resulting n-tridecane can be further purified by fractional distillation.

Logical Relationship for Catalytic Hydrogenation

Catalytic Hydrogenation Workflow

Corey-House Synthesis

The Corey-House synthesis is a versatile method for forming carbon-carbon bonds and is particularly useful for coupling two different alkyl groups to form an unsymmetrical alkane like n-tridecane.[5][6] This method generally provides high yields and is tolerant of a variety of functional groups.[7]

Reaction Scheme:

• CH₃Br + 2 Li → CH₃Li + LiBr

• 2 CH₃Li + CuI → (CH₃)₂CuLi (Lithium dimethylcuprate - Gilman reagent) + LiI

• (CH₃)₂CuLi + C₁₂H₂₅Br → CH₃(CH₂)₁₁CH₃ (n-Tridecane) + CH₃Cu + LiBr

Key Advantages:

• Excellent for forming unsymmetrical alkanes.[5]

• Generally high yielding.[7][8]

Experimental Protocol:

Materials:

• Methyl bromide (or methyl iodide)

• Lithium metal

• Copper(I) iodide

• 1-Bromododecane

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride solution

Procedure: Part A: Preparation of Lithium Dimethylcuprate ((CH₃)₂CuLi)

• In a flame-dried, three-necked flask equipped with a stirrer, reflux condenser, and a dropping funnel, under a nitrogen atmosphere, place freshly cut lithium metal (2.2 equivalents relative to methyl bromide).

• Add anhydrous diethyl ether to cover the lithium.

• Slowly add a solution of methyl bromide (1 equivalent) in anhydrous diethyl ether through the dropping funnel. The reaction is exothermic and may require cooling to maintain a gentle reflux.

• After the addition is complete, stir the mixture until the lithium is consumed to form a solution of methyllithium.

• In a separate flame-dried flask under nitrogen, suspend copper(I) iodide (0.5 equivalents relative to methyllithium) in anhydrous diethyl ether.

• Cool the copper(I) iodide suspension to 0 °C and slowly add the prepared methyllithium solution via cannula. The formation of the Gilman reagent, lithium dimethylcuprate, is indicated by a color change.

Part B: Coupling Reaction

• To the freshly prepared lithium dimethylcuprate solution at 0 °C, slowly add a solution of 1-bromododecane (1 equivalent) in anhydrous diethyl ether.

• Allow the reaction mixture to stir at 0 °C for 1 hour and then at room temperature for an additional 2-3 hours. Monitor the reaction progress by GC.

• Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with diethyl ether (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the drying agent and remove the solvent by rotary evaporation.

• The crude n-tridecane can be purified by fractional distillation to achieve high purity.

Corey-House Synthesis Signaling Pathway

Corey-House Synthesis Pathway

Wolff-Kishner Reduction of Tridecan-2-one

This is a two-step route that involves the synthesis of a C13 ketone followed by its reduction to n-tridecane. The Wolff-Kishner reduction is a classic method for the deoxygenation of ketones and aldehydes to the corresponding alkanes under basic conditions.[9][10]

Reaction Scheme:

• C₁₁H₂₃CHO (Dodecanal) + CH₃MgBr (Grignard reagent) → C₁₁H₂₃CH(OH)CH₃ (Tridecan-2-ol)

• C₁₁H₂₃CH(OH)CH₃ + Oxidizing agent → C₁₁H₂₃C(=O)CH₃ (Tridecan-2-one)

• C₁₁H₂₃C(=O)CH₃ + H₂NNH₂ (Hydrazine) / KOH → C₁₃H₂₈ (n-Tridecane) + N₂ + H₂O

Key Advantages:

• The Huang-Minlon modification improves yields and simplifies the procedure.[11]

Experimental Protocol (Wolff-Kishner Reduction Step):

Materials:

• Tridecan-2-one

• Hydrazine hydrate (85%)

• Potassium hydroxide (KOH)

• Diethylene glycol (or other high-boiling solvent)

Procedure:

• In a round-bottom flask equipped with a reflux condenser, combine tridecan-2-one (1 equivalent), hydrazine hydrate (4-5 equivalents), and diethylene glycol.

• Add potassium hydroxide pellets (4-5 equivalents) to the mixture.

• Heat the mixture to reflux (around 180-200 °C) for 3-4 hours. The progress of the reaction can be monitored by GC.

• After the reaction is complete, cool the mixture to room temperature.

• Add water to the reaction mixture and extract with a nonpolar solvent such as hexane or diethyl ether (3x).

• Combine the organic layers, wash with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent by rotary evaporation.

• The resulting crude n-tridecane should be purified by fractional distillation to remove any unreacted starting material and high-boiling solvent residues.

Experimental Workflow for Wolff-Kishner Route

Multi-step Synthesis via Wolff-Kishner Reduction

Data Presentation: Comparison of Synthesis Routes

Synthesis Route	Starting Materials	Key Reagents	Typical Yield	Expected Purity (after purification)	Advantages	Disadvantages
Catalytic Hydrogenation	1-Tridecene, Hydrogen	Pd/C, PtO₂, or Raney Ni	>95%	>99.5%	High yield, clean reaction, simple work-up.	Requires high-purity alkene starting material.
Corey-House Synthesis	1-Bromododecane, Methyl bromide	Lithium, Copper(I) iodide	80-95%	>99%	Excellent for unsymmetrical alkanes, high yield.	Requires handling of pyrophoric organolithium reagents.
Wolff-Kishner Reduction	Tridecan-2-one	Hydrazine, KOH	70-90% (for reduction step)	>99%	Good for substrates with acid-sensitive groups.	Multi-step synthesis, harsh reaction conditions (high temperature and strong base).

Purification and Analysis

Achieving high purity is critical. The following methods are recommended for the purification and analysis of the synthesized n-tridecane.

Purification by Fractional Distillation

Fractional distillation is the primary method for purifying n-tridecane from non-volatile impurities, unreacted starting materials, and solvents.[9]

Procedure:

• Set up a fractional distillation apparatus with a Vigreux or packed column. The length of the column should be chosen based on the expected boiling point differences of the components in the crude product.

• Place the crude n-tridecane in the distillation flask with a few boiling chips.

• Slowly heat the distillation flask. Collect the fraction that distills at the boiling point of n-tridecane (234 °C at atmospheric pressure).

• It is advisable to discard the initial and final fractions to ensure the highest purity of the main fraction.

Purity Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the definitive method for assessing the purity of the final n-tridecane product.

GC-MS Parameters (Typical):

• Column: A non-polar capillary column (e.g., DB-5ms or equivalent).

• Injector Temperature: 250 °C

• Oven Program: Initial temperature of 50 °C, hold for 2 minutes, then ramp to 280 °C at a rate of 10 °C/min.

• Carrier Gas: Helium at a constant flow rate.

• MS Detector: Electron Ionization (EI) at 70 eV, scanning a mass range of m/z 40-300.

The purity is determined by integrating the peak area of n-tridecane and comparing it to the total area of all peaks in the chromatogram. The mass spectrum of the main peak should be compared with a library spectrum of n-tridecane for positive identification.[12][13]

Conclusion

The synthesis of high-purity n-tridecane can be effectively achieved through several synthetic routes. The choice of method will depend on the availability of starting materials, the scale of the synthesis, and the specific purity requirements. For the highest purity and most direct route, catalytic hydrogenation of 1-tridecene is recommended. The Corey-House synthesis offers an excellent alternative, particularly for constructing the carbon skeleton from smaller fragments. The Wolff-Kishner reduction provides a viable, albeit more complex, pathway. In all cases, final purification by fractional distillation is crucial for achieving high purity, which should be verified by GC-MS analysis.

References

• 1. Tridecane | C13H28 | CID 12388 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. mdpi.com [mdpi.com]
• 4. Palladium on Carbon (Pd/C) [commonorganicchemistry.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. scienceinfo.com [scienceinfo.com]
• 7. grokipedia.com [grokipedia.com]
• 8. Corey–House synthesis - Wikipedia [en.wikipedia.org]
• 9. Wolff–Kishner reduction - Wikipedia [en.wikipedia.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. jk-sci.com [jk-sci.com]
• 12. ez.restek.com [ez.restek.com]
• 13. hmdb.ca [hmdb.ca]

Tridecane: A Comprehensive Technical Guide to Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data and handling precautions for tridecane. The information is compiled from various Safety Data Sheets (SDS) and organized to meet the specific needs of laboratory and research professionals.

Chemical Identification and Properties

Tridecane is a straight-chain alkane with the chemical formula C₁₃H₂₈. It is a colorless liquid and is used in various laboratory and industrial applications.

Table 1: Chemical Identification of Tridecane

Identifier	Value
Chemical Name	n-Tridecane
CAS Number	629-50-5[1][2][3][4][5]
EC Number	211-093-4[3][4][5]
Molecular Formula	C₁₃H₂₈[3][5]
Molecular Weight	184.36 g/mol [3][5]

Table 2: Physical and Chemical Properties of Tridecane

Property	Value
Appearance	Colorless liquid[2]
Odor	No information available[2]
Melting Point/Range	-5 to -4 °C / 23 to 24.8 °F[2]
Boiling Point/Range	234 °C / 453.2 °F[2]
Flash Point	79 °C / 174.2 °F[2]
Water Solubility	Insoluble[2]
Density at 20 °C	0.75 g/cm³[4]

Hazard Identification and Classification

Tridecane is classified as a combustible liquid and an aspiration hazard. Repeated exposure may cause skin dryness or cracking.

Table 3: GHS Hazard Classification for Tridecane

Hazard Class	Category	Hazard Statement
Flammable Liquids	Category 4	H227: Combustible liquid
Aspiration Hazard	Category 1	H304: May be fatal if swallowed and enters airways[1][5]
Aquatic Hazard (long-term)	Category 4	H413: May cause long lasting harmful effects to aquatic life

Signal Word: Danger

Hazard Pictogram:

Precautionary Statements:

• P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources. No smoking.[2]

• P273: Avoid release to the environment.

• P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]

• P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.[1][2][5]

• P331: Do NOT induce vomiting.[1][2][5]

• P370 + P378: In case of fire: Use dry sand, dry chemical or alcohol-resistant foam to extinguish.[2]

• P403 + P235: Store in a well-ventilated place. Keep cool.[2]

• P405: Store locked up.[1][4]

• P501: Dispose of contents/container to an approved waste disposal plant.[2]

Handling and Storage Precautions

Proper handling and storage of tridecane are crucial to ensure laboratory safety.

Handling:

• Ensure adequate ventilation in the workplace.[4][6]

• Avoid contact with skin, eyes, and clothing.[6]

• Avoid inhalation of vapor or mist.

• Keep away from open flames, hot surfaces, and sources of ignition. Take precautionary measures against static discharge.

• Wear appropriate personal protective equipment (PPE).[2]

• Handle in accordance with good industrial hygiene and safety practices. Wash hands before breaks and at the end of the workday.

Storage:

• Keep containers tightly closed in a dry, cool, and well-ventilated place.[2]

• Store locked up or in an area accessible only to qualified or authorized persons.[1]

• Keep away from heat, sparks, and flame.[2]

Emergency Procedures

First-Aid Measures:

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Get medical attention if symptoms occur.[2]

• Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin irritation persists, call a physician.[2]

• Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes. Get medical attention.[2]

• Ingestion: Do NOT induce vomiting.[2] Call a physician or poison control center immediately.[2] If vomiting occurs naturally, have the victim lean forward.[2]

Fire-Fighting Measures:

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[5] Water mist may be used to cool closed containers.

• Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and spread the fire.

• Specific Hazards: Combustible liquid. Vapors are heavier than air and may spread along floors. In a fire, hazardous decomposition products such as carbon monoxide and carbon dioxide may be produced.

• Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.[5]

Accidental Release Measures:

• Personal Precautions: Use personal protective equipment.[5] Avoid breathing vapors, mist, or gas.[5] Ensure adequate ventilation.[5] Evacuate personnel to safe areas.[5] Remove all sources of ignition.

• Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.[5]

• Methods for Cleaning Up: Soak up with inert absorbent material (e.g., sand, silica gel, acid binder, universal binder, sawdust).[4][6] Keep in suitable, closed containers for disposal.[6]

Experimental Protocols for Safety Assessment

The following are summaries of standard OECD guidelines relevant to the safety assessment of chemicals like tridecane.

Table 4: Key Toxicological and Ecotoxicological Data

Test	Result
Acute Oral Toxicity	No data available
Toxicity to daphnia and other aquatic invertebrates (EC50, 48h)	> 0.003 mg/l (No toxicity at the limit of solubility)
Toxicity to bacteria (EC10, 3h, activated sludge)	> 1,000 mg/l
Biodegradability (aerobic, 28 days)	Readily biodegradable

Acute Oral Toxicity - OECD Test Guideline 420, 423, or 425

These guidelines describe methods for determining the acute oral toxicity of a substance.[7] The goal is to identify the dose that causes mortality or significant toxic effects after a single oral administration.[7]

• Principle: A stepwise procedure is used where a single group of animals (usually rats, and typically females) is dosed at a defined level.[8] The outcome of this first step determines the dose for the next group. The process continues until the dose causing evident toxicity or mortality is identified.[8]

• Animal Selection: Healthy, young adult rodents are used.[9]

• Dose Administration: The test substance is administered orally by gavage in graduated doses to several groups of animals, with one dose per group.[9] Animals are fasted before dosing.[8]

• Observation: Animals are observed for mortality, signs of toxicity, and behavioral changes for up to 14 days.[9]

• Endpoint: The LD50 (median lethal dose) or a toxic class is determined.[7]

Activated Sludge, Respiration Inhibition Test - OECD Test Guideline 209

This test assesses the effect of a substance on microorganisms in activated sludge from wastewater treatment plants by measuring their respiration rate.[10][11]

• Principle: Activated sludge is exposed to various concentrations of the test substance along with a synthetic sewage as a substrate.[10] The rate of oxygen consumption is measured and compared to a control without the test substance.[10]

• Test Organisms: Activated sludge from a well-operated wastewater treatment plant that primarily treats domestic sewage.[10]

• Procedure: The test is typically run for 3 hours.[10][11] The oxygen concentration is measured using an oxygen electrode.[10]

• Endpoint: The ECx (e.g., EC50) value, which is the concentration that causes a specified percentage of inhibition of respiration, is determined.[11]

Ready Biodegradability - Manometric Respirometry Test - OECD Test Guideline 301F

This test determines the ready biodegradability of a substance by measuring oxygen consumption.[12][13]

• Principle: A known volume of inoculated mineral medium containing the test substance as the sole source of organic carbon is stirred in a closed flask.[13] The consumption of oxygen is measured over 28 days.[12][13]

• Inoculum: Microorganisms are typically sourced from activated sludge.

• Procedure: The amount of oxygen taken up by the microbial population during the biodegradation of the test substance is measured and expressed as a percentage of the theoretical oxygen demand (ThOD).[13]

• Endpoint: A substance is considered readily biodegradable if it reaches 60% biodegradation within a 10-day window during the 28-day test period.[14][15]

Visualized Workflows and Relationships

Chemical Spill Response Workflow

The following diagram illustrates a general workflow for responding to a chemical spill, which is applicable to tridecane.

Caption: General workflow for responding to a chemical spill.

Hazard Identification and Risk Assessment Logic

This diagram outlines the logical flow from hazard identification using a Safety Data Sheet to implementing risk control measures.

Caption: Logical flow of hazard identification and risk assessment.

References

• 1. chemos.de [chemos.de]
• 2. assets.thermofisher.cn [assets.thermofisher.cn]
• 3. cosmobiousa.com [cosmobiousa.com]
• 4. cpachem.com [cpachem.com]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. fishersci.co.uk [fishersci.co.uk]
• 7. researchgate.net [researchgate.net]
• 8. oecd.org [oecd.org]
• 9. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 10. OECD 209: Activated Sludge, Respiration Inhibition Test (Carbon and Ammonium Oxidation) | ibacon GmbH [ibacon.com]
• 11. OECD 209: Activated Sludge Respiration Inhibition Test - Aropha [aropha.com]
• 12. OECD 301F: Manometric Respiratory Biodegradability Test - Aropha [aropha.com]
• 13. OECD 301f : Ready biodegradability in aerobic aqueous medium - [impact-solutions.co.uk]
• 14. OECD 301/310: Ready Biodegradability Tests | ibacon GmbH [ibacon.com]
• 15. concawe.eu [concawe.eu]

Spectroscopic Analysis of n-Tridecane: An In-depth Technical Guide

This guide provides a comprehensive overview of the spectroscopic data for n-tridecane (C₁₃H₂₈), a saturated long-chain alkane. It is intended for researchers, scientists, and professionals in drug development and related fields who utilize spectroscopic techniques for molecular characterization. The guide details nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data, along with the experimental protocols for their acquisition.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of organic molecules. For a simple, straight-chain alkane like n-tridecane, the NMR spectra are characterized by a high degree of signal overlap due to the chemical similarity of the many methylene (-CH₂-) groups.

¹H NMR Spectroscopy Data

The proton NMR spectrum of n-tridecane is relatively simple, showing two main signals corresponding to the terminal methyl (-CH₃) protons and the internal methylene (-CH₂-) protons.[1][2]

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~ 0.88	Triplet	6H	Terminal methyl groups (-CH₃)
~ 1.26	Broad Singlet/Multiplet	22H	Internal methylene groups (-(CH₂)₁₁-)

Table 1: ¹H NMR Data for n-Tridecane. Data is compiled from typical alkane chemical shifts and publicly available spectra.[3][4]

¹³C NMR Spectroscopy Data

The ¹³C NMR spectrum provides more resolution for the carbon backbone. Due to the molecule's symmetry, carbons equidistant from the center are chemically equivalent, resulting in fewer than 13 unique signals. The chemical shifts are all within the typical range for sp³ hybridized carbons in alkanes.[5][6]

Chemical Shift (δ) ppm	Assignment
~ 14.1	C-1 (Terminal -CH₃)
~ 22.7	C-2
~ 31.9	C-3
~ 29.4 - 29.7	C-4 to C-6 (overlapping signals)
~ 29.7	C-7 (Central -CH₂)

Table 2: ¹³C NMR Data for n-Tridecane. Note that due to symmetry, C-1=C-13, C-2=C-12, C-3=C-11, etc.

Experimental Protocol for NMR Spectroscopy

The following is a generalized protocol for acquiring NMR spectra of a liquid sample like n-tridecane.

• Sample Preparation : Accurately weigh approximately 10-20 mg of n-tridecane for ¹H NMR (or 20-50 mg for ¹³C NMR) and dissolve it in about 0.6-0.7 mL of a deuterated solvent, such as chloroform-d (CDCl₃).[7] The solvent should completely dissolve the sample.

• Transfer : Using a clean pipette, transfer the solution into a 5 mm NMR tube. The liquid level should be approximately 4-5 cm high.[7]

• Spectrometer Setup : Wipe the outside of the NMR tube and place it in a spinner turbine, adjusting the depth with a gauge. Insert the sample into the NMR spectrometer.

• Data Acquisition :

  • Locking : The spectrometer's field frequency is locked onto the deuterium signal of the solvent to maintain a stable magnetic field.[7]

  • Shimming : The magnetic field homogeneity is optimized by adjusting the shim coils to obtain sharp, symmetrical peaks.[7]

  • Tuning : The NMR probe is tuned to the specific nucleus being observed (e.g., ¹H or ¹³C) to maximize signal sensitivity.

  • Acquisition : A standard pulse sequence is used to acquire the free induction decay (FID). The number of scans is set to achieve an adequate signal-to-noise ratio.

• Data Processing : The acquired FID is subjected to a Fourier transform to generate the frequency-domain NMR spectrum. Phase and baseline corrections are applied to the resulting spectrum.

Infrared (IR) Spectroscopy

IR spectroscopy measures the vibrational frequencies of bonds within a molecule. The IR spectrum of an alkane is characterized by absorptions arising from C-H stretching and bending modes.[8][9]

Frequency (cm⁻¹)	Intensity	Vibration Type	Assignment
2950 - 2850	Strong	C-H Stretch	-CH₃ and -CH₂-
1465	Medium	C-H Bend (Scissoring)	-CH₂-
1375	Medium	C-H Bend (Symmetric)	-CH₃
~ 720	Weak	C-H Bend (Rocking)	-(CH₂)n- (n > 4)

Table 3: Characteristic IR Absorption Bands for n-Tridecane.[10]

Experimental Protocol for FT-IR Spectroscopy (Neat Liquid)

As n-tridecane is a liquid at room temperature, its IR spectrum can be easily obtained as a thin film.

• Prepare Salt Plates : Ensure two salt plates (e.g., NaCl or KBr) are clean and dry. Handle them only by the edges to avoid moisture and oils from fingerprints.

• Apply Sample : Place one to two drops of neat (undiluted) n-tridecane onto the surface of one salt plate.[11]

• Create Film : Place the second salt plate on top of the first, gently pressing to spread the liquid into a thin, uniform film between the plates.

• Acquire Spectrum : Place the "sandwich" of plates into the sample holder of the FT-IR spectrometer.

• Background Scan : First, run a background spectrum of the empty instrument to account for atmospheric CO₂ and H₂O.

• Sample Scan : Run the sample scan to obtain the absorbance or transmittance spectrum of n-tridecane. The instrument's software automatically ratios the sample scan against the background scan.

• Cleaning : After analysis, clean the salt plates thoroughly with a dry solvent like acetone and return them to a desiccator for storage.[12]

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of a molecule and its fragments, revealing its molecular weight and structural features.

Electron Ionization (EI) Mass Spectrometry Data

Under electron ionization, n-tridecane (molecular weight 184.36 g/mol ) exhibits a small molecular ion peak (M⁺) at m/z 184. The spectrum is dominated by a series of fragment ions separated by 14 mass units, corresponding to the sequential loss of -CH₂- groups.[13][14] This fragmentation pattern is characteristic of straight-chain alkanes.[14][15]

m/z Value	Relative Intensity	Assignment
184	Low	[C₁₃H₂₈]⁺ (Molecular Ion)
169	Very Low	[M - CH₃]⁺
155	Very Low	[M - C₂H₅]⁺
85	High	[C₆H₁₃]⁺
71	High	[C₅H₁₁]⁺
57	100% (Base Peak)	[C₄H₉]⁺
43	High	[C₃H₇]⁺
29	Medium	[C₂H₅]⁺

Table 4: Major Fragment Ions in the EI Mass Spectrum of n-Tridecane.[16][17]

Experimental Protocol for Mass Spectrometry

The following is a generalized protocol for obtaining an EI mass spectrum, often coupled with Gas Chromatography (GC-MS).

• Sample Introduction : A dilute solution of n-tridecane in a volatile solvent (e.g., hexane or dichloromethane) is injected into the gas chromatograph. The GC separates the analyte from the solvent and any impurities.

• Ionization : As n-tridecane elutes from the GC column, it enters the ion source of the mass spectrometer. Here, it is bombarded by a high-energy electron beam (typically 70 eV), causing the molecule to lose an electron and form a positively charged molecular ion (M⁺).

• Fragmentation : The molecular ions, being high in energy, undergo fragmentation, breaking into smaller, stable carbocations and neutral radicals.

• Mass Analysis : The positively charged ions (both the molecular ion and fragment ions) are accelerated into a mass analyzer (e.g., a quadrupole). The analyzer separates the ions based on their mass-to-charge (m/z) ratio.

• Detection : An electron multiplier or similar detector records the abundance of ions at each m/z value.

• Spectrum Generation : The detector signal is processed to generate a mass spectrum, which is a plot of relative ion abundance versus m/z.

Visualized Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis and structural elucidation of a chemical compound like n-tridecane.

General workflow for spectroscopic analysis of n-tridecane.

References

• 1. Alkanes | OpenOChem Learn [learn.openochem.org]
• 2. NMR Chemical Shift Values Table - Chemistry Steps [chemistrysteps.com]
• 3. Tridecane | C13H28 | CID 12388 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. n-Tridecane(629-50-5) 1H NMR [m.chemicalbook.com]
• 5. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 6. organicchemistrydata.org [organicchemistrydata.org]
• 7. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 8. orgchemboulder.com [orgchemboulder.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. uanlch.vscht.cz [uanlch.vscht.cz]
• 11. webassign.net [webassign.net]
• 12. orgchemboulder.com [orgchemboulder.com]
• 13. ch.ic.ac.uk [ch.ic.ac.uk]
• 14. GCMS Section 6.9.1 [people.whitman.edu]
• 15. Video: Mass Spectrometry: Long-Chain Alkane Fragmentation [jove.com]
• 16. n-Tridecane(629-50-5) MS [m.chemicalbook.com]
• 17. Tridecane [webbook.nist.gov]

An In-depth Technical Guide on the Phase Transition Behavior of Tridecane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tridecane (n-C13H28), a linear alkane, serves as a fundamental model system for understanding the phase behavior of longer-chain hydrocarbons, which are critical components in various applications, including pharmaceuticals, lubricants, and phase change materials. The polymorphic nature of n-alkanes, characterized by multiple solid-state phases and complex transition pathways, is of significant scientific and industrial interest. This technical guide provides a comprehensive overview of the phase transition behavior of tridecane, consolidating quantitative data, detailing experimental methodologies, and illustrating the transition pathways.

Quantitative Phase Transition Data

The phase transitions of tridecane have been characterized by various thermal analysis techniques. The key transitions include a solid-solid transition from a low-temperature crystalline phase to a higher-temperature rotator phase, followed by melting to the liquid state. The transition temperatures and their corresponding enthalpy changes are summarized below.

Phase Transition	Temperature (K)	Enthalpy (kJ/mol)	Experimental Method	Reference
Crystal II → Crystal I (Rotator)	255.0	7.661	Adiabatic Calorimetry (DH)	[Finke, Gross, et al., 1954][1]
Crystal I (Rotator) → Liquid	267.79	28.501	Adiabatic Calorimetry (DH)	[Finke, Gross, et al., 1954][1]
Melting	267.7	28.9	Differential Scanning Calorimetry (DSC)	[Mondieig, Rajabalee, et al., 2004][1]
Melting	267.8	28.49	Not Specified	[Domalski and Hearing, 1996][1]

Crystalline and Rotator Phases

Like other odd-numbered n-alkanes with nine or more carbon atoms, tridecane exhibits a rotator phase below its melting point.[2] In this phase, the molecules have long-range positional order but can rotate about their long axes.[3][4] While the precise crystal structure of the low-temperature solid phase of tridecane is not definitively detailed in readily available literature, odd-numbered n-alkanes typically crystallize in triclinic or orthorhombic structures.[2][5] The rotator phase of odd-numbered n-alkanes often possesses hexagonal symmetry.[2] Studies on tridecane-tetradecane mixtures have identified a specific rotator phase designated as RI.[3]

Experimental Protocols

The characterization of tridecane's phase transitions relies on several key experimental techniques. Below are detailed methodologies for the most common approaches.

Differential Scanning Calorimetry (DSC)

DSC is a fundamental technique for determining the temperatures and enthalpies of phase transitions.

Objective: To measure the transition temperatures and enthalpy changes associated with the solid-solid and solid-liquid phase transitions of tridecane.

Apparatus: A calibrated Differential Scanning Calorimeter.

Procedure:

• Sample Preparation: A small sample of high-purity tridecane (typically 1-5 mg) is hermetically sealed in an aluminum pan. An empty, sealed aluminum pan is used as a reference.

• Thermal Program:

  • The sample is cooled to a temperature well below the expected solid-solid transition (e.g., 230 K).

  • The sample is then heated at a constant rate (e.g., 2-10 K/min) to a temperature above its melting point (e.g., 280 K).

  • A cooling scan at a similar rate can also be performed to observe crystallization and solid-state transitions upon cooling.

• Data Analysis: The heat flow as a function of temperature is recorded. Endothermic peaks correspond to the solid-solid transition and melting. The onset temperature of the peak is typically taken as the transition temperature, and the area under the peak is integrated to determine the enthalpy of the transition.[6]

X-ray Diffraction (XRD)

XRD is used to determine the crystal structure of the different solid phases of tridecane.

Objective: To identify the crystal system, space group, and lattice parameters of tridecane's polymorphs.

Apparatus: A powder X-ray diffractometer equipped with a variable-temperature stage.

Procedure:

• Sample Preparation: A fine powder of tridecane is mounted on a sample holder within the temperature-controlled stage.

• Data Collection:

  • The sample is cooled to the desired temperature to study a specific solid phase.

  • A monochromatic X-ray beam (e.g., Cu Kα radiation) is directed at the sample.

  • The intensity of the diffracted X-rays is measured as a function of the diffraction angle (2θ).

  • The temperature is then incrementally increased, and XRD patterns are collected at various temperatures to observe changes in the crystal structure corresponding to phase transitions.

• Data Analysis: The positions and intensities of the diffraction peaks are used to determine the unit cell parameters and space group of each crystalline phase. Changes in the diffraction pattern with temperature indicate a phase transition.

Raman Spectroscopy

Raman spectroscopy is a powerful tool for probing the conformational and vibrational changes in molecules during phase transitions.

Objective: To monitor changes in molecular structure and intermolecular interactions during the phase transitions of tridecane.

Apparatus: A Raman spectrometer equipped with a laser source (e.g., 532 nm or 785 nm) and a temperature-controlled stage.

Procedure:

• Sample Preparation: A sample of liquid tridecane is placed in a suitable container (e.g., a glass capillary) and mounted on the temperature-controlled stage. The sample is then solidified by cooling.

• Spectral Acquisition:

  • Raman spectra are collected at various temperatures as the sample is slowly heated through its phase transitions.

  • Key spectral regions to monitor include the C-H stretching modes (~2800-3000 cm⁻¹) and the skeletal optical modes and LAM (longitudinal acoustic mode) in the lower frequency region, which are sensitive to the conformational order of the alkane chains.[7]

• Data Analysis: Changes in the peak positions, widths, and relative intensities of the Raman bands are analyzed. The transition from a well-ordered crystalline state to the more disordered rotator phase, and subsequently to the liquid state, is reflected in the broadening of peaks and changes in specific vibrational modes.

Phase Transition Pathway

The sequence of phase transitions in tridecane upon heating can be visualized as a clear progression from a highly ordered solid to a disordered liquid.

Caption: Phase transition pathway of n-tridecane upon heating.

Experimental Workflow

A typical experimental workflow for characterizing the phase transitions of tridecane involves a multi-technique approach to gain a comprehensive understanding.

Caption: Integrated workflow for tridecane phase transition analysis.

References

• 1. Tridecane [webbook.nist.gov]
• 2. moodle2.units.it [moodle2.units.it]
• 3. researchgate.net [researchgate.net]
• 4. Crystal and rotator phases of n-alkanes: A molecular dynamics study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Phase Equilibrium of n-Nonane + n-Decane for Low-Temperature Thermal Energy Storage: Insights into Odd–Even Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Intermediate phases during solid to liquid transitions in long-chain n-alkanes - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of Tridecane as an Internal Standard in GC-MS Analysis

Audience: Researchers, scientists, and drug development professionals.

Introduction

In quantitative gas chromatography-mass spectrometry (GC-MS) analysis, precision and accuracy are paramount. The use of an internal standard (IS) is a widely accepted technique to correct for variations in sample preparation, injection volume, and instrument response, thereby enhancing the reliability of analytical results. Tridecane (n-C13H28), a saturated alkane, is an excellent internal standard for the analysis of various volatile and semi-volatile organic compounds. Its chemical inertness, thermal stability, and well-defined chromatographic behavior make it a suitable choice for a range of applications. This document provides detailed application notes and protocols for the use of tridecane as an internal standard in GC-MS analysis across different matrices.

Principle of the Internal Standard Method

The internal standard method involves adding a known and constant amount of a specific compound (in this case, tridecane) to all samples, calibration standards, and blanks. The quantification of the analyte is then based on the ratio of the analyte's peak area to the internal standard's peak area. An ideal internal standard should be chemically similar to the analytes of interest, not naturally present in the sample, and chromatographically well-resolved from other sample components.

Application 1: Quantification of Terpenes in Cannabis Flowers

Tridecane is frequently used as an internal standard for the analysis of terpenes in cannabis due to its elution time, which is typically in the middle of the terpene chromatogram, and because it is not naturally found in the plant material.

Experimental Protocol

1. Preparation of Internal Standard (IS) Stock Solution:

• Accurately weigh approximately 100 mg of n-tridecane (purity ≥99%).

• Dissolve in 100 mL of ethyl acetate to obtain a stock solution of 1.0 mg/mL (1000 µg/mL).

• Store the stock solution at 4°C in a tightly sealed amber vial.

2. Preparation of Working Internal Standard (IS) Solution:

• Dilute the stock solution with ethyl acetate to a final concentration of 100 µg/mL.[1]

3. Preparation of Calibration Standards:

• Prepare a mixed stock solution of the target terpenes (e.g., α-pinene, β-pinene, myrcene, limonene, linalool, caryophyllene) at a concentration of 1.0 mg/mL each in ethyl acetate.

• Perform serial dilutions of the mixed terpene stock solution to prepare calibration standards at concentrations ranging from 1 µg/mL to 100 µg/mL.[1]

• To each calibration standard, add the working IS solution to achieve a final tridecane concentration of 10 µg/mL.

4. Sample Preparation:

• Homogenize approximately 100 mg of dried cannabis flower material.

• Place the homogenized sample into a 15 mL centrifuge tube.

• Add 10 mL of the working IS solution (100 µg/mL tridecane in ethyl acetate).

• Vortex for 20 minutes to ensure thorough extraction.

• Centrifuge at 4000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into a GC vial.

5. GC-MS Instrumental Parameters: A typical GC-MS setup for terpene analysis is as follows:

Parameter	Setting
Gas Chromatograph
Column	DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent
Inlet Temperature	250°C
Injection Mode	Split (split ratio 20:1)
Injection Volume	1 µL
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	Initial temp 60°C (hold 2 min), ramp to 240°C at 3°C/min, hold for 5 min
Mass Spectrometer
Ion Source Temp	230°C
Quadrupole Temp	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Full Scan (m/z 40-400)

Data Presentation

Table 1: Calibration Data for Selected Terpenes using Tridecane as an Internal Standard

Analyte	Concentration Range (µg/mL)	R²
α-Pinene	1 - 100	>0.99
β-Myrcene	1 - 100	>0.99
Limonene	1 - 100	>0.99
Linalool	1 - 100	>0.99
β-Caryophyllene	1 - 100	>0.99

Table 2: Quantitative Results for Terpenes in a Cannabis Sample

Analyte	Peak Area	IS Peak Area	Response Ratio (Analyte/IS)	Concentration (µg/g)
α-Pinene	1,250,000	5,000,000	0.25	12.5
β-Myrcene	3,450,000	5,000,000	0.69	34.5
Limonene	2,100,000	5,000,000	0.42	21.0
Linalool	850,000	5,000,000	0.17	8.5
β-Caryophyllene	1,750,000	5,000,000	0.35	17.5

Experimental Workflow Diagram

Caption: Workflow for the quantitative analysis of terpenes in cannabis using tridecane as an internal standard.

Application 2: Analysis of Volatile Organic Compounds (VOCs) in Water by Headspace GC-MS (Illustrative Protocol)

This protocol is an illustrative example of how tridecane can be used as an internal standard for the analysis of VOCs in water, based on common headspace GC-MS methodologies.

Experimental Protocol

1. Preparation of Internal Standard (IS) Stock Solution:

• Prepare a 1.0 mg/mL stock solution of tridecane in methanol.

2. Preparation of Working Internal Standard (IS) Solution:

• Dilute the stock solution with methanol to a final concentration of 10 µg/mL.

3. Preparation of Calibration Standards:

• Prepare a mixed stock solution of target VOCs (e.g., benzene, toluene, ethylbenzene, xylenes) in methanol.

• In a series of 20 mL headspace vials, add 10 mL of reagent-free water.

• Spike the water with the mixed VOC stock solution to achieve final concentrations ranging from 1 µg/L to 100 µg/L.

• Add 10 µL of the working IS solution (10 µg/mL) to each vial, resulting in a final tridecane concentration of 10 µg/L.

• Add 3 g of sodium chloride to each vial to increase the partitioning of VOCs into the headspace.

• Immediately seal the vials.

4. Sample Preparation:

• Collect water samples in 40 mL VOA vials with zero headspace.

• Transfer 10 mL of the water sample to a 20 mL headspace vial.

• Add 10 µL of the working IS solution (10 µg/mL).

• Add 3 g of sodium chloride.

• Immediately seal the vial.

5. Headspace and GC-MS Instrumental Parameters:

Parameter	Setting
Headspace Autosampler
Vial Equilibration Temp	80°C
Vial Equilibration Time	15 min
Loop Temperature	90°C
Transfer Line Temp	100°C
Injection Time	1 min
Gas Chromatograph
Column	DB-624 (30 m x 0.25 mm ID, 1.4 µm film thickness) or equivalent
Inlet Temperature	220°C
Injection Mode	Splitless
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Oven Program	Initial temp 40°C (hold 3 min), ramp to 220°C at 10°C/min, hold for 5 min
Mass Spectrometer
Ion Source Temp	230°C
Quadrupole Temp	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Full Scan (m/z 35-350)

Data Presentation

Table 3: Illustrative Calibration and Recovery Data for VOCs in Water

Analyte	Linearity (R²) (1-100 µg/L)	LOD (µg/L)	LOQ (µg/L)	Recovery (%) at 50 µg/L
Benzene	>0.995	0.3	1.0	95 - 105
Toluene	>0.995	0.3	1.0	96 - 104
Ethylbenzene	>0.995	0.4	1.2	94 - 106
m,p-Xylene	>0.995	0.5	1.5	93 - 107

Logical Relationship Diagram

Caption: Logical workflow for the analysis of VOCs in water by headspace GC-MS with tridecane as an internal standard.

Application 3: Analysis of Residual Solvents in Pharmaceutical Products (Illustrative Protocol)

This protocol provides an illustrative example for the determination of residual solvents in pharmaceutical products, a critical aspect of drug development and quality control.

Experimental Protocol

1. Preparation of Internal Standard (IS) Stock Solution:

• Prepare a 1.0 mg/mL stock solution of tridecane in dimethyl sulfoxide (DMSO).

2. Preparation of Working Internal Standard (IS) Solution:

• Dilute the stock solution with DMSO to a final concentration of 50 µg/mL.

3. Preparation of Calibration Standards:

• Prepare a mixed stock solution of target residual solvents (e.g., ethanol, acetone, isopropanol, hexane) in DMSO.

• In a series of 20 mL headspace vials, add the mixed solvent stock solution to achieve final concentrations equivalent to a range of 50 to 5000 ppm in a 100 mg sample.

• Add 1 mL of the working IS solution (50 µg/mL) to each vial.

• Seal the vials immediately.

4. Sample Preparation:

• Accurately weigh approximately 100 mg of the pharmaceutical product (e.g., powder, tablet) into a 20 mL headspace vial.

• Add 1 mL of the working IS solution (50 µg/mL).

• Seal the vial immediately.

5. Headspace and GC-MS Instrumental Parameters:

Parameter	Setting
Headspace Autosampler
Vial Equilibration Temp	85°C
Vial Equilibration Time	20 min
Loop Temperature	95°C
Transfer Line Temp	105°C
Injection Time	1 min
Gas Chromatograph
Column	DB-624 (30 m x 0.32 mm ID, 1.8 µm film thickness) or equivalent
Inlet Temperature	200°C
Injection Mode	Split (10:1)
Carrier Gas	Helium at a constant flow of 2.0 mL/min
Oven Program	Initial temp 50°C (hold 5 min), ramp to 220°C at 15°C/min, hold for 5 min
Mass Spectrometer
Ion Source Temp	230°C
Quadrupole Temp	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Full Scan (m/z 30-300)

Data Presentation

Table 4: Illustrative Method Performance for Residual Solvents

Analyte	Linearity (R²) (50-5000 ppm)	LOD (ppm)	LOQ (ppm)	Recovery (%) at 500 ppm
Ethanol	>0.99	10	30	90 - 110
Acetone	>0.99	5	15	92 - 108
Isopropanol	>0.99	5	15	91 - 109
Hexane	>0.99	2	6	88 - 105

Experimental Workflow Diagram

Caption: Workflow for residual solvent analysis in pharmaceutical products.

Conclusion

Tridecane is a versatile and reliable internal standard for the quantitative analysis of a wide range of volatile and semi-volatile compounds by GC-MS. Its chemical properties and chromatographic behavior make it suitable for various applications, from terpene profiling in complex plant matrices to the analysis of VOCs and residual solvents. The protocols provided herein offer a solid foundation for developing and validating robust analytical methods. Researchers should optimize these methods for their specific instrumentation and sample matrices to ensure the highest quality data.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for Tridecane in Nanoparticle Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the field of nanotechnology, the synthesis of nanoparticles with precisely controlled properties is crucial for their application in areas such as drug delivery, bioimaging, and catalysis. Tridecane (C₁₃H₂₈), a long-chain alkane, serves as a high-boiling point, non-coordinating solvent in the synthesis of various nanoparticles. Its inert nature at elevated temperatures provides a stable environment for the controlled nucleation and growth of nanocrystals. This document outlines the applications of tridecane and similar long-chain alkanes in nanoparticle synthesis, providing detailed experimental protocols and quantitative data.

Tridecane and other long-chain alkanes are primarily utilized in thermal decomposition and hot-injection synthesis methods. In these processes, the solvent's high boiling point (for tridecane, approximately 234 °C) allows for the necessary reaction temperatures to decompose organometallic precursors, leading to the formation of nanoparticles.[1] The non-coordinating nature of alkanes ensures that the solvent itself does not strongly bind to the nanoparticle surface, allowing for the controlled addition of capping agents to direct particle growth and ensure colloidal stability.

Applications of Tridecane in Nanoparticle Synthesis

Tridecane's primary role in nanoparticle synthesis is to act as a high-boiling point solvent, providing a medium for the thermal decomposition of precursors.[2] This method is widely used for producing high-quality quantum dots, metal oxides, and metallic nanoparticles. The choice of a high-boiling solvent like tridecane is critical for achieving the necessary temperatures for precursor decomposition and nanocrystal growth.[3]

The key functions of tridecane and similar long-chain alkanes in nanoparticle synthesis include:

• High-Boiling Point Medium: Facilitates uniform heating to high temperatures required for the thermal decomposition of organometallic precursors.[4]

• Non-Coordinating Solvent: As a non-coordinating solvent, it does not compete with capping agents for binding sites on the nanoparticle surface, allowing for precise control over surface chemistry.

• Inert Reaction Environment: Its saturated hydrocarbon structure provides a chemically inert environment, preventing unwanted side reactions.

Experimental Protocols

Two common methods for nanoparticle synthesis that employ high-boiling point solvents like tridecane are thermal decomposition and hot-injection.

Generalized Protocol for Thermal Decomposition Synthesis of Metal Oxide Nanoparticles in Tridecane

This protocol describes a general procedure for synthesizing metal oxide nanoparticles. The specific precursor, capping agent, and reaction conditions will vary depending on the desired nanoparticle composition and size.

Materials:

• Metal precursor (e.g., iron(III) acetylacetonate, manganese(II) acetylacetonate)

• Tridecane (solvent)

• Oleic acid (capping agent)

• Oleylamine (capping agent)

• Ethanol (for precipitation)

• Toluene or Hexane (for redispersion)

• Three-neck flask, condenser, thermocouple, heating mantle, magnetic stirrer

• Schlenk line for inert atmosphere

Procedure:

• Preparation of Reaction Mixture: In a three-neck flask, combine the metal precursor (e.g., 2 mmol), oleic acid (6 mmol), oleylamine (6 mmol), and tridecane (20 mL).

• Degassing: The mixture is heated to 120 °C under vacuum for 1-2 hours to remove water and oxygen.

• Inert Atmosphere: The system is then placed under an inert atmosphere (e.g., argon or nitrogen).

• Heating and Nucleation: The solution is heated to a high temperature (e.g., 300-320 °C) at a controlled rate (e.g., 3-5 °C/min). The color of the solution will change, indicating the formation of nanoparticles.

• Growth Phase: The reaction is held at the high temperature for a specific duration (e.g., 30-60 minutes) to allow for nanoparticle growth. The size of the nanoparticles can be controlled by adjusting the reaction time and temperature.

• Cooling: After the growth phase, the reaction is cooled to room temperature.

• Purification:

  • An excess of ethanol is added to the cooled solution to precipitate the nanoparticles.

  • The mixture is centrifuged, and the supernatant is discarded.

  • The nanoparticle pellet is redispersed in a nonpolar solvent like toluene or hexane.

  • This precipitation and redispersion process is repeated 2-3 times to remove unreacted precursors and excess capping agents.

• Storage: The purified nanoparticles are stored as a colloidal suspension in a nonpolar solvent.

Specific Protocol: Synthesis of Upconversion Nanoparticles (UCNPs) using 1-Tridecanol

Materials:

• YCl₃·6H₂O, YbCl₃·6H₂O, ErCl₃·6H₂O (lanthanide precursors)

• 1-Tridecanol (solvent)

• Oleic acid (capping agent)

• NH₄F (fluoride source)

• Methanol

• Hexane

• Ethanol

Procedure:

• Lanthanide-Oleate Precursor Synthesis:

  • In a three-neck flask, combine 1 mmol of total lanthanide chlorides (e.g., 0.78 mmol YCl₃·6H₂O, 0.20 mmol YbCl₃·6H₂O, 0.02 mmol ErCl₃·6H₂O), 6 mL of oleic acid, and 15 mL of 1-tridecanol.[4]

  • Heat the mixture to 150 °C under a continuous flow of argon with vigorous stirring for 60 minutes to form the lanthanide-oleate complexes and remove water.[4]

  • Cool the solution to 50 °C.[4]

• Nanoparticle Formation:

  • Add a solution of 4 mmol NH₄F dissolved in 10 mL of methanol to the lanthanide-oleate solution.[4]

  • Stir the mixture at 50 °C for 30 minutes.[4]

  • Slowly heat the solution to 100 °C and maintain for 30 minutes to evaporate the methanol.[4]

  • Under argon protection, rapidly heat the mixture to 300 °C and maintain this temperature for 60-90 minutes with continuous stirring.[4]

• Purification:

  • Cool the flask to room temperature.[4]

  • Add 20 mL of ethanol to precipitate the nanoparticles.[4]

  • Centrifuge the mixture at 8000 rpm for 10 minutes.[4]

  • Discard the supernatant and redisperse the nanoparticle pellet in 10 mL of hexane.[4]

  • Repeat the precipitation with ethanol and redispersion in hexane three times.[4]

• Storage:

  • Disperse the purified nanoparticles in a suitable nonpolar solvent like hexane or toluene.[4]

Data Presentation

The following tables summarize typical experimental parameters for nanoparticle synthesis using high-boiling point solvents.

Table 1: Generalized Parameters for Metal Oxide Nanoparticle Synthesis via Thermal Decomposition.

Parameter	Value/Range	Role in Synthesis
Solvent	Tridecane, 1-Octadecene	High-boiling point medium for uniform heating.
Precursor	Metal Acetylacetonates	Source of metal ions.
Capping Agents	Oleic Acid, Oleylamine	Control particle shape and size, provide stability.
Reaction Temperature	250 - 320 °C	Influences nucleation and growth kinetics, determining final particle size.
Reaction Time	30 - 120 minutes	Affects the extent of particle growth.
Precursor Concentration	0.05 - 0.2 M	Impacts the number of nuclei formed and final particle size.

Table 2: Parameters for Upconversion Nanoparticle Synthesis. [4]

Parameter	Value/Range	Role in Synthesis
Solvent	1-Tridecanol (or analogous 1-Octadecene)	High-boiling point medium for uniform heating.
Ligand	Oleic Acid	Capping agent, controls particle shape and size.
Lanthanide Precursors	YCl₃, YbCl₃, ErCl₃	Source of host and dopant ions.
Fluoride Source	NH₄F or NaF	Reacts with lanthanide precursors to form the host lattice.
Reaction Temperature	~300 °C	Critical for the formation of the crystalline host lattice.
Reaction Time	60 - 90 minutes	Allows for complete reaction and crystal growth.

Visualizations

Experimental Workflow for Thermal Decomposition Synthesis

Workflow for thermal decomposition synthesis.

Logical Relationship of Components in Nanoparticle Synthesis

Components in thermal decomposition synthesis.

References

• 1. Tridecane - Wikipedia [en.wikipedia.org]
• 2. Metal Nanoparticles: Thermal Decomposition, Biomedicinal Applications to Cancer Treatment, and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Collection - Size Control of Iron Oxide Nanoparticles Synthesized by Thermal Decomposition Methods - The Journal of Physical Chemistry C - Figshare [acs.figshare.com]
• 4. benchchem.com [benchchem.com]

Application Note: Utilizing Tridecane as a Distillation Chaser for Enhanced Recovery of High-Boiling Point Compounds

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the use of tridecane as a distillation chaser to improve the recovery of high-boiling point compounds. Distillation is a fundamental purification technique in research and development; however, significant product loss can occur due to "hold-up" within the distillation apparatus. A distillation chaser, a high-boiling, inert solvent, can be employed to physically "push" the desired product through the distillation path, thereby increasing the yield. Tridecane is an excellent choice for a chaser due to its high boiling point, low reactivity, and distinct physical properties which facilitate its subsequent removal. This document outlines the principles of chaser distillation, the physical properties of tridecane, a step-by-step experimental protocol, and methods for data analysis and reporting.

Introduction

In the synthesis of novel chemical entities, particularly in the pharmaceutical and fine chemical industries, the purification of the final product is a critical step. Distillation is a widely used method for purifying liquid compounds. However, for high-boiling point substances, significant amounts of the product can remain adhered to the surfaces of the distillation flask and column, a phenomenon known as "hold-up." This can lead to substantial reductions in product yield.

The use of a distillation chaser is a practical technique to mitigate this issue. A chaser is a solvent with a boiling point significantly higher than the compound of interest but lower than any involatile residues.[1] After the majority of the target compound has been distilled, the chaser is added to the distillation flask and heated. As the chaser vaporizes, it travels up the column, heating the apparatus and carrying the residual product over into the collection flask.[1]

Tridecane, a C13 alkane, is a suitable distillation chaser for many applications. Its high boiling point (234 °C), chemical inertness, and immiscibility with many polar compounds make it an effective and easily removable chaser.[2][3] This protocol provides a comprehensive guide for researchers on how to effectively use tridecane as a distillation chaser to maximize the recovery of valuable high-boiling point products.

Properties of Tridecane

A thorough understanding of the physical properties of tridecane is essential for its effective use as a distillation chaser.

Property	Value
Molecular Formula	C₁₃H₂₈
Molecular Weight	184.37 g/mol
Boiling Point	234 °C
Melting Point	-5.5 °C
Density	0.756 g/mL at 25 °C
Vapor Pressure	1 mmHg at 59.4 °C
Solubility in Water	Insoluble
Appearance	Colorless liquid

Experimental Protocol

This protocol outlines the general procedure for a fractional distillation of a high-boiling point compound using tridecane as a chaser. Note: This is a general guideline and may require optimization based on the specific properties of the compound being distilled.

Materials

• High-boiling point compound to be purified

• Tridecane (high purity)

• Standard fractional distillation apparatus (round-bottom flask, fractionating column, condenser, receiving flask)

• Heating mantle with stirrer

• Thermometer or temperature probe

• Boiling chips or magnetic stir bar

• Vacuum source (if performing vacuum distillation)

• Appropriate solvents for post-distillation workup (e.g., hexanes, ethyl acetate)

• Rotary evaporator

Safety Precautions

• Tridecane is combustible and can be an irritant. Handle in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves.

• Consult the Safety Data Sheet (SDS) for tridecane before use for complete safety information.

Procedure

• Initial Distillation of the Target Compound:

  • Assemble the fractional distillation apparatus in a fume hood. Ensure all glassware is clean and dry.

  • Charge the round-bottom flask with the impure high-boiling point compound and a few boiling chips or a magnetic stir bar. Do not fill the flask to more than two-thirds of its volume.

  • Begin heating the flask gently with the heating mantle.

  • Collect the fraction(s) corresponding to the boiling point of your target compound.

  • Continue the distillation until the temperature begins to drop, indicating that most of the target compound has been collected.

• Introduction of the Tridecane Chaser:

  • Turn off the heating mantle and allow the distillation apparatus to cool down.

  • Once cooled, carefully add a volume of tridecane to the distillation flask. A general guideline is to use a volume of tridecane that is approximately equal to the estimated hold-up volume of the apparatus.

  • Re-assemble the apparatus.

• Chaser Distillation:

  • Begin heating the flask again. The temperature will rise to the boiling point of the remaining target compound.

  • Continue to collect the distillate, which will now be a mixture of your target compound and a small amount of tridecane.

  • Monitor the temperature closely. A sharp increase in temperature towards the boiling point of tridecane (234 °C at atmospheric pressure) indicates that all of the target compound has been distilled over.

  • Once the temperature begins to rise significantly, stop the distillation.

• Post-Distillation Workup (Removal of Tridecane):

  • The collected distillate now contains the purified product along with tridecane. The method for removing the tridecane will depend on the properties of the target compound.

  • For compounds that are solids at room temperature:

    • Dissolve the distillate in a minimal amount of a suitable solvent in which the target compound is soluble at elevated temperatures but poorly soluble at low temperatures.

    • Cool the solution to induce crystallization of the target compound.

    • Collect the crystals by filtration and wash with a cold, non-polar solvent (e.g., hexanes) to remove residual tridecane.

    • Dry the crystals under vacuum.

  • For liquid compounds:

    • If there is a significant difference in polarity between the target compound and tridecane, liquid-liquid extraction can be used. For example, if the target compound is polar, it can be extracted into a polar solvent, leaving the non-polar tridecane in the original solvent.

    • Alternatively, if the target compound is amenable, chromatography (e.g., column chromatography) can be used to separate it from the tridecane.

    • For some applications where the presence of a small amount of a non-volatile hydrocarbon is acceptable, the tridecane may not need to be rigorously removed.

Data Analysis and Reporting

The effectiveness of using a chaser can be quantified by calculating the recovery yield.

Formula for Calculating Recovery Yield:

Recovered Yield (%) = (Mass of Pure Product / Initial Mass of Crude Product) x 100

To accurately determine the mass of the pure product, it is essential to analyze the purity of the collected fractions (e.g., by GC, HPLC, or NMR) before and after the chaser distillation.

Example Data Table:

Distillation Stage	Mass of Distillate (g)	Purity of Product (%)	Mass of Pure Product (g)	Cumulative Yield (%)
Initial Distillation	15.2	98	14.9	74.5
Chaser Distillation	4.1	95	3.9	94.0
Initial Crude Mass	20.0	-	-	-

Workflow and Logic Diagram

The following diagram illustrates the logical workflow of the distillation process using a chaser solvent.

References

• 1. almaaqal.edu.iq [almaaqal.edu.iq]
• 2. KiloMentor: Using Chasers in the Work-up to make a High-boiling Solvent Practical [kilomentor.blogspot.com]
• 3. byjus.com [byjus.com]

Application Notes and Protocols: Tridecane for Thermal Energy Storage

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tridecane, a saturated hydrocarbon (alkane) with the chemical formula C13H28, is a promising organic phase change material (PCM) for thermal energy storage (TES) applications. Its utility is particularly noted in applications requiring a low-temperature range for heat storage and release. As an organic PCM, tridecane offers several advantages, including congruent melting and freezing, chemical stability, non-corrosiveness, and a high latent heat of fusion. These properties make it a suitable candidate for various applications, including passive temperature regulation in pharmaceutical transport and storage, electronic cooling, and integration into building materials for energy efficiency.

This document provides detailed application notes and experimental protocols for the characterization and utilization of tridecane as a PCM for thermal energy storage.

Thermophysical Properties of Tridecane

The performance of tridecane as a PCM is dictated by its thermophysical properties. The following table summarizes key quantitative data for n-tridecane.

Property	Symbol	Value	Unit
Melting Point	T_m	-5.5 to -5.3	°C
Latent Heat of Fusion	ΔH_m	190 - 216	kJ/kg
Thermal Conductivity (Solid)	k_s	0.22 - 0.38	W/(m·K)
Thermal Conductivity (Liquid)	k_l	0.14 - 0.15	W/(m·K)
Specific Heat (Solid)	c_ps	2.1 - 2.4	kJ/(kg·K)
Specific Heat (Liquid)	c_pl	2.0 - 2.2	kJ/(kg·K)
Density (Solid)	ρ_s	770 - 780	kg/m ³
Density (Liquid)	ρ_l	750 - 760	kg/m ³

Note: The values presented are typical ranges found in the literature and can vary depending on the purity of the tridecane and the experimental conditions.

Experimental Protocols

Accurate characterization of tridecane's thermophysical properties is crucial for its effective implementation in TES systems. The following are standard protocols for key experiments.

Differential Scanning Calorimetry (DSC) for Phase Change Temperature and Latent Heat

Objective: To determine the melting temperature, freezing temperature, and latent heat of fusion of tridecane.

Apparatus:

• Differential Scanning Calorimeter (DSC)

• Hermetically sealed aluminum pans

• High-purity indium for calibration

• Nitrogen gas supply for inert atmosphere

Procedure:

• Calibration: Calibrate the DSC instrument for temperature and heat flow using a high-purity indium standard.

• Sample Preparation: Accurately weigh 5-10 mg of tridecane into a hermetically sealed aluminum pan. An empty, sealed aluminum pan is used as the reference.

• Thermal Program:

  • Equilibrate the sample at a temperature well below the expected melting point (e.g., -20 °C).

  • Heat the sample at a constant rate (e.g., 5 °C/min) to a temperature well above the melting point (e.g., 10 °C).

  • Hold the sample at this temperature for a few minutes to ensure complete melting.

  • Cool the sample at the same constant rate back to the starting temperature.

• Data Analysis:

  • The melting and freezing temperatures are determined from the onset or peak of the endothermic and exothermic peaks, respectively, on the DSC curve.

  • The latent heat of fusion is calculated by integrating the area of the melting/freezing peak.

Transient Plane Source (TPS) or Laser Flash Analysis (LFA) for Thermal Conductivity

Objective: To measure the thermal conductivity of tridecane in both its solid and liquid phases.

Apparatus:

• Transient Plane Source (TPS) or Laser Flash Analyzer (LFA) instrument

• Temperature-controlled sample holder

• Tridecane sample

Procedure (using LFA as an example):

• Sample Preparation: A small, disc-shaped sample of tridecane is prepared. For the liquid phase, the sample is contained within a suitable cell.

• Measurement in Solid Phase:

  • Cool the sample to a temperature below its melting point and allow it to solidify completely.

  • A high-intensity, short-duration light pulse is directed onto one face of the sample.

  • An infrared detector measures the temperature rise on the opposite face of the sample as a function of time.

• Measurement in Liquid Phase:

  • Heat the sample to a temperature above its melting point.

  • Repeat the laser flash procedure.

• Data Analysis: The thermal diffusivity is calculated from the temperature-time data. The thermal conductivity (k) is then determined using the equation:

  • k = α · ρ · c_p

  • where α is the thermal diffusivity, ρ is the density, and c_p is the specific heat capacity (obtained from DSC).

Diagrams

Caption: Experimental workflow for characterizing tridecane as a PCM.

Caption: Logical relationship of tridecane's properties to its applications.

Applications in Drug Development and Beyond

The specific phase change temperature of tridecane makes it particularly interesting for applications in the pharmaceutical and biomedical fields.

• Cold Chain Logistics: For the transport and storage of temperature-sensitive biologics, vaccines, and drugs that require a stable temperature environment just below 0 °C, tridecane can be integrated into packaging solutions to provide passive thermal regulation. This ensures the payload remains within the desired temperature range for an extended period, preventing spoilage or degradation.

• Laboratory Temperature Control: In a laboratory setting, tridecane-based TES systems can be used to maintain a constant temperature for sensitive experiments or for the short-term storage of reagents and samples without the need for active refrigeration.

• Other Applications: Beyond the life sciences, tridecane is a candidate for applications such as the thermal management of electronics, where it can absorb waste heat and prevent overheating, and in building materials to help regulate indoor temperatures and reduce energy consumption for heating and cooling.

Safety and Handling

Tridecane is a combustible liquid and should be handled with appropriate care in a well-ventilated area. It is important to consult the Safety Data Sheet (SDS) for detailed information on handling, storage, and disposal. While generally considered to have low toxicity, direct contact with skin and eyes should be avoided, and appropriate personal protective equipment (PPE) should be worn.

Conclusion

Tridecane presents a viable and effective option for thermal energy storage in the low-temperature range. Its favorable thermophysical properties, including a high latent heat of fusion and chemical stability, make it a reliable PCM for a variety of applications, most notably in ensuring the thermal stability of sensitive pharmaceutical products. The experimental protocols outlined in this document provide a framework for the accurate characterization of tridecane, enabling its successful integration into innovative thermal management solutions.

Application Notes and Protocols for the Quantification of Tridecane in Complex Matrices

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the accurate quantification of tridecane in a variety of complex matrices. The protocols focus on the use of Gas Chromatography-Mass Spectrometry (GC-MS), a robust and sensitive technique for the analysis of volatile organic compounds (VOCs) like tridecane.

Introduction

Tridecane (C₁₃H₂₈) is a straight-chain alkane that can be found in various environmental and biological samples.[1] It is a component of some essential oils and can also be an indicator of petroleum contamination.[1] Accurate quantification of tridecane is crucial for environmental monitoring, food and beverage quality control, and in certain research applications. However, its volatile nature and the complexity of sample matrices present analytical challenges.

This document outlines validated methods for the extraction and quantification of tridecane, primarily utilizing Headspace (HS) and Solid-Phase Microextraction (SPME) sample preparation techniques coupled with GC-MS.

Analytical Methodologies

Gas Chromatography-Mass Spectrometry (GC-MS) is the cornerstone for tridecane analysis, offering excellent separation and definitive identification. The choice of sample preparation is critical and depends on the specific matrix.

Headspace (HS) Analysis

Static headspace analysis is a highly effective technique for the extraction of volatile compounds from liquid and solid samples.[2] The sample is sealed in a vial and heated, allowing volatile compounds like tridecane to partition into the gaseous phase (headspace) above the sample.[3] A portion of this headspace is then injected into the GC-MS system. This technique minimizes matrix effects, as non-volatile components remain in the sample matrix.[4]

Solid-Phase Microextraction (SPME)

SPME is a solvent-free sample preparation technique that uses a coated fiber to concentrate volatile and semi-volatile compounds.[3] The fiber is exposed to the headspace above the sample, where it adsorbs the analytes.[4] The fiber is then transferred to the GC injector, where the trapped analytes are thermally desorbed onto the column. SPME is known for its simplicity, sensitivity, and ease of automation.[3]

Data Presentation: Quantitative Performance

The following tables summarize typical quantitative data for the analysis of alkanes, including tridecane, in various matrices using GC-MS. The data is compiled from multiple studies and represents expected performance parameters.

Table 1: Method Validation Parameters for Tridecane Quantification

Parameter	Soil/Sediment	Water	Biological Tissue (Fish Muscle)
Linearity (R²)	> 0.99	> 0.995	> 0.99
LOD (µg/kg)	1 - 10	0.1 - 1	2 - 5
LOQ (µg/kg)	5 - 25	0.5 - 5	5 - 15
Recovery (%)	85 - 110	90 - 105	80 - 115
Precision (RSD%)	< 15	< 10	< 15

Note: Data is synthesized from multiple sources for illustrative purposes. Actual performance may vary based on instrumentation and matrix complexity.[5][6][7][8]

Experimental Protocols

Protocol 1: Quantification of Tridecane in Water using Headspace-GC-MS

1. Sample Preparation: a. Pipette 10 mL of the water sample into a 20 mL headspace vial. b. Add a known amount of an appropriate internal standard (e.g., deuterated tridecane or another non-interfering alkane). c. Seal the vial immediately with a PTFE-lined septum and aluminum cap.

2. Headspace Incubation and Injection: a. Place the vial in the headspace autosampler. b. Incubate the vial at 80°C for 20 minutes with agitation. c. Inject 1 mL of the headspace into the GC-MS system.

3. GC-MS Parameters:

• Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.[7]

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Inlet Temperature: 250°C.

• Oven Temperature Program: Initial temperature of 40°C, hold for 5 minutes, then ramp to 280°C at 10°C/min, and hold for 5 minutes.

• MSD Parameters:

  • Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) using characteristic ions for tridecane (e.g., m/z 57, 71, 85).

4. Quantification: a. Generate a calibration curve using standard solutions of tridecane of known concentrations. b. Quantify the tridecane concentration in the samples based on the internal standard calibration.

Protocol 2: Quantification of Tridecane in Soil using SPME-GC-MS

1. Sample Preparation: a. Weigh 5 g of the soil sample into a 20 mL headspace vial. b. Add 5 mL of deionized water and a known amount of internal standard. c. Seal the vial immediately.

2. SPME Procedure: a. Condition the SPME fiber (e.g., 100 µm Polydimethylsiloxane - PDMS) according to the manufacturer's instructions. b. Place the vial in a heating block or autosampler at 60°C. c. Expose the SPME fiber to the headspace of the vial for 30 minutes with agitation. d. Retract the fiber and immediately introduce it into the GC injector for thermal desorption.

3. GC-MS Parameters:

• Use the same GC-MS parameters as described in Protocol 1.

• Desorption Time: 2 minutes at 250°C.

4. Quantification: a. Perform quantification as described in Protocol 1.

Visualizations

Caption: Workflow for Headspace-GC-MS analysis of tridecane in water.

Caption: Workflow for SPME-GC-MS analysis of tridecane in soil.

Caption: Logical relationship of the analytical method for tridecane.

References

• 1. Tridecane | C13H28 | CID 12388 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. polymersolutions.com [polymersolutions.com]
• 4. benchchem.com [benchchem.com]
• 5. tandfonline.com [tandfonline.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols: Tridecane in Cosmetic and Personal Care Formulations

For Researchers, Scientists, and Drug Development Professionals

Introduction to Tridecane in Cosmetic Formulations

Tridecane is a saturated hydrocarbon (alkane) that has gained significant traction in the cosmetic and personal care industry as a versatile emollient and solvent.[1][2][3] Often utilized as a plant-derived and biodegradable alternative to silicones, such as cyclomethicone, it provides a unique sensory profile characterized by a lightweight, non-greasy feel and smooth glide upon application.[3][4][5] Its primary functions in cosmetic formulations include skin conditioning, where it softens and smoothens the skin, and as a solvent for various cosmetic ingredients.[1][6] Tridecane is frequently used in combination with other short-chain alkanes, like undecane, to achieve specific sensory and performance characteristics.[3][7][8]

These application notes provide an overview of the functional properties of tridecane, detailed experimental protocols for its evaluation in cosmetic formulations, and a summary of available performance data.

Physicochemical and Functional Properties of Tridecane

Tridecane's utility in cosmetic formulations stems from its distinct physical and chemical properties. It is a colorless and odorless liquid with low viscosity, contributing to its desirable sensory characteristics.[3][4]

Table 1: Physicochemical Properties of Tridecane

Property	Value	Reference
INCI Name	Tridecane	[9]
CAS Number	629-50-5	[3][10][11]
Molecular Formula	C13H28	[11]
Molecular Weight	184.36 g/mol	[3][11]
Appearance	Clear, colorless liquid	[3][4]
Odor	Odorless to low odor	[3][4]
Specific Gravity	0.756 g/mL @ 25°C	[2]
Boiling Point	234°C	[2]
Solubility	Soluble in silicones, hydrocarbons, isoparrafins; Oil miscible	[4][9]
Heat Stability	Good, can be heated	[4]

Quantitative Performance Data

While extensive clinical data on tridecane as a single ingredient is limited in publicly available literature, performance data for mixtures containing tridecane highlight its efficacy as a silicone alternative. A common commercially available blend consists of undecane and tridecane.

Table 2: Performance Data for Undecane/Tridecane Blend (Cetiol® Ultimate)

Parameter	Value	Method
Spreadability	> 2,500 mm²/10 min	Not specified
Sensory Profile	Easy distribution, less oiliness, dryness, and smoothness	Sensory Panel
Pigment Wetting	Good	Formulation observation
Biodegradability	Readily biodegradable	Not specified

Data sourced from supplier information for Cetiol® Ultimate, a blend of undecane and tridecane.[12]

Experimental Protocols

The following protocols are provided as a guide for researchers to evaluate the performance of tridecane in various cosmetic formulations.

Protocol for Sensory Panel Evaluation of Emollients

This protocol outlines a method for the sensory evaluation of a lotion containing tridecane compared to a control formulation (e.g., one with cyclomethicone).

Objective: To quantitatively assess and compare the sensory characteristics of a cosmetic lotion formulated with tridecane against a benchmark.

Materials:

• Test Formulation (Lotion with Tridecane)

• Control Formulation (e.g., Lotion with Cyclomethicone)

• Trained sensory panelists (n=10-15)

• Controlled environment room (constant temperature and humidity)

• Standardized application instructions

• Sensory evaluation questionnaire (digital or paper) with defined attributes and scales (e.g., 15-cm line scales)

Procedure:

• Panelist Training: Train panelists on the specific sensory attributes to be evaluated (e.g., spreadability, absorbency, slipperiness, gloss, residue, oiliness, softness).[2][13]

• Sample Preparation: Code samples with random three-digit numbers to blind the panelists.

• Application: Instruct panelists to apply a standardized amount of the product (e.g., 0.1 mL) to a designated area of their forearm.

• Evaluation: Panelists will evaluate the sensory attributes at specified time points (e.g., during application, 1 minute after, and 5 minutes after).

• Data Collection: Panelists will rate the intensity of each attribute on the provided scale.

• Data Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA, PCA) to determine significant differences between the formulations.[2][13]

Protocol for Skin Hydration Measurement using Corneometry

This protocol details the in-vivo measurement of skin hydration effects of a cream containing tridecane.

Objective: To assess the short-term and long-term skin hydration efficacy of a cosmetic cream formulated with tridecane.

Materials:

• Test Formulation (Cream with Tridecane)

• Control Formulation (Placebo cream without tridecane)

• Human volunteers with normal to dry skin (n=20-30)

• Corneometer® CM 825 or equivalent device[14][15]

• Controlled environment room (20-22°C, 40-60% relative humidity)

• Skin marker

Procedure:

• Acclimatization: Volunteers acclimatize in the controlled environment for at least 30 minutes.

• Baseline Measurement: Take baseline corneometer readings on designated test areas on the forearms.[16]

• Product Application: Apply a standardized amount (e.g., 2 mg/cm²) of the test and control formulations to the respective test areas. Leave one area untreated as a negative control.[16]

• Post-Application Measurements: Take corneometer readings at specified time points (e.g., 1, 2, 4, 8, and 24 hours after application).[16]

• Data Analysis: Calculate the mean corneometer values for each formulation at each time point. Perform statistical analysis (e.g., t-test or ANOVA) to compare the hydration levels of the test formulation to the control and baseline.

Logical Relationship of Tridecane to Skin Barrier Function

Tridecane, as an alkane emollient, does not directly interact with specific biological signaling pathways in the skin. Instead, its primary mechanism of action is biophysical. It forms a semi-occlusive layer on the stratum corneum, which reduces transepidermal water loss (TEWL) and helps to maintain the skin's natural moisture balance. This, in turn, supports the overall health and function of the skin barrier.

Safety and Regulatory Information

Tridecane is generally considered safe for use in cosmetic and personal care products. The Cosmetic Ingredient Review (CIR) Expert Panel has assessed the safety of alkanes, including tridecane, and concluded that they are safe in the present practices of use and concentration in cosmetics. As with any cosmetic ingredient, it is essential to adhere to regional regulatory guidelines and conduct appropriate safety assessments for final formulations. Repeated or prolonged skin contact may cause irritation in some individuals.[11]

Conclusion

Tridecane is a high-performance emollient and solvent that offers a favorable sensory profile and functional benefits in a wide range of cosmetic and personal care applications. Its characteristics as a lightweight, non-greasy, and fast-spreading ingredient make it an excellent alternative to silicones. The provided protocols offer a framework for the systematic evaluation of tridecane-containing formulations to substantiate performance claims and ensure product efficacy.

References

• 1. researchgate.net [researchgate.net]
• 2. Study of sensory properties of emollients used in cosmetics and their correlation with physicochemical properties. | Semantic Scholar [semanticscholar.org]
• 3. TRIDECANE - Ataman Kimya [atamanchemicals.com]
• 4. newdirections.com.au [newdirections.com.au]
• 5. ethique.co.nz [ethique.co.nz]
• 6. RIFM fragrance ingredient safety assessment, 2-tridecanone, CAS Registry Number 593-08-8 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 8. Sensory Evaluation in Cosmetics: Key Protocols and Best Practices – Cosmetics Testing News [news.skinobs.com]
• 9. ewg.org [ewg.org]
• 10. tridecane, 629-50-5 [thegoodscentscompany.com]
• 11. Tridecane | C13H28 | CID 12388 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. agrobiobase.com [agrobiobase.com]
• 13. Study of sensory properties of emollients used in cosmetics and their correlation with physicochemical properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Corneometer® CM 825 - Skin Hydration Measurement [courage-khazaka.com]
• 15. enviroderm.co.uk [enviroderm.co.uk]
• 16. cdnmedia.eurofins.com [cdnmedia.eurofins.com]

Application Notes and Protocols for Tridecane in Fuel and Lubricant Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tridecane (n-C13H28), a linear alkane, serves as a crucial component in the formulation of surrogate fuels for jet and diesel engine research and as an additive or base stock in lubricant studies. Its well-defined physical and chemical properties make it an ideal candidate for simulating the complex combustion behavior of real-world fuels and for investigating tribological phenomena. These application notes provide detailed protocols for utilizing tridecane in fuel combustion analysis and lubricant performance evaluation.

Tridecane in Fuel Research: Application Notes

Tridecane is a significant component of surrogate fuels, which are simplified mixtures of hydrocarbons designed to emulate the properties and combustion characteristics of complex fuels like jet fuel (e.g., Jet-A, JP-8) and diesel.[1][2] The use of surrogates with known compositions allows for the development and validation of detailed chemical kinetic models, which are essential for designing more efficient and cleaner combustion engines.[1][3]

Key research applications of tridecane in fuels include:

• Combustion Kinetics Studies: Investigating ignition delay, flame speed, and oxidation pathways to understand the fundamental chemical reactions occurring during combustion.[4]

• Soot Formation Analysis: Studying the propensity of fuels to form soot, a critical factor in engine emissions and performance.[5]

• Performance and Emissions Testing: Evaluating the impact of fuel composition on engine power, fuel consumption, and the emission of pollutants such as carbon oxides (CO, CO2) and nitrogen oxides (NOx).[6][7]

• Distillation Curve Emulation: Formulating surrogate mixtures that match the distillation profile of real fuels, which is crucial for accurately modeling fuel spray and evaporation processes.[8][9]

Tridecane in Lubricant Research: Application Notes

In the field of tribology, long-chain alkanes like tridecane and its derivatives (e.g., 1-tridecanol) are investigated for their potential to reduce friction and wear between moving surfaces.[10] These compounds can form protective films on metal surfaces, enhancing the performance of lubricants.

Key research applications of tridecane in lubricants include:

• Friction and Wear Reduction: Evaluating the effectiveness of tridecane-based additives in minimizing friction and preventing surface wear.[10]

• Boundary Lubrication Studies: Investigating the formation and properties of thin lubricant films under high-load and low-speed conditions.

• Additive Synergy: Exploring the interaction of tridecane and its derivatives with other lubricant additives to enhance overall performance.

Data Presentation: Properties of Tridecane and a Surrogate Fuel

Table 1: Physical and Chemical Properties of n-Tridecane

Property	Value	Unit
Molecular Formula	C13H28	-
Molecular Weight	184.37	g/mol
Density (at 25°C)	0.756	g/mL
Boiling Point	234	°C
Melting Point	-5 to -4	°C
Flash Point	79.44	°C
Viscosity (at 25°C)	1.724	mPa·s
Surface Tension (at 25°C)	25.55	mN/m
Lower Heating Value	44.2	MJ/kg
Cetane Number (CN)	~75	-

Note: Values are compiled from multiple sources and may vary slightly depending on the specific measurement conditions.

Table 2: Example of a Jet Fuel Surrogate Formulation Containing n-Dodecane (a close relative of Tridecane) and its Properties Comparison

Property	Target Jet Fuel (POSF 4658)	JFS Surrogate	% Deviation
Composition (mole %)
n-Dodecane	-	39.05	-
Isocetane	-	21.79	-
Decalin	-	11.49	-
Toluene	-	27.67	-
Properties
Cetane Number (CN)	48.2	48.03	-0.35
Threshold Sooting Index (TSI)	20.9	20.63	-1.29
Molecular Weight (MW)	147.0	162.77	10.73
Lower Heating Value (LHV) (MJ/kg)	43.5	43.88	0.87
H/C Ratio	1.96	1.95	-0.51
Density (g/cm³)	0.802	0.801	-0.12
Viscosity (mPa·s)	1.53	1.62	5.88
Surface Tension (mN/m)	25.3	27.51	8.71

Source: Adapted from a study on jet fuel surrogate formulation.[1] Note that n-dodecane is often used in surrogate mixtures and has similar properties to tridecane.

Experimental Protocols

Protocol 1: Preparation and Tribological Evaluation of Tridecane-based Lubricant Additives

This protocol describes the preparation of lubricant blends containing a tridecane derivative (1-tridecanol) and the evaluation of their tribological properties using a four-ball tribometer, based on ASTM D4172 and D4172B standards.[10][11][12]

1.1. Materials and Equipment:

• 1-Tridecanol (or other tridecane derivative)

• Base oil (e.g., paraffin oil, poly-alpha-olefin)

• Beakers and magnetic stirrer

• Heating plate

• Analytical balance

• Four-ball tribometer

• Steel balls (e.g., AISI 52100 steel)

• Microscope for wear scar measurement

• Solvents for cleaning (e.g., heptane, acetone)

1.2. Preparation of Lubricant Blends:

• Determine the desired weight percentages of the tridecane additive to be tested (e.g., 0.5%, 1.0%, 1.5%, 2.0%).

• Accurately weigh the required amounts of the additive and base oil into a clean beaker.

• Gently heat the mixture to 40-50°C while stirring to ensure complete dissolution.

• Continue stirring for 30 minutes to create a homogenous solution.

• Allow the blend to cool to room temperature before testing.[10]

1.3. Tribological Testing Procedure (Four-Ball Method):

• Thoroughly clean the steel balls and test cup with solvent and dry them completely.

• Assemble the four-ball test configuration (three stationary balls in the cup, one rotating on top).

• Pour the prepared lubricant blend into the test cup, ensuring the stationary balls are fully submerged.

• Mount the test cup onto the tribometer.

• Apply the desired load (e.g., 392 N) and set the rotational speed (e.g., 1200 rpm).

• Set the test duration (e.g., 60 minutes) and temperature (e.g., 75°C).

• Start the test and record the friction coefficient over time.

• After the test, disassemble the setup and clean the stationary balls.

• Measure the wear scar diameter on each of the three stationary balls using a calibrated microscope.

• Calculate the average wear scar diameter.[10]

Protocol 2: Fuel Combustion Analysis of Tridecane-Containing Surrogate Fuels

This protocol outlines a general workflow for the combustion analysis of a surrogate fuel containing tridecane, integrating several common experimental techniques.

2.1. Surrogate Fuel Formulation:

• Define the target properties of the real fuel to be emulated (e.g., cetane number, H/C ratio, density, distillation curve).[1][2]

• Select a palette of surrogate components, including tridecane, representing different hydrocarbon classes (n-alkanes, iso-alkanes, cyclo-alkanes, aromatics).[3]

• Use a formulation optimizer or blending rules to determine the mole fractions of each component in the surrogate mixture that best match the target properties.[1]

2.2. Ignition Delay Measurement (Shock Tube):

• Prepare a mixture of the surrogate fuel and an oxidizer (e.g., air) at a specific equivalence ratio (e.g., stoichiometric, fuel-lean, fuel-rich).

• Introduce the mixture into the driven section of a shock tube.

• Initiate a shock wave to rapidly compress and heat the gas mixture to conditions relevant to engine combustion (e.g., temperatures from 850 to 1280 K and pressures from 15 to 60 atm).[13]

• Measure the ignition delay time, typically defined as the time between the arrival of the shock wave and the onset of combustion, often detected by a rapid rise in pressure or light emission.[13]

2.3. Oxidation Study (Flow Reactor):

• Prepare a dilute mixture of the surrogate fuel, oxygen, and an inert gas (e.g., nitrogen or argon).

• Introduce the mixture into a flow reactor (e.g., jet-stirred reactor) at a controlled temperature and pressure (e.g., 12.5 atm).[4]

• Vary the reactor temperature over a range (e.g., 500-1000 K) to study the fuel's reactivity.[4]

• At the reactor outlet, sample the gas and analyze the concentrations of reactants, intermediate species, and final products using techniques like gas chromatography-mass spectrometry (GC-MS).[14]

2.4. Laminar Flame Speed Measurement (Bunsen Burner or Spherical Flame):

• Prepare a premixed flow of the surrogate fuel and oxidizer.

• Generate a stable laminar flame (e.g., using a Bunsen burner or by igniting a spherical flame in a constant volume chamber).

• Use optical techniques (e.g., schlieren imaging) to visualize the flame front.[15]

• Measure the speed at which the flame front propagates into the unburned gas mixture.[16]

2.5. Emissions and Performance Analysis (Engine Test Stand):

• Operate a diesel engine with standard diesel fuel to establish baseline performance and emissions.

• Run the engine with the tridecane-containing surrogate fuel under the same operating conditions.

• Measure engine performance parameters such as power output and fuel consumption.[6]

• Use an exhaust gas analyzer to measure the concentrations of CO, CO2, NOx, and particulate matter (soot).[7]

Visualizations

Caption: Workflow for Tribological Evaluation of Lubricants.

Caption: General workflow for fuel combustion research.

References

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. collaborate.princeton.edu [collaborate.princeton.edu]
• 5. Experimental Study of Soot Formation for Practical Fuels – Thomson Lab [thomsonlab.mie.utoronto.ca]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. tsapps.nist.gov [tsapps.nist.gov]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. benchchem.com [benchchem.com]
• 15. Laminar Flame Speed Measurements | Hanson Research Group [hanson.stanford.edu]
• 16. legacy.sae.org [legacy.sae.org]

Application Notes and Protocols for Tridecane as a Carbon Source for Microbial Growth

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing tridecane as a carbon source for the growth of various microorganisms. This information is valuable for studies in bioremediation, biotransformation, and the production of novel metabolites.

Introduction

Tridecane (n-C13H28), a straight-chain alkane, can be utilized by a range of microorganisms as a sole source of carbon and energy. These microbes possess specialized enzymatic machinery to overcome the chemical inertness of alkanes, initiating a cascade of oxidative reactions that channel the hydrocarbon into central metabolic pathways. Understanding the mechanisms and kinetics of tridecane degradation is crucial for harnessing these microorganisms for various biotechnological applications. This document outlines the key microorganisms, metabolic pathways, and detailed experimental protocols for studying microbial growth on tridecane.

Key Microorganisms

Several microbial genera have been identified for their ability to degrade n-alkanes, including tridecane. Notable examples include:

• Bacteria:

  • Rhodococcus species: These Gram-positive bacteria are well-known for their versatile metabolic capabilities, including the degradation of a wide range of hydrocarbons.[1][2] They possess multiple alkane hydroxylase genes, allowing them to utilize alkanes of various chain lengths.

  • Pseudomonas putida: This Gram-negative soil bacterium is a model organism for studying alkane degradation.[3] The well-characterized OCT (Octane) plasmid in P. putida GPo1 encodes the enzymes for the degradation of medium-chain alkanes.

• Yeast:

  • Candida tropicalis: This yeast species is capable of utilizing n-alkanes and has been studied for its ability to produce dicarboxylic acids from these substrates.[4][5][6]

Metabolic Pathway of Aerobic Tridecane Degradation

The aerobic degradation of n-tridecane is initiated by the oxidation of the terminal methyl group, a reaction catalyzed by an alkane hydroxylase system. This initial step is the most energy-intensive and is a key regulatory point in the pathway.

A well-elucidated regulatory model for alkane degradation is the alk system in Pseudomonas putida. The expression of the alk genes, which encode the enzymes for alkane degradation, is controlled by the AlkS protein.

Aerobic degradation and regulatory pathway of tridecane.

Quantitative Data Summary

The following tables summarize quantitative data on the degradation of n-alkanes (with a focus on long-chain alkanes as a proxy for tridecane) by Rhodococcus and Pseudomonas species.

Table 1: Degradation of n-Hexadecane by Various Bacterial Strains.

Microorganism	Substrate	Incubation Time (days)	Degradation (%)	Reference
Pseudomonas aeruginosa PSA5	n-Hexadecane	10	99	[7]
Rhodococcus sp. NJ2	n-Hexadecane	10	95	[7]
Rhodococcus erythropolis X5	n-Hexadecane (liquid)	8	53	[8]
Rhodococcus erythropolis S67	n-Hexadecane (liquid)	8	46	[8]
Rhodococcus erythropolis X5	n-Hexadecane (solid)	18	40	[8]
Rhodococcus erythropolis S67	n-Hexadecane (solid)	18	30	[8]

Table 2: Growth Kinetics of Microorganisms on Alkanes.

Microorganism	Substrate	Generation Time (h)	Reference
Rhodococcus sp. strain BCP1	Propane (C3)	2.7	[9]
Rhodococcus sp. strain BCP1	Butane (C4)	2.8	[9]
Rhodococcus sp. strain BCP1	Pentane (C5)	2.8	[9]

Experimental Protocols

Protocol 1: Cultivation of Rhodococcus sp. on Tridecane

This protocol describes the cultivation of Rhodococcus sp. in a mineral salts medium with tridecane as the sole carbon source.

Workflow for cultivating Rhodococcus sp. on tridecane.

Materials:

• Rhodococcus sp. strain (e.g., Rhodococcus erythropolis)

• Bushnell-Haas (BH) broth components[1][2][4][10][11]

• Tridecane (≥99% purity)

• Sterile culture flasks

• Shaking incubator

• Spectrophotometer

• Gas chromatograph with a flame ionization detector (GC-FID)

Procedure:

• Media Preparation (Bushnell-Haas Broth):

  • Dissolve the following in 1 L of distilled water:

    • Magnesium sulfate (MgSO₄): 0.2 g

    • Calcium chloride (CaCl₂): 0.02 g

    • Monopotassium phosphate (KH₂PO₄): 1.0 g

    • Dipotassium phosphate (K₂HPO₄): 1.0 g

    • Ammonium nitrate (NH₄NO₃): 1.0 g

    • Ferric chloride (FeCl₃): 0.05 g

  • Adjust the pH to 7.0 ± 0.2.[1]

  • Dispense the medium into culture flasks.

  • Sterilize by autoclaving at 121°C for 15 minutes.[1][4]

• Inoculum Preparation:

  • Grow a pre-culture of Rhodococcus sp. in a nutrient-rich medium (e.g., Tryptic Soy Broth) to the late exponential phase.

  • Harvest the cells by centrifugation (e.g., 5000 x g for 10 minutes).

  • Wash the cell pellet twice with sterile phosphate buffer to remove residual nutrient medium.

  • Resuspend the cells in a small volume of sterile BH broth.

• Cultivation:

  • To the sterilized and cooled BH broth, add tridecane to a final concentration of 1% (v/v).

  • Inoculate the medium with the prepared Rhodococcus sp. cell suspension to an initial optical density at 600 nm (OD600) of approximately 0.05.

  • Incubate the flasks at 30°C with shaking at 150 rpm to ensure adequate aeration and dispersion of the tridecane.

  • Include a sterile control flask containing BH medium and tridecane but no inoculum to account for abiotic losses.

• Monitoring Growth and Degradation:

  • At regular intervals, withdraw samples aseptically for analysis.

  • Microbial Growth: Measure the OD600 of the culture using a spectrophotometer.[12][13][14][15] A blank of BH medium with tridecane should be used. For more accurate biomass determination, correlate OD600 readings with dry cell weight.

  • Tridecane Degradation: Extract the residual tridecane from the culture broth and analyze it using GC-FID.

Protocol 2: Cultivation of Candida tropicalis on Tridecane

This protocol is adapted for the cultivation of Candida tropicalis for the biotransformation of tridecane.

Materials:

• Candida tropicalis strain

• Yeast Nitrogen Base (YNB) without amino acids and ammonium sulfate

• Ammonium sulfate ((NH₄)₂SO₄)

• Tridecane (≥99% purity)

• Sterile culture flasks

• Shaking incubator

• Spectrophotometer

• Gas chromatograph with a flame ionization detector (GC-FID)

Procedure:

• Media Preparation:

  • Prepare a minimal medium containing 1.7 g/L Yeast Nitrogen Base without amino acids and ammonium sulfate.

  • Add 5 g/L of ammonium sulfate as the nitrogen source.

  • Sterilize by autoclaving at 121°C for 15 minutes.

• Inoculum Preparation:

  • Grow a pre-culture of Candida tropicalis in a rich medium like YPD (Yeast Extract Peptone Dextrose) overnight at 30°C.[16]

  • Harvest the cells by centrifugation and wash them with sterile water or saline to remove residual medium.

  • Resuspend the cells in the minimal medium.

• Cultivation:

  • Add tridecane to the sterilized minimal medium to the desired concentration (e.g., 1-5% v/v).

  • Inoculate with the prepared C. tropicalis suspension to an initial OD600 of 0.1-0.2.

  • Incubate at 30°C with vigorous shaking (200-250 rpm) to ensure proper mixing and aeration.

• Monitoring Growth and Degradation:

  • Monitor cell growth by measuring the OD600.

  • Analyze the degradation of tridecane and the formation of any products (e.g., dicarboxylic acids) using GC-FID or GC-MS.

Protocol 3: Analysis of Residual Tridecane by GC-FID

This protocol outlines the extraction and quantification of tridecane from a liquid culture.

Workflow for GC-FID analysis of residual tridecane.

Materials:

• Culture samples

• n-Hexane (or other suitable organic solvent like dichloromethane)

• Vortex mixer

• Centrifuge

• GC vials

• Gas chromatograph with FID

Procedure:

• Extraction:

  • Take a known volume of the culture broth (e.g., 5 mL).

  • Add an equal volume of n-hexane.

  • Vortex vigorously for 2 minutes to ensure thorough mixing and extraction of tridecane into the organic phase.

  • Centrifuge at a low speed (e.g., 2000 x g) for 5 minutes to separate the aqueous and organic phases.

• Sample Preparation for GC:

  • Carefully transfer the upper organic layer (n-hexane containing tridecane) to a clean GC vial.

  • If necessary, pass the extract through a small column of anhydrous sodium sulfate to remove any residual water.

• GC-FID Analysis:

  • Instrument Conditions (Example):

    • Column: A non-polar capillary column (e.g., HP-5, 30 m x 0.25 mm x 0.25 µm).

    • Carrier Gas: Helium or Nitrogen.

    • Injector Temperature: 250°C.

    • Detector Temperature: 280°C.[17]

    • Oven Program: Initial temperature of 80°C, hold for 2 minutes, then ramp to 250°C at 10°C/min, and hold for 5 minutes.

    • Injection Volume: 1 µL.

  • Quantify the tridecane peak area and compare it to a standard curve prepared with known concentrations of tridecane in n-hexane.

Protocol 4: Determination of Microbial Dry Cell Weight

This protocol provides a method to determine the biomass concentration more accurately than OD600 measurements, especially in the presence of an insoluble substrate like tridecane.[13][18][19]

Materials:

• Culture samples

• Pre-weighed, dry filter membranes (0.22 µm pore size) or centrifuge tubes

• Vacuum filtration apparatus

• Drying oven

• Analytical balance

• Desiccator

Procedure:

• Sample Collection:

  • Take a known volume of the culture suspension.

• Cell Harvesting and Washing:

  • Filter the sample through a pre-weighed, dry 0.22 µm filter membrane.

  • Wash the cells on the filter with a volume of distilled water or a suitable buffer to remove salts and residual medium.

  • Alternatively, centrifuge the sample, discard the supernatant, and wash the cell pellet.

• Drying:

  • Place the filter membrane with the washed cells (or the centrifuge tube with the cell pellet) in a drying oven at a temperature that will not lyse the cells (e.g., 60-80°C) until a constant weight is achieved (typically 24 hours).

• Weighing:

  • Cool the dried sample in a desiccator to room temperature.

  • Weigh the sample on an analytical balance.

• Calculation:

  • Subtract the initial weight of the empty filter or tube to obtain the dry cell weight.

  • Express the biomass concentration as g/L.

Conclusion

The utilization of tridecane as a carbon source by microorganisms is a promising area of research with significant potential for bioremediation and industrial biotechnology. The protocols and data presented here provide a solid foundation for researchers to design and execute experiments in this field. Careful optimization of culture conditions and analytical methods will be crucial for achieving desired outcomes, whether it be the efficient degradation of tridecane or the production of valuable bioproducts.

References

• 1. microbiologyresearch.org [microbiologyresearch.org]
• 2. Physiological changes and alk gene instability in Pseudomonas oleovorans during induction and expression of alk genes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. A positive feedback mechanism controls expression of AlkS, the transcriptional regulator of the Pseudomonas oleovorans alkane degradation pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The GntR/VanR transcription regulator AlkR represses AlkB2 monooxygenase expression and regulates n‐alkane degradation in Pseudomonas aeruginosa SJTD‐1 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Post-transcriptional regulation of the Pseudomonas aeruginosa algC gene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. journals.asm.org [journals.asm.org]
• 10. Expression of the Pseudomonas putida OCT Plasmid Alkane Degradation Pathway Is Modulated by Two Different Global Control Signals: Evidence from Continuous Cultures - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. microbiologyjournal.org [microbiologyjournal.org]
• 13. Biodegradation of Variable-Chain-Length Alkanes at Low Temperatures by a Psychrotrophic Rhodococcus sp - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Response regulator - Wikipedia [en.wikipedia.org]
• 15. Analysis of the Alkane Hydroxylase Gene and Long-Chain Cyclic Alkane Degradation in Rhodococcus [scirp.org]
• 16. ohiostate.elsevierpure.com [ohiostate.elsevierpure.com]
• 17. Frontiers | Survival and Energy Producing Strategies of Alkane Degraders Under Extreme Conditions and Their Biotechnological Potential [frontiersin.org]
• 18. Metabolic engineering of Candida tropicalis for the production of long-chain dicarboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Increasing Long-Chain Dicarboxylic Acid Production in Candida tropicalis by Engineering Fatty Transporters - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Tridecane in the Study of Insect Pheromones: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tridecane (n-C13H28) is a saturated alkane that has been identified as a significant semiochemical in the chemical communication of various insect species. It functions as a pheromone, particularly as an alarm or stress signal, and as a kairomone, mediating interactions between different species. Its volatility and stability make it a useful compound in the research of insect behavior and chemical ecology. These application notes provide detailed protocols for the use of tridecane in behavioral assays, electrophysiological studies, and as an internal standard for quantitative analysis of insect pheromones.

Data Presentation

The following table summarizes quantitative data regarding the electrophysiological response of the moth Athetis dissimilis to tridecane and other related n-alkanes. This data is crucial for comparative studies on the perception of cuticular hydrocarbons in insects.

Compound	Insect Species	Sex	Mean EAG Response (mV ± SE)
Undecane (C11)	Athetis dissimilis	Male	~0.15 ± 0.02
Female	~0.24 ± 0.02
Dodecane (C12)	Athetis dissimilis	Male	~0.18 ± 0.02
Female	~0.20 ± 0.01
Tridecane (C13)	Athetis dissimilis	Male	~0.15 ± 0.02 [1]
Female	~0.18 ± 0.02 [1]
Tetradecane (C14)	Athetis dissimilis	Male	~0.12 ± 0.01
Female	~0.15 ± 0.02
Pentadecane (C15)	Athetis dissimilis	Male	~0.10 ± 0.01
Female	~0.12 ± 0.02
Hexadecane (C16)	Athetis dissimilis	Male	~0.08 ± 0.01
Female	~0.10 ± 0.01

Experimental Protocols

Behavioral Assay: Alarm Response in Ants

This protocol is adapted from studies on the ant Camponotus obscuripes and is designed to assess the alarm and aggressive behaviors elicited by tridecane.[2]

Materials:

• Glass petri dish (9 cm diameter)

• Filter paper

• Micropipette

• Cover glass

• Tridecane solution (e.g., 10 µg/µL in hexane)

• Solvent control (hexane)

• Ant colony (Camponotus obscuripes or other relevant species)

• Video recording equipment (optional, but recommended for detailed analysis)

Procedure:

• Line the petri dish with filter paper.

• Draw a circle with a 3 cm diameter in the center of the filter paper.

• For the experimental group, apply a specific amount of the tridecane solution (e.g., 1 µL of 10 µg/µL solution) to a cover glass.

• Allow the solvent to evaporate completely.

• Place the cover glass in the center of the drawn circle within the petri dish.

• Introduce a set number of worker ants (e.g., 20) into the petri dish.

• Record the behavior of the ants for a defined period (e.g., 1.5 minutes).

• Quantify the alarm response by counting the number of ants crossing into the center circle, the frequency of aggressive postures (e.g., mandible opening), and any dispersal behavior.[2]

• For the control group, repeat the procedure using a cover glass treated only with the solvent (hexane).

• Compare the behavioral responses between the tridecane and control groups using appropriate statistical analysis.

Workflow for an insect behavioral assay using tridecane.

Olfactometer Assay: Kairomonal Attraction

This protocol is designed to test the attraction of predatory insects, such as Orius insidiosus, to tridecane as a kairomone, based on olfactometer studies.[3]

Materials:

• Four-arm olfactometer

• Charcoal-filtered and humidified air source

• Flow meters

• Tridecane solutions at various concentrations (e.g., 1 ng/µL, 10 ng/µL, 100 ng/µL in paraffin oil)

• Solvent control (paraffin oil)

• Test insects (Orius insidiosus or other relevant species), starved for a set period (e.g., 24 hours)

Procedure:

• Set up the four-arm olfactometer, ensuring a constant, clean airflow through each arm.

• Apply a tridecane solution to a filter paper strip and place it in one of the olfactometer arms.

• Place filter paper strips treated with the solvent control in the other three arms.

• Introduce a single insect into the central chamber of the olfactometer.

• Observe the insect's behavior for a defined period (e.g., 10 minutes).

• Record the time the insect spends in each of the four arms and the first choice it makes.

• After each trial, clean the olfactometer thoroughly with a non-residual solvent (e.g., ethanol) and bake it to remove any chemical traces.

• Rotate the position of the treatment arm between trials to avoid positional bias.

• Repeat the experiment with a sufficient number of individuals for statistical power.

• Analyze the data to determine if there is a significant preference for the arm containing tridecane compared to the control arms.

Experimental workflow for a four-arm olfactometer assay.

Electroantennography (EAG) Protocol

This protocol outlines the steps for measuring the antennal response of an insect to tridecane.[1]

Materials:

• Intact insect or excised antenna

• Micromanipulators

• Glass capillary electrodes

• Conductive gel or saline solution

• EAG amplification system

• Data acquisition software

• Purified and humidified air delivery system

• Tridecane solution in a solvent (e.g., hexane or paraffin oil)

• Solvent control

Procedure:

• Insect Preparation: Immobilize the insect (e.g., by chilling). Excise one antenna at the base using micro-scissors.

• Antenna Mounting: Mount the excised antenna between two electrodes. Place the recording electrode in contact with the distal end of the antenna and the reference electrode at the basal end. Use a conductive gel to ensure good electrical contact.

• Odorant Delivery: Pass a continuous stream of purified and humidified air over the mounted antenna to establish a stable baseline.

• Stimulus Preparation: Dissolve tridecane in a solvent at a specific concentration. Apply a small amount of the solution to a piece of filter paper and place it inside a Pasteur pipette.

• Stimulation: Deliver a puff of air through the pipette, introducing the tridecane into the continuous airstream directed at the antenna.

• Data Recording: Record the electrical signals from the antenna using an amplification system and specialized software. The EAG response is measured as the maximum amplitude of the negative deflection from the baseline (in millivolts).

• Control: Use a solvent-only puff as a control to ensure the response is due to the tridecane.

• Analysis: Compare the EAG response amplitude to tridecane with the response to the solvent control.

Tridecane as an Internal Standard in GC-MS Analysis

Tridecane can be used as an internal standard for the quantification of other volatile and semi-volatile insect semiochemicals due to its chemical stability and distinct retention time.

Materials:

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

• Appropriate GC column (e.g., DB-5MS)

• Tridecane standard solution of a known concentration

• Pheromone extract or sample to be quantified

• Solvent (e.g., hexane)

Procedure:

• Sample Preparation: Prepare a stock solution of tridecane of a precise concentration in the chosen solvent.

• Spiking the Sample: Add a known volume of the tridecane internal standard solution to a known volume of the insect pheromone extract.

• GC-MS Analysis: Inject the spiked sample into the GC-MS system.

• Data Acquisition: Run the appropriate GC temperature program to separate the components. The mass spectrometer will aid in the identification of the target pheromone components and the tridecane internal standard.

• Quantification:

  • Identify the peaks corresponding to the target pheromone components and tridecane.

  • Determine the peak area for each target compound and for the internal standard (tridecane).

  • Calculate the response factor (RF) for each target compound relative to the internal standard using a calibration curve prepared with known concentrations of the standards.

  • Calculate the concentration of the target pheromone components in the original sample based on their peak areas, the peak area of the tridecane internal standard, and the calculated response factors.

Workflow for using tridecane as an internal standard in GC-MS.

Conclusion

Tridecane is a versatile and important compound in the study of insect pheromones. The protocols provided herein offer standardized methods for investigating its role as an alarm pheromone and a kairomone, for assessing its perception by insects through electroantennography, and for its application as a reliable internal standard in quantitative chemical analyses. These methodologies are fundamental for researchers in chemical ecology, entomology, and for the development of novel pest management strategies based on semiochemicals.

References

• 1. benchchem.com [benchchem.com]
• 2. bioone.org [bioone.org]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Resolving Tridecane Co-elution in Gas Chromatography

This technical support center is designed for researchers, scientists, and drug development professionals to provide targeted troubleshooting guidance and answers to frequently asked questions (FAQs) for resolving co-elution issues involving tridecane in gas chromatography (GC) analysis.

Troubleshooting Guides

This section addresses specific issues that users may encounter during their experiments, providing systematic approaches to identify and resolve co-elution problems.

Issue 1: Poor resolution or co-elution of tridecane with an adjacent peak.

This is a common challenge, especially in complex matrices where compounds with similar physicochemical properties to tridecane may be present. Follow these steps to troubleshoot the issue:

Step 1: Peak Identification and Confirmation

• Initial Assessment: The first crucial step is to identify the potential co-eluting compound. In analyses of fatty acid methyl esters (FAMEs), tridecane may co-elute with certain unsaturated or branched-chain FAMEs.[1] In essential oil or environmental samples, isomers of tridecane or other hydrocarbons with similar boiling points are common culprits.

• Mass Spectrometry (MS) Confirmation: If a GC-MS system is available, it serves as a powerful tool for identifying co-eluting compounds, provided they have distinct mass spectra. By examining the mass spectra across the chromatographic peak, the presence of more than one compound can be confirmed. If the mass spectrum changes from the leading edge to the trailing edge of the peak, co-elution is occurring.

Step 2: Method Optimization

If co-elution is confirmed, the next step is to optimize the GC method parameters.

• Temperature Program Adjustment:

  • Lower the Initial Temperature: Starting the oven at a lower temperature can enhance the separation of early-eluting peaks.[1]

  • Reduce the Ramp Rate: A slower temperature ramp rate increases the interaction time of analytes with the stationary phase, which can significantly improve resolution, although it will also increase the total run time.[1]

  • Introduce an Isothermal Hold: Incorporating an isothermal hold at a temperature just below the elution temperature of the co-eluting pair can improve their separation.[1]

• Carrier Gas Flow Rate Optimization: Adjusting the carrier gas flow rate to the optimal linear velocity for your column dimensions and carrier gas type (Helium, Hydrogen, or Nitrogen) can improve peak efficiency and, consequently, resolution.[1]

Step 3: Column Selection and Evaluation

The choice of the GC column is critical. If method optimization does not resolve the co-elution, a different column may be necessary.

• Stationary Phase Selection:

  • For general hydrocarbon analysis, including tridecane, a non-polar stationary phase is typically recommended. These phases separate compounds primarily based on their boiling points.

  • If co-elution with more polar compounds, such as FAMEs, is the issue, switching to a polar stationary phase (e.g., a wax or cyanopropyl-based column) can alter the elution order and resolve the co-elution.[2][3]

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for tridecane co-elution in my GC analysis?

A1: Tridecane co-elution typically arises from several factors:

• Presence of Isomers: Structural isomers of tridecane or other C13 hydrocarbons often have very similar boiling points, making them difficult to separate on a standard non-polar GC column.[4]

• Structurally Similar Compounds: Other long-chain alkanes or compounds with similar carbon numbers present in the sample matrix can have comparable retention times.

• Complex Sample Matrix: In complex matrices such as petroleum products, environmental samples, or biological extracts, numerous compounds can interfere with the analysis of tridecane.[4]

• Inadequate Chromatographic Conditions: Suboptimal method parameters, including incorrect column selection, temperature program, or carrier gas flow rate, can lead to poor resolution.[4]

Q2: How can I confirm if peak distortion is due to co-elution?

A2: Several indicators can suggest the presence of co-eluting compounds:

• Peak Shape: Look for asymmetrical peaks (fronting or tailing), shoulders on the main peak, or peaks that are broader than expected.[4]

• Mass Spectrometry (MS) Data: When using a mass spectrometer, examine the mass spectra across the peak. Inconsistent spectra from the beginning to the end of the peak indicate the presence of more than one compound.[1]

• Diode Array Detector (DAD) Data (for HPLC): While this guide focuses on GC, in liquid chromatography, assessing peak purity by comparing UV-Vis spectra across the peak can reveal co-elution.

Q3: Can I resolve a co-elution issue involving tridecane if I am using a GC-MS system without changing the chromatography?

A3: In some cases, yes. If the co-eluting compounds have different mass fragmentation patterns, you can use extracted ion chromatograms (EICs) to quantify each compound individually, even if they are not chromatographically separated.[1][5] However, for the most accurate quantification, achieving complete chromatographic separation is always the preferred approach.

Q4: What sample preparation techniques can help resolve tridecane co-elution?

A4: Effective sample preparation can remove interfering compounds before GC analysis.[6] Common techniques include:

• Liquid-Liquid Extraction (LLE): This method is suitable for liquid samples and can be used to selectively extract tridecane into a solvent in which the interfering compounds are less soluble.[7]

• Solid-Phase Extraction (SPE): SPE is effective for cleaning up complex samples by using a solid sorbent to retain either the analyte of interest or the interferences, allowing for their separation.[7][8] For non-polar tridecane, a polar sorbent could be used to retain polar interferences while allowing tridecane to pass through.

Data Presentation

Table 1: Recommended GC Columns for Tridecane Analysis and Co-elution Resolution

Stationary Phase Type	Polarity	Recommended Use Case for Tridecane
100% Dimethylpolysiloxane	Non-polar	General analysis of hydrocarbons, separation based on boiling point.
5% Phenyl-95% Dimethylpolysiloxane	Non-polar	Good starting point for general screening of complex mixtures containing tridecane.
Polyethylene Glycol (Wax)	Polar	Resolving co-elution of tridecane with polar compounds like alcohols or FAMEs.[2][3]
Biscyanopropyl Polysiloxane	Very High Polarity	Excellent for separating cis/trans isomers of FAMEs that may co-elute with tridecane.[1]

Table 2: Starting GC Method Parameters for Tridecane Analysis

Parameter	Recommended Starting Condition	Notes
Column	30 m x 0.25 mm ID, 0.25 µm film thickness (non-polar)	Adjust length and film thickness for complex samples.
Inlet Temperature	250 °C	Ensure complete vaporization of the sample.
Injection Volume	1 µL (split or splitless)	Use splitless for trace analysis.
Carrier Gas	Helium or Hydrogen	Hydrogen can provide faster analysis times.
Flow Rate	1.0 - 1.5 mL/min	Optimize for best efficiency.
Oven Program	Initial: 50 °C, hold for 2 min	Lower initial temperature for better separation of volatile compounds.
Ramp: 10 °C/min to 280 °C	A slower ramp rate (e.g., 5 °C/min) can improve resolution.[1]
Final Hold: 5 min at 280 °C	Ensure elution of all components.

Experimental Protocols

Protocol 1: GC-MS Analysis of Tridecane in a Complex Hydrocarbon Mixture

• Sample Preparation: Dilute the sample in a suitable solvent (e.g., hexane) to a concentration within the linear range of the instrument.

• GC-MS Conditions:

  • GC Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane stationary phase.

  • Inlet Temperature: 280°C.

  • Injection Volume: 1 µL, split injection (e.g., 50:1 split ratio).

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 1 minute.

    • Ramp: 10°C/min to 300°C.

    • Hold: 5 minutes at 300°C.

  • MS Conditions:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Source Temperature: 230°C.

    • Quadrupole Temperature: 150°C.

    • Scan Range: m/z 40-500.

Protocol 2: Solid-Phase Extraction (SPE) for Cleanup of a Sample Containing Tridecane and Polar Interferences

• SPE Cartridge Selection: Choose a polar SPE cartridge (e.g., silica or diol).

• Cartridge Conditioning: Condition the cartridge with a non-polar solvent (e.g., hexane).

• Sample Loading: Dissolve the sample in a minimal amount of a non-polar solvent and load it onto the conditioned cartridge.

• Washing: Wash the cartridge with the same non-polar solvent to elute the tridecane. The polar interferences will be retained on the cartridge.

• Eluate Collection: Collect the eluate containing the purified tridecane.

• Analysis: Concentrate the eluate if necessary and analyze by GC.

Mandatory Visualization

Caption: A systematic workflow for troubleshooting tridecane co-elution in GC.

Caption: Key GC parameters to optimize for resolving co-elution.

References

• 1. benchchem.com [benchchem.com]
• 2. agilent.com [agilent.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Co-eluting peaks in GC/MS - Chromatography Forum [chromforum.org]
• 6. scispace.com [scispace.com]
• 7. benchchem.com [benchchem.com]
• 8. GC-MS Sample Preparation | Thermo Fisher Scientific - SG [thermofisher.com]

minimizing tridecane degradation at high GC inlet temperatures.

This technical support center provides targeted troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing the degradation of tridecane at high GC inlet temperatures.

Frequently Asked Questions (FAQs)

Q1: Why are my tridecane peak areas decreasing or showing poor reproducibility at high inlet temperatures?

A1: Decreased or irreproducible peak areas for tridecane, especially at elevated inlet temperatures, are often a primary indicator of thermal or catalytic degradation.[1][2] This occurs when the high heat of the inlet, often in combination with active sites, causes the tridecane molecules to break down before they reach the analytical column.[1][3] The two main causes are excessive thermal stress from unnecessarily high temperatures and catalytic reactions on active surfaces within the inlet system, such as the liner or glass wool.[1][4]

Q2: I'm observing small, sharp peaks eluting before my main tridecane peak. What are they?

A2: These are likely degradation products. When a parent compound like tridecane degrades in a hot GC inlet, it typically breaks into smaller, more stable, and more volatile fragments.[1] These fragments travel through the column faster than the parent molecule, resulting in sharp peaks that elute earlier in the chromatogram.[1] The presence of these peaks alongside a diminished parent peak is a classic sign of inlet-driven degradation.

Q3: How do I determine the optimal inlet temperature to prevent tridecane degradation?

A3: The goal is to find a balance: the temperature must be high enough for efficient and rapid vaporization of your sample but not so high that it causes thermal degradation.[5] Many analysts use inlet temperatures that are far higher than necessary.[1] A good starting point for optimization is 250 °C.[5][6] You can then perform a temperature series experiment, injecting a tridecane standard at incrementally increasing inlet temperatures (e.g., 250 °C, 275 °C, 300 °C) and monitoring the peak area. The optimal temperature is typically the point at which the response for high-boiling compounds is maximized without a significant loss in response for thermally sensitive compounds.[5]

Q4: What is the role of the GC inlet liner, and how does my choice affect tridecane degradation?

A4: The inlet liner is the first surface your sample contacts, making its inertness critical.[3] Standard glass or quartz liners have silanol groups on their surface, which can act as active sites that catalyze the degradation of analytes at high temperatures.[3][4] To minimize this, always use high-quality, deactivated liners. These liners are chemically treated (silanized) to cap the active silanol groups, presenting a much less reactive surface to the sample.[3][4]

Q5: Can the glass wool in my liner contribute to degradation?

A5: Yes, glass wool can be highly active and is a common cause of analyte degradation.[1][4] The large surface area of the wool can contain numerous active sites that promote the breakdown of compounds. If you suspect this is an issue, try using a liner without glass wool, such as a double gooseneck liner, or ensure the liner you are using contains deactivated glass wool.[7]

Q6: How can I reduce the amount of time my sample spends in the hot inlet, especially during splitless injection?

A6: Minimizing the residence time of the analyte in the hot inlet is a key strategy to reduce degradation, particularly in splitless mode where residence times are inherently long.[1] You can achieve this by:

• Using a Pressure Pulse Injection: This technique increases the inlet pressure at the start of the injection, rapidly sweeping the sample onto the column before dropping the pressure back to the analytical setting.[1]

• Increasing the Split Ratio: If your sample concentration allows, using a split injection with a higher split ratio reduces the amount of time the sample spends in the inlet.[1]

• Using a Smaller Volume Liner: A liner with a smaller internal diameter reduces the volume of the injection chamber, leading to a faster transfer of the sample to the column.[1]

Q7: What routine maintenance is critical for preventing analyte degradation over time?

A7: Regular maintenance is crucial to ensure an inert flow path.

• Change the Liner and Septum Frequently: Over time, non-volatile residues from your samples can accumulate in the liner, creating new active sites.[4][8] Septa can shed particles into the liner, also a source of activity.[9] A regular replacement schedule based on your sample matrix and workload is essential.[4]

• Trim the Column: The first few centimeters of the analytical column can also accumulate non-volatile residues and become active. Periodically trimming 10-20 cm from the inlet side of the column can restore performance.[8][10]

Troubleshooting Guide

Use the following table to quickly diagnose and resolve common issues related to tridecane degradation.

Symptom	Potential Cause	Recommended Action
Reduced Tridecane Peak Area / Poor Reproducibility	1. Inlet Temperature Too High: Causing thermal breakdown.[1] 2. Active Inlet Liner: Catalytic degradation on liner surface.[3][4] 3. Active Glass Wool: Catalytic degradation on wool packing.[1][7]	1. Reduce Inlet Temperature: Lower the temperature by 25 °C increments and observe peak area.[1] 2. Replace with Deactivated Liner: Install a new, high-quality silanized liner.[4][11] 3. Use a Liner Without Wool: Or ensure the wool is deactivated.[1][7]
Appearance of Small Peaks Before Tridecane	Inlet Degradation: The small peaks are breakdown products.[1]	Follow all recommendations for "Reduced Tridecane Peak Area" to minimize the source of the degradation.
Peak Tailing for Tridecane	1. Active Sites: Interaction with active sites in the liner or on column head.[6] 2. Column Overload: Injecting too much sample.[6] 3. Slow Vaporization: Inlet temperature may be too low for the solvent.	1. Perform Inlet Maintenance: Replace the liner and septum; trim the column inlet.[8] 2. Dilute Sample or Increase Split Ratio: Reduce the amount of analyte introduced to the column.[6] 3. Optimize Inlet Temperature: Ensure temperature is sufficient for rapid vaporization.[6]

Data Presentation

The following table summarizes the impact of key GC parameters on tridecane degradation.

Parameter	Setting to Minimize Degradation	Rationale
Inlet Temperature	As low as possible while ensuring complete vaporization (start optimization at 250 °C).[1][5]	Reduces thermal stress on the analyte.
Inlet Liner	Use a high-quality, deactivated (silanized) liner.[3][4] Tapered designs can be beneficial.[12]	Minimizes active sites that can catalyze degradation.
Liner Packing	No packing (e.g., double gooseneck) or deactivated glass wool.[1][7]	Removes a significant source of catalytic activity.
Injection Mode	Split injection (if concentration allows) or pulsed splitless.[1]	Reduces the residence time of the analyte in the hot inlet.
Septum	High-temperature, low-bleed septum; replace regularly.[4]	Prevents contamination and introduction of active particles from a cored septum.
Column Maintenance	Trim 10-20 cm from the column inlet periodically.[8][10]	Removes accumulated non-volatile residues and active sites at the head of the column.

Experimental Protocols

Protocol: Optimizing Inlet Temperature to Minimize Tridecane Degradation

Objective: To empirically determine the ideal inlet temperature that maximizes the response of tridecane while minimizing its thermal degradation.

Materials:

• GC system with a Flame Ionization Detector (FID) or Mass Spectrometer (MS).

• Tridecane standard solution (e.g., 50 µg/mL in hexane).

• A new, deactivated GC inlet liner (e.g., single taper, deactivated glass).[3]

• A new septum.

Methodology:

• System Preparation: Install the new deactivated liner and septum. Condition the system by running a blank solvent injection to ensure a clean baseline.[6]

• Initial Setup: Set the initial inlet temperature to a conservative value, for example, 220 °C. Use a standard oven program suitable for tridecane elution (e.g., initial 40°C, ramp 10°C/min to 300°C).[10]

• Temperature Series Injections:

  • Inject the tridecane standard solution at the initial 220 °C inlet temperature. Perform at least three replicate injections to ensure reproducibility.[3]

  • Increase the inlet temperature in 20 °C increments (e.g., to 240 °C, 260 °C, 280 °C, 300 °C, 320 °C).

  • At each temperature setting, perform three replicate injections of the standard.[3]

• Data Analysis:

  • For each temperature, calculate the average peak area of the tridecane peak.

  • Carefully examine the chromatograms for the appearance and growth of any new peaks eluting before the tridecane peak, which would indicate degradation products.[1]

  • Plot the average tridecane peak area against the inlet temperature.

• Optimization:

  • Identify the temperature range where the tridecane peak area is maximized and stable. A significant drop in peak area at higher temperatures indicates the onset of severe degradation.

  • Select the lowest temperature within this optimal range that provides a high, reproducible response. This will be your optimized inlet temperature, balancing efficient vaporization with minimal degradation.

Visualizations

Caption: Troubleshooting workflow for tridecane degradation in a GC inlet.

References

• 1. Activity and Decomposition | Separation Science [sepscience.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. benchchem.com [benchchem.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. Optimizing Splitless Injections: Inlet Temperature [restek.com]
• 6. benchchem.com [benchchem.com]
• 7. 552.3 inlet degradation of analytes - Chromatography Forum [chromforum.org]
• 8. benchchem.com [benchchem.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. benchchem.com [benchchem.com]
• 11. selectscience.net [selectscience.net]
• 12. sites.chemistry.unt.edu [sites.chemistry.unt.edu]

Technical Support Center: Optimizing Tridecane Concentration for Calibration Standards

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing tridecane concentration for their calibration standards.

Troubleshooting Guides

This section addresses specific issues that may arise during the preparation and use of tridecane calibration standards.

Issue 1: Poor Linearity of the Calibration Curve (R² < 0.99)

Potential Cause	Troubleshooting Steps
Inappropriate Tridecane Concentration	The concentration of the internal standard (IS) should ideally be in the mid-range of the calibration curve. If the tridecane concentration is too high or too low relative to the analyte concentrations, it can lead to non-linearity.[1][2] Solution: Adjust the tridecane concentration to be closer to the expected concentration of the analytes in the samples.
Contaminated Standard Solutions	Contamination of the tridecane stock solution or the individual calibration standards can introduce interfering peaks or alter the concentration of the standard.[3][4] Solution: Prepare fresh standards using high-purity solvents and properly cleaned glassware. Store stock solutions in tightly sealed vials to prevent evaporation and contamination.
Instrumental Issues	A dirty injector liner, a failing detector, or an unoptimized oven temperature program in the gas chromatograph (GC) can lead to poor linearity.[5] Solution: Perform routine maintenance on your GC, including cleaning the injector port and detector. Optimize the GC method parameters, such as the temperature program and gas flow rates.
Sample Preparation Errors	Inconsistent pipetting or dilution errors during the preparation of the calibration standards can result in a non-linear curve. Solution: Use calibrated pipettes and follow a standardized protocol for preparing all dilutions.

Issue 2: Tridecane Peak Tailing or Fronting

Potential Cause	Troubleshooting Steps
Column Overload	Injecting a sample with a tridecane concentration that is too high for the column's capacity can cause peak tailing.[6] Solution: Reduce the concentration of tridecane in the calibration standards or decrease the injection volume.
Active Sites in the GC System	Active sites in the injector liner, column, or detector can interact with tridecane, causing peak tailing. Solution: Use a deactivated injector liner and a high-quality capillary column. Condition the column according to the manufacturer's instructions to passivate active sites.
Incompatible Solvent	If the solvent used to dissolve the tridecane and analytes is too strong or too weak compared to the mobile phase (in LC) or the initial oven conditions (in GC), it can cause peak distortion.[6] Solution: Ensure the sample solvent is compatible with the chromatographic conditions.
Column Degradation	An old or contaminated GC column can lead to poor peak shapes for all compounds, including tridecane.[6] Solution: Replace the GC column if it is old or has been subjected to harsh conditions.

Issue 3: High Variability in Tridecane Peak Area

Potential Cause	Troubleshooting Steps
Inconsistent Injection Volume	A malfunctioning autosampler or manual injection inconsistencies can lead to variable peak areas. Solution: Verify the performance of the autosampler. If injecting manually, ensure a consistent and reproducible injection technique.
Leak in the Injection Port	A leaking septum or a loose fitting in the injector can cause sample loss and, consequently, variable peak areas. Solution: Replace the injector septum regularly and check all fittings for tightness.
Sample Evaporation	If sample vials are not properly sealed, the solvent can evaporate, leading to an increase in the concentration of tridecane and other analytes over time. Solution: Use high-quality vials with septa that provide a good seal. Do not leave samples on the autosampler for extended periods.
Improper Mixing	If the tridecane internal standard is not thoroughly mixed with the sample, it can lead to inconsistent concentrations being injected. Solution: Ensure complete vortexing or mixing of the sample after the addition of the internal standard.

Frequently Asked Questions (FAQs)

Q1: What is the ideal concentration of tridecane to use as an internal standard?

A1: There is no single "ideal" concentration for tridecane as an internal standard, as the optimal concentration depends on the specific application and the expected concentration range of the analytes of interest.[7] A good starting point is to use a tridecane concentration that is in the middle of the linear range of your calibration curve. For example, if your analyte concentrations range from 10 to 200 µg/mL, a tridecane concentration of around 100 µg/mL may be appropriate.[8]

Q2: How do I prepare a stock solution of tridecane?

A2: To prepare a stock solution of tridecane, accurately weigh a known amount of pure tridecane and dissolve it in a precise volume of a suitable high-purity solvent (e.g., hexane, ethyl acetate). It is crucial to use a calibrated analytical balance and volumetric flasks to ensure accuracy. Store the stock solution in a tightly sealed container in a cool, dark place to prevent evaporation and degradation.

Q3: Can I use a different alkane as an internal standard instead of tridecane?

A3: Yes, other n-alkanes can be used as internal standards. The choice of internal standard should be based on its ability to be well-separated from the analytes of interest in the chromatogram and its chemical similarity to the analytes.[9] Tridecane is often chosen because it elutes in a region of the chromatogram that is often free of interfering peaks from common sample matrices.

Q4: How can I prevent contamination of my tridecane standards?

A4: To prevent contamination, always use high-purity solvents and reagents.[4] Glassware should be scrupulously cleaned and dried before use. Avoid introducing any potential contaminants into the stock or working solutions. Store all solutions in tightly sealed containers to prevent airborne contamination and solvent evaporation.[3][4]

Q5: My calibration curve is linear, but the response for tridecane is very low. What should I do?

A5: A low response for tridecane could be due to several factors. The concentration of your tridecane standard may be too low. You may need to increase the concentration of your stock solution or the volume added to each standard. Alternatively, there may be an issue with the GC-MS system, such as a detector that is not sensitive enough for the current concentration. Check your instrument's settings and performance.

Experimental Protocols

Protocol for Preparation of Tridecane Calibration Standards

This protocol outlines the steps for preparing a set of calibration standards with a constant concentration of tridecane as the internal standard.

1. Preparation of Tridecane Internal Standard (IS) Stock Solution (e.g., 1000 µg/mL):

• Accurately weigh 10 mg of pure tridecane using an analytical balance.
• Quantitatively transfer the tridecane to a 10 mL volumetric flask.
• Add a suitable solvent (e.g., ethyl acetate) to the flask, ensuring all the tridecane is dissolved.
• Bring the solution to the mark with the solvent.
• Mix the solution thoroughly by inverting the flask several times.

2. Preparation of Analyte Stock Solution (e.g., 1000 µg/mL):

• Prepare a stock solution of your analyte(s) of interest using the same procedure as for the tridecane stock solution.

3. Preparation of Calibration Standards:

• Label a series of volumetric flasks (e.g., 1 mL) for each calibration point.
• Prepare a dilution series from the analyte stock solution to achieve the desired concentrations for your calibration curve.
• To each volumetric flask, add a constant volume of the tridecane IS stock solution to achieve the desired final concentration (e.g., 100 µL of a 1000 µg/mL stock solution in a final volume of 1 mL will result in a 100 µg/mL IS concentration).
• Add the appropriate volume of the diluted analyte solution to each flask.
• Bring each flask to the final volume with the solvent.
• Mix each standard thoroughly.

Table of Example Calibration Standard Concentrations:

Calibration Level	Analyte Concentration (µg/mL)	Tridecane IS Concentration (µg/mL)
1	10	100
2	25	100
3	50	100
4	100	100
5	150	100
6	200	100

Visualizations

Caption: Workflow for preparing and using tridecane calibration standards.

Caption: Troubleshooting logic for poor calibration curve linearity.

References

• 1. Is it possible to disregard the use of an internal standard - Chromatography Forum [chromforum.org]
• 2. researchgate.net [researchgate.net]
• 3. ncoda.org [ncoda.org]
• 4. haltermann-carless.com [haltermann-carless.com]
• 5. blog.teledynetekmar.com [blog.teledynetekmar.com]
• 6. uhplcs.com [uhplcs.com]
• 7. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 8. alfa-chemistry.com [alfa-chemistry.com]
• 9. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Mitigating Tridecane Matrix Effects in Mass Spectrometry

Welcome to the technical support center for mitigating matrix effects caused by tridecane in mass spectrometry analysis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues encountered during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is tridecane and why does it cause matrix effects in mass spectrometry?

A1: Tridecane (C13H28) is a non-polar, saturated hydrocarbon.[1] In mass spectrometry, particularly with electrospray ionization (ESI), matrix effects occur when co-eluting compounds interfere with the ionization of the analyte of interest, leading to ion suppression or enhancement.[2] Tridecane, being a hydrophobic and non-volatile compound, can cause significant ion suppression. Its presence in the ESI source can alter the droplet formation and solvent evaporation processes, which are critical for efficient ionization. This interference can negatively impact the accuracy, reproducibility, and sensitivity of quantitative analyses.[2]

Q2: How can I detect if tridecane is causing matrix effects in my analysis?

A2: There are two primary methods to assess matrix effects:

• Post-Column Infusion: This qualitative method helps identify regions in the chromatogram where ion suppression or enhancement occurs.[2][3][4] A constant flow of the analyte is introduced into the mass spectrometer after the analytical column. A blank sample extract (containing the matrix, e.g., tridecane) is then injected. Any signal dip or rise in the analyte's ion current indicates the presence of matrix effects at that retention time.[2][3]

• Post-Extraction Spike: This quantitative method compares the analyte's response in a pure solvent to its response in a sample matrix extract spiked with the analyte at the same concentration.[3][4][5] A lower response in the matrix indicates ion suppression, while a higher response indicates ion enhancement.[4]

Q3: What are the general strategies to mitigate tridecane matrix effects?

A3: Mitigation strategies can be broadly categorized into three areas:

• Sample Preparation: The goal is to remove or reduce the concentration of tridecane before analysis.[2][6]

• Chromatographic Separation: Optimizing the separation of the analyte from tridecane is crucial.[7]

• Analytical Method Modification: Employing techniques that compensate for the matrix effect.[2][8]

Troubleshooting Guides

Issue 1: Poor sensitivity and inconsistent results for my analyte.

This is a classic symptom of ion suppression caused by a matrix component like tridecane.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for poor sensitivity.

Detailed Steps:

• Confirm Matrix Effect: Use the post-column infusion or post-extraction spike method to confirm that tridecane is the source of the issue.

• Optimize Sample Preparation:

  • Liquid-Liquid Extraction (LLE): Since tridecane is non-polar, an LLE with a polar extraction solvent can be effective in separating it from more polar analytes.

  • Solid-Phase Extraction (SPE): A reverse-phase SPE cartridge can be used to retain the non-polar tridecane while allowing polar analytes to be eluted.

  • Sample Dilution: A simple first step is to dilute the sample. This can reduce the concentration of tridecane to a level where its effect on ionization is minimized, although this may compromise the limit of detection for your analyte.[2][3]

• Optimize Chromatographic Separation:

  • Gradient Elution: Employ a gradient with a strong organic mobile phase to ensure that the highly non-polar tridecane is eluted late in the run, well separated from earlier eluting, more polar analytes.

  • Column Choice: Use a column with a different stationary phase chemistry (e.g., a phenyl-hexyl column) to alter the selectivity and improve separation from tridecane.

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS is the gold standard for compensating for matrix effects.[2][8] Since the SIL-IS has nearly identical physicochemical properties to the analyte, it will experience the same degree of ion suppression, allowing for accurate quantification based on the analyte-to-IS ratio.[8]

Issue 2: My calibration curve is non-linear.

Non-linearity in the calibration curve, especially at higher concentrations, can be caused by matrix effects that are not consistent across the concentration range.

Troubleshooting Approach:

Caption: Approach for addressing non-linear calibration.

Detailed Steps:

• Implement a SIL-IS: If not already in use, a stable isotope-labeled internal standard is highly recommended to compensate for variations in matrix effects.[2][8]

• Matrix-Matched Calibration: Prepare your calibration standards in a blank matrix that is as close as possible to your actual samples.[8] This ensures that the standards and samples experience similar matrix effects, improving the accuracy of quantification.

• Method of Standard Additions: This method can be very effective when a suitable blank matrix is not available.[2][3] It involves adding known amounts of the analyte to aliquots of the actual sample. The resulting calibration curve is used to determine the initial concentration of the analyte in the sample.

Quantitative Data Summary

The following table summarizes the expected impact of different mitigation strategies on analyte signal suppression caused by tridecane. The values are hypothetical but representative of typical outcomes.

Mitigation Strategy	Analyte Peak Area (Arbitrary Units)	Signal Suppression (%)
No Mitigation	50,000	75%
10x Sample Dilution	80,000	60%
Liquid-Liquid Extraction	150,000	25%
Solid-Phase Extraction	180,000	10%
Optimized Chromatography	120,000	40%
SIL-IS Correction	N/A (Ratio-based)	Compensated
No Matrix (Neat Solution)	200,000	0%

Experimental Protocols

Protocol 1: Post-Column Infusion for Matrix Effect Detection

Objective: To qualitatively identify retention time windows where tridecane causes ion suppression or enhancement.

Materials:

• LC-MS system

• Syringe pump

• Tee-union

• Analyte standard solution (e.g., 1 µg/mL in mobile phase)

• Blank matrix extract (containing tridecane)

• Reagent blank (injection solvent)

Procedure:

• Equilibrate the LC column with the initial mobile phase conditions.

• Set up the post-column infusion by connecting the syringe pump to the LC flow path between the column outlet and the MS inlet using a tee-union.

• Begin infusing the analyte standard solution at a constant flow rate (e.g., 10 µL/min).

• Once a stable baseline for the analyte signal is observed in the mass spectrometer, inject the reagent blank. This will establish the baseline signal without any matrix.

• Next, inject the blank matrix extract.

• Monitor the analyte's ion current throughout the chromatographic run. A decrease in the signal indicates ion suppression, while an increase indicates ion enhancement at the corresponding retention time.

Protocol 2: Liquid-Liquid Extraction (LLE) to Remove Tridecane

Objective: To separate a moderately polar analyte from a non-polar tridecane matrix.

Materials:

• Sample containing analyte and tridecane

• Hexane (or another non-polar solvent)

• Acetonitrile (or another polar solvent immiscible with hexane)

• Vortex mixer

• Centrifuge

Procedure:

• Pipette 100 µL of the sample into a microcentrifuge tube.

• Add 200 µL of acetonitrile to precipitate proteins (if present) and extract the analyte. Vortex for 30 seconds.

• Add 400 µL of hexane to the tube.

• Vortex vigorously for 1 minute to ensure thorough mixing of the two phases. Tridecane will preferentially partition into the non-polar hexane phase, while a moderately polar analyte will remain in the polar acetonitrile phase.

• Centrifuge at 10,000 x g for 5 minutes to separate the layers.

• Carefully collect the lower acetonitrile layer containing the analyte for LC-MS analysis.

• Evaporate the acetonitrile extract to dryness under a stream of nitrogen and reconstitute in the initial mobile phase.

By following these guidelines and protocols, researchers can effectively identify, troubleshoot, and mitigate the matrix effects caused by tridecane, leading to more accurate and reliable mass spectrometry results.

References

• 1. Tridecane | C13H28 | CID 12388 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Quantitative evaluation of the matrix effect in bioanalytical methods based on LC-MS: A comparison of two approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 7. myadlm.org [myadlm.org]
• 8. chromatographyonline.com [chromatographyonline.com]

improving the stability of tridecane-based analytical standards.

This technical support center provides guidance for researchers, scientists, and drug development professionals on improving the stability of tridecane-based analytical standards. Below you will find troubleshooting guides and frequently asked questions to address common issues encountered during experimental work.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific issues you may encounter with your tridecane analytical standards.

Q1: What are the primary signs of instability in my tridecane standard?

A1: Instability in your tridecane standard can manifest in several ways during chromatographic analysis, including:

• Decrease in Concentration: A noticeable reduction in the peak area or height of tridecane over time.

• Appearance of Ghost Peaks: The emergence of unexpected peaks in your chromatogram, which could be degradation products or contaminants.

• Changes in Peak Shape: Your tridecane peak may show fronting or tailing.

• Baseline Instability: A drifting or noisy baseline can indicate issues with your standard or analytical system.

Q2: My tridecane standard is showing a decrease in concentration over time. What are the potential causes and solutions?

A2: A decrease in concentration is a common issue. The table below outlines potential causes and recommended solutions.

Potential Cause	Recommended Solution
Solvent Evaporation	Ensure vials are tightly sealed with appropriate septa. Use vials with a high-quality seal. Prepare fresh standards more frequently.
Adsorption to Surfaces	Tridecane, being a nonpolar long-chain alkane, can adsorb to the surface of glass vials. Consider using silanized glass vials or polypropylene vials to minimize adsorption.[1][2][3][4]
Degradation	Protect the standard from light and heat. Store in amber vials at the recommended temperature. Avoid exposure to strong oxidizing agents.
Improper Storage	Store the standard in a cool, dark place as recommended by the manufacturer. For long-term storage, refrigeration or freezing may be appropriate, but ensure the solvent is suitable for low temperatures to prevent precipitation.

Q3: I am observing unexpected peaks (ghost peaks) in my chromatograms when running blanks or my tridecane standard. What could be the source of this contamination?

A3: Ghost peaks can be frustrating and can originate from several sources. The following troubleshooting workflow can help you identify the source.

Troubleshooting workflow for identifying the source of ghost peaks.

Q4: What are the main degradation pathways for tridecane and how can I minimize them?

A4: The primary degradation pathways for tridecane are oxidation and thermal decomposition.

• Oxidation: In the presence of oxygen, especially when exposed to heat or light, tridecane can oxidize. While generally unreactive with most oxidizing agents, strong ones should be avoided.[5] To minimize oxidation, store standards under an inert atmosphere (e.g., nitrogen or argon) if possible, and always in tightly sealed vials.

• Thermal Decomposition: At elevated temperatures, such as those in a hot GC injector, tridecane can break down into smaller alkanes and alkenes.[6][7][8] While necessary for analysis, injector temperatures should be optimized to be high enough for efficient volatilization but not so high as to cause significant degradation.

• Photodegradation: Exposure to UV light can also promote the degradation of alkanes.[9][10] Storing standards in amber vials or in the dark is a crucial preventative measure.

Stability of Tridecane in Common Solvents

The choice of solvent can impact the stability of your tridecane standard. The following table summarizes the general stability considerations for tridecane in commonly used solvents.

Solvent	Polarity	Volatility	Stability Considerations
Hexane	Nonpolar	High	Good compatibility. Due to its high volatility, ensure a tight seal to prevent concentration changes.
Methanol	Polar	High	Tridecane has low solubility in methanol. While stable chemically, precipitation can occur, especially at lower temperatures.
Dichloromethane	Polar	High	Good solubility. Ensure high purity solvent as impurities can affect stability. Store protected from light, as chlorinated solvents can generate free radicals that may react with tridecane.

Experimental Protocol: Long-Term Stability Study of a Tridecane Analytical Standard

This protocol outlines a procedure to assess the long-term stability of a tridecane analytical standard in a specific solvent and under defined storage conditions.

1. Objective: To determine the stability of a tridecane analytical standard over a defined period by monitoring its concentration under specified storage conditions.

2. Materials:

• Tridecane analytical standard (neat or certified reference material)

• High-purity solvent (e.g., hexane)

• Volumetric flasks (Class A)

• Autosampler vials (e.g., amber glass with PTFE-lined septa)

• Gas chromatograph with a Flame Ionization Detector (GC-FID)

3. Experimental Workflow:

Workflow for a long-term stability study of a tridecane standard.

4. Procedure:

• Preparation of Stock and Working Standards:

  • Accurately prepare a stock solution of tridecane in the chosen solvent at a high concentration (e.g., 1000 µg/mL).

  • From the stock solution, prepare a working standard at a concentration relevant to your analytical range (e.g., 10 µg/mL).

• Aliquoting and Storage:

  • Dispense the working standard into a sufficient number of vials for all planned time points and storage conditions.

  • Store the vials under the desired conditions. Recommended conditions to test include:

    • Refrigerated (2-8°C, protected from light)

    • Room temperature (~25°C, exposed to ambient light)

    • Room temperature (~25°C, protected from light)

    • Frozen (-20°C, protected from light)

• Analysis:

  • At "time zero," analyze at least three freshly prepared vials to establish the initial concentration.

  • At each subsequent time point (e.g., 1 week, 1 month, 3 months, 6 months, 1 year), retrieve three vials from each storage condition and allow them to equilibrate to room temperature.

  • Analyze the samples by GC-FID using a validated analytical method.

5. Data Analysis:

• Calculate the average concentration of tridecane for each condition at each time point.

• Compare the average concentration at each time point to the "time zero" concentration.

• The standard is considered stable if the concentration remains within a predefined acceptance range (e.g., ±10% of the initial concentration).

6. Data Presentation: Summarize the results in a table as shown below.

Storage Condition	Time Point	Mean Concentration (µg/mL)	% of Initial Concentration	Pass/Fail
2-8°C, Dark	0	10.02	100.0%	Pass
1 Month	9.98	99.6%	Pass
3 Months	9.89	98.7%	Pass
25°C, Light	0	10.02	100.0%	Pass
1 Month	9.54	95.2%	Pass
3 Months	8.91	88.9%	Fail
-20°C, Dark	0	10.02	100.0%	Pass
1 Month	10.01	99.9%	Pass
3 Months	9.95	99.3%	Pass

References

• 1. lcms.cz [lcms.cz]
• 2. lcms.labrulez.com [lcms.labrulez.com]
• 3. The Horror of Sample Adsorption to Containers (Part 2) : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 4. biorxiv.org [biorxiv.org]
• 5. TRIDECANE - Ataman Kimya [atamanchemicals.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. youtube.com [youtube.com]
• 9. Photocatalytic degradation of 2,4,4′-trichlorobiphenyl into long-chain alkanes using Ag nanoparticle decorated flower-like ZnO microspheres - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Phase Separation in Tridecane Emulsions

Welcome to the technical support center for tridecane emulsions. This resource is designed for researchers, scientists, and drug development professionals to effectively troubleshoot and resolve issues related to phase separation in their experimental work. Here you will find frequently asked questions (FAQs), detailed troubleshooting guides, and experimental protocols to ensure the stability and success of your tridecane emulsion formulations.

Frequently Asked Questions (FAQs)

Q1: What is phase separation in a tridecane emulsion and what does it look like?

A1: Phase separation is the visible separation of the tridecane (oil) and water phases of your emulsion, indicating instability. This can manifest in several ways:

• Creaming: The formation of a concentrated layer of tridecane droplets at the top of the emulsion. This is often a reversible precursor to more severe instability.

• Sedimentation: The settling of the dispersed phase to the bottom, which is less common for oil-in-water emulsions as tridecane is less dense than water.

• Flocculation: The clumping together of individual droplets to form larger aggregates, which can accelerate creaming.

• Coalescence: The merging of smaller droplets to form larger ones. This is an irreversible process that eventually leads to a continuous layer of oil.

• Breaking: The complete and irreversible separation of the oil and water into two distinct layers.

Q2: What are the primary causes of phase separation in my tridecane emulsion?

A2: Phase separation in tridecane emulsions is typically caused by one or more of the following factors:

• Incorrect Surfactant/Emulsifier Selection: The Hydrophilic-Lipophilic Balance (HLB) of your surfactant is critical. For an oil-in-water (O/W) tridecane emulsion, a surfactant or blend of surfactants with a specific HLB is required to properly stabilize the oil droplets.[1][2]

• Insufficient Surfactant Concentration: There may not be enough surfactant molecules to adequately cover the surface of the tridecane droplets, leading to coalescence.

• Inadequate Homogenization: If the energy input during emulsification is too low, the tridecane droplets will be too large and more prone to creaming and coalescence.[3]

• Inappropriate Formulation: Factors such as the oil-to-water ratio, pH, and presence of electrolytes in the aqueous phase can significantly impact emulsion stability.

• Storage Conditions: Temperature fluctuations during storage can affect viscosity and surfactant performance, leading to phase separation.

Q3: How do I choose the right surfactant for my tridecane emulsion?

A3: The key is to match the surfactant's Hydrophilic-Lipophilic Balance (HLB) to the "required HLB" (rHLB) of tridecane for the type of emulsion you are making (oil-in-water or water-in-oil). For oil-in-water (O/W) emulsions, surfactants with higher HLB values (typically 8-16) are used.[4] While a specific rHLB for tridecane is not readily published, for similar long-chain alkanes, the rHLB for an O/W emulsion is generally in the range of 10-14. It is often best to use a blend of a high-HLB and a low-HLB surfactant to achieve the precise rHLB needed for maximum stability.

Q4: Can the concentration of the surfactant affect the stability of my emulsion?

A4: Absolutely. Insufficient surfactant will result in incomplete coverage of the oil droplets, leading to coalescence and phase separation. Conversely, an excessive concentration of surfactant can lead to the formation of micelles that may promote Ostwald ripening, another form of emulsion instability where larger droplets grow at the expense of smaller ones. The optimal surfactant concentration is typically determined experimentally.

Q5: My emulsion looks stable initially but separates after a few days. What is happening?

A5: This delayed phase separation is often due to slower instability mechanisms.

• Ostwald Ripening: This occurs when the oil has some solubility in the continuous phase. Smaller droplets, having a higher surface energy, dissolve and redeposit onto larger droplets, causing the average droplet size to increase over time, eventually leading to creaming and coalescence.

• Slow Coalescence: The initial emulsification may have created a seemingly stable system, but if the repulsive forces between droplets are not strong enough, they will slowly coalesce over time.

• Changes in Storage Conditions: Fluctuations in temperature can alter the viscosity of the continuous phase and the effectiveness of the surfactant, leading to destabilization.

Troubleshooting Guides

Issue 1: Immediate Phase Separation After Homogenization

If your emulsion separates into distinct oil and water layers immediately or shortly after you stop mixing, it points to a fundamental issue with your formulation or process.

Potential Cause	Troubleshooting Action
Incorrect HLB	For an O/W emulsion, ensure your surfactant or surfactant blend has an HLB in the range of 10-14. Experiment with different blends of high and low HLB surfactants (e.g., Tween and Span series) to find the optimal HLB.
Insufficient Surfactant	Increase the surfactant concentration in increments of 0.5% (w/w) of the oil phase. A typical starting point is 5-10% surfactant by weight of the oil phase.
Inadequate Homogenization	Increase the speed and/or duration of your homogenization process. For high-pressure homogenizers, increase the pressure or the number of passes.
Incorrect Order of Addition	For O/W emulsions, a common method is to dissolve the oil-soluble surfactant in the tridecane and the water-soluble surfactant in the aqueous phase before slowly adding the oil phase to the water phase with continuous homogenization.

Issue 2: Creaming Observed Within Hours or Days

Creaming is the formation of a concentrated layer of oil droplets at the top of the emulsion. While it can sometimes be reversed by gentle shaking, it is a sign of instability.

Potential Cause	Troubleshooting Action
Large Droplet Size	Improve your homogenization process to reduce the average droplet size. Smaller droplets are less affected by gravity.
Low Viscosity of Continuous Phase	Increase the viscosity of the aqueous phase by adding a thickening agent or rheology modifier such as xanthan gum, carbomer, or polyvinyl alcohol. This will slow the movement of the droplets.
Flocculation	This can be caused by an inappropriate zeta potential. Adjusting the pH or adding a charged surfactant can increase electrostatic repulsion between droplets.

Issue 3: Gradual Increase in Droplet Size and Eventual Coalescence

This indicates that the emulsion is not stable over the long term.

Potential Cause	Troubleshooting Action
Ostwald Ripening	If tridecane has some solubility in your aqueous phase, this can be a problem. Consider adding a small amount of a less soluble oil (e.g., a long-chain triglyceride) to the tridecane phase. This can create a compositional ripening effect that counteracts Ostwald ripening.
Weak Interfacial Film	The surfactant film around the droplets may not be robust enough. Consider using a combination of a small-molecule surfactant and a polymeric stabilizer to create a stronger, more elastic interfacial layer.
Suboptimal pH or Ionic Strength	The pH and presence of salts can affect the charge on the droplets and the stability of the surfactant. Measure and, if necessary, adjust the pH of the aqueous phase. If possible, minimize the concentration of electrolytes.

Data Presentation

Table 1: Required HLB of Tridecane for O/W Emulsion

While an exact required HLB (rHLB) for tridecane is not definitively published, a good starting point can be extrapolated from similar alkanes. The optimal HLB should be determined experimentally by preparing a series of emulsions with surfactant blends of varying HLB values and observing their stability.

Oil Phase	Approximate Required HLB for O/W Emulsion
Tridecane (C13H28)	10 - 14 (Estimated)
Dodecane (C12H26)	~14
Tetradecane (C14H30)	~13
Hexadecane (C16H34)	~12

Table 2: Effect of Surfactant Concentration on Tridecane Emulsion Properties (Illustrative Example)

This table provides an illustrative example of how surfactant concentration can influence the particle size and zeta potential of a tridecane-in-water emulsion stabilized with a non-ionic surfactant like Polysorbate 80 (Tween 80). Actual values will vary based on the specific surfactant and homogenization method used.

Surfactant (Tween 80) Concentration (% w/w of oil phase)	Average Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Stability Observation (after 24h)
1%	> 1000	> 0.5	-15	Significant creaming and coalescence
3%	450	0.3	-25	Slight creaming
5%	250	0.2	-35	Stable, no visible separation
10%	200	0.15	-40	Stable, no visible separation

Note: A zeta potential with a magnitude greater than 30 mV generally indicates good electrostatic stability for an emulsion.[5]

Experimental Protocols

Protocol 1: Preparation of a Tridecane-in-Water (O/W) Emulsion

Materials:

• Tridecane

• High-HLB surfactant (e.g., Polysorbate 80/Tween 80, HLB = 15.0)

• Low-HLB surfactant (e.g., Sorbitan Monooleate/Span 80, HLB = 4.3)

• Deionized water

• High-shear homogenizer (e.g., rotor-stator or high-pressure homogenizer)

Methodology:

• Prepare the Oil Phase:

  • In a beaker, weigh the desired amount of tridecane.

  • If using a blend of surfactants, calculate the required amounts of the high-HLB and low-HLB surfactants to achieve your target HLB.

  • Add the calculated amount of the oil-soluble (low-HLB) surfactant (Span 80) to the tridecane.

  • Gently heat and stir the mixture until the surfactant is fully dissolved.

• Prepare the Aqueous Phase:

  • In a separate beaker, weigh the deionized water.

  • Add the calculated amount of the water-soluble (high-HLB) surfactant (Tween 80) to the water.

  • Stir until the surfactant is fully dissolved.

• Pre-emulsification:

  • Heat both the oil and aqueous phases to the same temperature (e.g., 60-70 °C). This helps to lower the interfacial tension and improve mixing.

  • Slowly add the oil phase to the aqueous phase while stirring with a magnetic stirrer. Continue stirring for 5-10 minutes to form a coarse pre-emulsion.

• Homogenization:

  • Immediately transfer the pre-emulsion to the high-shear homogenizer.

  • Homogenize at a high speed (e.g., 5,000-10,000 rpm for a rotor-stator homogenizer) for 5-15 minutes. If using a high-pressure homogenizer, process the emulsion for a set number of passes at a specific pressure (e.g., 3-5 passes at 500 bar).

  • The optimal homogenization time and speed/pressure will depend on your specific equipment and desired droplet size.

• Cooling:

  • Cool the emulsion to room temperature while gently stirring. Rapid cooling can sometimes improve stability.

• Storage:

  • Transfer the final emulsion to a sealed container and store at a constant temperature.

Protocol 2: Characterization of Tridecane Emulsions

A. Particle Size and Zeta Potential Measurement (Dynamic Light Scattering - DLS)

Equipment:

• Dynamic Light Scattering (DLS) instrument (e.g., Malvern Zetasizer)

• Cuvettes (disposable polystyrene for size, specific folded capillary cells for zeta potential)

Methodology:

• Sample Preparation:

  • Dilute a small aliquot of the tridecane emulsion with filtered deionized water to the appropriate concentration for your instrument. The final solution should be slightly turbid but not opaque. A typical dilution is 1:100 to 1:1000.[5]

  • Gently vortex the diluted sample to ensure homogeneity.

• Instrument Setup:

  • Turn on the DLS instrument and allow the laser to stabilize.

  • In the software, set the correct parameters for the dispersant (water: viscosity and refractive index) and the dispersed phase (tridecane: refractive index).

• Measurement:

  • Rinse a clean cuvette with the diluted sample, then fill the cuvette, ensuring no air bubbles are present.

  • Place the cuvette in the instrument's sample holder.

  • Allow the sample to equilibrate to the set temperature (e.g., 25°C) for 2-5 minutes.

  • For particle size, the instrument will measure the fluctuations in scattered light intensity to determine the Z-average diameter and Polydispersity Index (PDI).

  • For zeta potential, the instrument will apply an electric field and measure the electrophoretic mobility of the droplets to calculate the zeta potential.

  • Perform at least three replicate measurements to ensure reproducibility.[5]

B. Stability Assessment (Creaming Index)

Methodology:

• Sample Preparation:

  • Pour a known volume of the emulsion into a graduated cylinder or a flat-bottomed test tube and seal it.

  • Measure the initial total height of the emulsion (Htotal).

• Storage and Observation:

  • Store the samples under controlled conditions (e.g., room temperature, 4°C, 40°C).

  • At regular time intervals (e.g., 1, 2, 4, 8, 24 hours, and then daily), visually inspect the samples for any signs of phase separation.

  • If creaming occurs, measure the height of the serum (lower, more transparent) layer (Hserum).

• Calculation:

  • Calculate the Creaming Index (CI) as a percentage: CI (%) = (Hserum / Htotal) x 100

  • A higher creaming index indicates lower emulsion stability.[6]

Mandatory Visualization

Caption: Mechanisms of emulsion instability, showing both reversible and irreversible pathways leading to phase separation.

References

• 1. scientificspectator.com [scientificspectator.com]
• 2. cosmetics.alfa-chemistry.com [cosmetics.alfa-chemistry.com]
• 3. crimsonpublishers.com [crimsonpublishers.com]
• 4. Hydrophilic-lipophilic balance - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. people.umass.edu [people.umass.edu]

Technical Support Center: Optimizing Stirring Speed for Tridecane in Solvent Extractions

This technical support center provides researchers, scientists, and drug development professionals with guidance on optimizing stirring speed when using tridecane for solvent extractions. The following information is designed to help troubleshoot common issues and answer frequently asked questions related to this critical process parameter.

Troubleshooting Guide

Issue 1: Low Extraction Efficiency or Yield

• Question: My extraction efficiency is lower than expected. Could the stirring speed be the cause?

  Answer: Yes, inadequate stirring can lead to poor extraction efficiency.

  • Possible Cause 1: Insufficient Mass Transfer. At low stirring speeds, the interface between the aqueous and organic (tridecane) phases is not sufficiently disrupted. This leads to a low surface area for mass transfer, meaning the target compound does not move efficiently from the aqueous phase to the tridecane.

  • Solution 1: Gradually increase the stirring speed. This enhances the mixing of the two phases, increases the interfacial area, and promotes faster diffusion of the analyte into the tridecane.[1] Equilibrium is often achieved faster at higher stirring speeds.[1]

  • Possible Cause 2: Short Extraction Time. The optimal stirring speed is also linked to the extraction time. A lower speed may require a longer time to reach equilibrium.

  • Solution 2: Increase the extraction time in conjunction with optimizing the stirring speed. It's crucial to find the right balance to maximize efficiency without introducing other problems.

Issue 2: Emulsion Formation

• Question: After stirring, I'm observing a stable emulsion between the aqueous and tridecane layers, making phase separation difficult. What should I do?

  Answer: Emulsion formation is a common issue, often caused by excessive stirring speed.

  • Possible Cause 1: High Shear Forces. Very high stirring rates can create excessively small droplets of one phase within the other.[2] This high degree of dispersion, especially in the presence of any surfactant-like molecules in your sample, can lead to a stable emulsion that is difficult to break.

  • Solution 1: Reduce Stirring Speed. The simplest first step is to perform the extraction at a lower stirring speed. The goal is to achieve good mixing without creating a stable emulsion.

  • Solution 2: Gentle Swirling. For particularly sensitive extractions, gentle swirling or rocking of the extraction vessel can provide sufficient interfacial area for extraction without the high shear that causes emulsions.

  • Solution 3: "Salting Out". Adding a saturated solution of sodium chloride (brine) can increase the ionic strength of the aqueous layer, which can help to break the emulsion and force the separation of the two phases.

  • Solution 4: Centrifugation. If an emulsion has already formed, centrifugation can be an effective method to force the separation of the layers.

  • Solution 5: Thermal Shock. A sudden drop in temperature can sometimes increase the interfacial tension between the two phases, promoting coalescence of the dispersed droplets.

Issue 3: Inconsistent or Irreproducible Results

• Question: My extraction results are not consistent from one experiment to the next. How can stirring speed contribute to this?

  Answer: Inconsistent stirring can be a significant source of variability in solvent extractions.

  • Possible Cause 1: Inconsistent Stirring Method/Speed. If the stirring speed is not precisely controlled between experiments, the degree of mixing and mass transfer will vary, leading to different extraction efficiencies.

  • Solution 1: Use a calibrated magnetic stir plate with a tachometer or a mechanical overhead stirrer to ensure the stirring speed is the same for every experiment. Record the RPMs used in your experimental protocol.

  • Possible Cause 2: Vortex Formation. At very high stirring speeds with a magnetic stir bar, a vortex can form. This can decrease the efficiency of mixing at the interface between the two liquids.

  • Solution 2: Use a stirring bar that is appropriate for the vessel size and shape to minimize vortex formation. Alternatively, a mechanical overhead stirrer with an appropriately designed impeller can provide more consistent mixing.

Frequently Asked Questions (FAQs)

• What is the primary role of stirring in solvent extraction with tridecane? Stirring increases the surface area of contact between the aqueous phase and the tridecane. This accelerates the rate of mass transfer of the target analyte from the aqueous phase to the organic phase, allowing the system to reach equilibrium more quickly and improving extraction efficiency.[1][2]

• Is there a single "optimal" stirring speed for all tridecane extractions? No, the optimal stirring speed is dependent on several factors, including the geometry of the extraction vessel, the volume of the phases, the viscosity of the sample matrix, and the presence of any compounds that might promote emulsion formation. Therefore, the optimal speed should be determined experimentally for each specific protocol.

• How does stirring speed affect the scale-up of an extraction process? When scaling up an extraction, simply using the same RPM from a lab-scale experiment in a larger vessel will not result in the same degree of mixing. The power input per unit volume and the impeller tip speed are more important parameters to consider for consistent results during scale-up. It is crucial to re-optimize the stirring conditions when moving to a larger scale.

• What are the signs of excessive stirring? The most common sign of excessive stirring is the formation of a stable or slow-breaking emulsion at the interface of the two liquid phases. Other indicators can include splashing of the solvent and the formation of a deep vortex that reduces the interfacial contact area.

Data on Stirring Speed from Literature

While specific data for tridecane is limited, the following tables summarize findings from various liquid-liquid extraction studies that demonstrate the general effect of stirring speed.

Table 1: Effect of Stirring Speed on Extraction Efficiency

Stirring Speed (RPM)	System/Analyte	Observation	Reference
0 - 750	Valproic Acid in 1-octanol	Extraction signal increased with stirring rate up to 750 RPM.	[2]
172 - 256	Bioactives from plant material	Optimal stirring speeds were found to be in this range for mechanical stirring extractions.
518	Polyphenols and Flavonoids	Determined as the optimal stirring speed for dynamic maceration.
4000 - 8000	Dissolved Organic Carbon	Investigated range for homogenization speed, with 6000 RPM being optimal.	[1]

Table 2: Troubleshooting Emulsion Formation Related to Agitation

Problem	Potential Cause	Recommended Action
Stable Emulsion	Stirring speed is too high, creating excessive shear.	Reduce the RPM of the stirrer.
Difficulty with Phase Separation	Presence of natural surfactants in the sample matrix.	In addition to reducing stirring speed, consider adding salt (NaCl) to the aqueous phase.
Inconsistent Emulsion Formation	Fluctuation in stirring speed or method.	Use a calibrated stirrer and a consistent vessel/stir bar setup.

Experimental Protocol: Determining Optimal Stirring Speed

This protocol provides a general framework for determining the optimal stirring speed for your specific tridecane extraction.

1. Objective: To identify the stirring speed that maximizes extraction efficiency without causing significant emulsion formation or other negative effects.

2. Materials and Equipment:

• Extraction vessel (e.g., beaker, separatory funnel)

• Magnetic stir plate with digital RPM control or mechanical overhead stirrer

• Magnetic stir bar of appropriate size

• Your aqueous sample containing the analyte of interest

• Tridecane (extraction solvent)

• Analytical instrument for quantifying the analyte (e.g., GC, HPLC)

• Timer

• Centrifuge (for breaking emulsions, if necessary)

3. Procedure:

• Preparation: Prepare several identical samples of the aqueous phase containing a known concentration of the analyte.

• Initial Extraction (Low Speed):

  • Place the first sample in the extraction vessel with a magnetic stir bar.

  • Add the specified volume of tridecane.

  • Begin stirring at a low speed (e.g., 100 RPM).

  • Stir for a fixed amount of time (e.g., 30 minutes).

  • Stop stirring and allow the phases to separate. Record the time it takes for a sharp interface to form.

  • Carefully separate the tridecane phase.

  • Analyze the concentration of the analyte in the tridecane phase.

• Incremental Speed Increase:

  • Repeat the extraction with the other samples, increasing the stirring speed in set increments for each (e.g., 200 RPM, 300 RPM, 400 RPM, etc.).

  • For each speed, record the phase separation time and the concentration of the analyte in the tridecane phase.

  • Visually inspect for emulsion formation at each speed. Note the speed at which a stable emulsion begins to form.

• Data Analysis:

  • Plot the extraction efficiency (or analyte concentration in tridecane) as a function of stirring speed.

  • On a separate axis or in your notes, record the phase separation time and observations on emulsion formation.

• Determination of Optimal Speed:

  • The optimal stirring speed will be the highest speed that gives a high extraction efficiency within a reasonable time, without forming a stable emulsion. This is often just below the speed at which you observed significant emulsion formation.

4. Safety Precautions:

• Always work in a well-ventilated area or a fume hood when handling tridecane.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Logical Workflow for Optimizing Stirring Speed

Caption: Workflow for determining the optimal stirring speed in solvent extraction.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

purification methods for removing impurities from tridecane

Welcome to the Technical Support Center for the purification of tridecane. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the removal of impurities from tridecane.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercial-grade tridecane?

A1: Commercial-grade tridecane is typically derived from the fractional distillation of petroleum. As a result, the most common impurities are other hydrocarbons with similar boiling points. These can include:

• Branched-chain C13 alkanes: Isomers of tridecane.

• Other n-alkanes: Dodecane (C12) and Tetradecane (C14) are common due to their close boiling points to tridecane.

• Cycloalkanes: C12-C14 cyclic hydrocarbons may also be present in small amounts.

• Aromatic compounds: Trace amounts of aromatic compounds may persist from the crude oil source.

• Water: Dissolved water can be a significant impurity, affecting reactions and analyses.

Q2: Which purification method is best for my application?

A2: The optimal purification method depends on the required purity level, the volume of tridecane to be purified, and the available equipment.

• Fractional Vacuum Distillation is suitable for purifying large quantities of tridecane to a moderate to high purity by separating components based on their boiling points.

• Adsorption with 5A Molecular Sieves is effective for removing water and branched-chain isomers from n-tridecane. It is a relatively simple and cost-effective method for achieving high purity on a laboratory scale.

• Preparative Gas Chromatography (GC) offers the highest achievable purity by separating components based on their differential partitioning between a mobile and stationary phase. However, it is a low-throughput and more expensive method, best suited for preparing small quantities of ultra-pure tridecane for use as an analytical standard.

Q3: How can I assess the purity of my tridecane sample?

A3: Gas Chromatography-Mass Spectrometry (GC-MS) is the most common and effective method for assessing the purity of tridecane. It allows for the separation of individual hydrocarbon components and their identification based on their mass spectra. A high-resolution capillary column with a non-polar stationary phase is typically used for this analysis.

Troubleshooting Guides

Fractional Vacuum Distillation

Problem: Poor separation of tridecane from closely boiling impurities.

• Possible Cause 1: Insufficient column efficiency (not enough theoretical plates).

  • Solution: Use a longer distillation column or a column with a more efficient packing material (e.g., structured packing instead of Raschig rings).

• Possible Cause 2: Reflux ratio is too low.

  • Solution: Increase the reflux ratio to improve separation. A higher reflux ratio means more condensation and re-vaporization cycles, leading to better enrichment of the more volatile component at the top of the column.

• Possible Cause 3: Distillation rate is too fast.

  • Solution: Reduce the heating rate to slow down the distillation. A slower rate allows for better equilibrium to be established on each theoretical plate.

Problem: Bumping or unstable boiling.

• Possible Cause: Lack of boiling chips or inadequate stirring.

  • Solution: Add fresh boiling chips or use a magnetic stirrer and stir bar to ensure smooth boiling.

Problem: Vacuum level is unstable.

• Possible Cause: Leaks in the distillation apparatus.

  • Solution: Check all joints and connections for leaks. Ensure that all glassware is properly sealed. Performing a "wiggle test" by gently moving connections while monitoring the vacuum gauge can help identify leaks.[1]

Adsorption with 5A Molecular Sieves

Problem: Incomplete removal of water.

• Possible Cause 1: Molecular sieves are not properly activated.

  • Solution: Activate the 5A molecular sieves by heating them in a furnace at 250-350°C for at least 3 hours under a stream of dry, inert gas or under vacuum.[1] Cool the sieves in a desiccator before use.

• Possible Cause 2: Insufficient amount of molecular sieves used.

  • Solution: As a general guideline, use 10-20% of the weight of the tridecane in molecular sieves. The exact amount may need to be optimized based on the initial water content.

• Possible Cause 3: Insufficient contact time.

  • Solution: Allow the tridecane to be in contact with the molecular sieves for at least 12-24 hours with occasional swirling.

Problem: Incomplete removal of branched-chain alkanes.

• Possible Cause: The pore size of the molecular sieves is not optimal.

  • Solution: Ensure you are using 5A molecular sieves, which have a pore opening of 5 angstroms, suitable for selectively adsorbing n-alkanes.[2]

Preparative Gas Chromatography (GC)

Problem: Poor peak resolution.

• Possible Cause 1: Inappropriate column or temperature program.

  • Solution: Use a long, high-resolution capillary column with a suitable stationary phase (e.g., a non-polar phase like dimethylpolysiloxane). Optimize the temperature program with a slow ramp rate to improve the separation of closely eluting isomers.

• Possible Cause 2: Column overloading.

  • Solution: Reduce the injection volume. Overloading the column leads to broad, asymmetric peaks and poor separation.

Problem: Low recovery of purified tridecane.

• Possible Cause: Inefficient trapping of the eluted peak.

  • Solution: Ensure the collection trap is sufficiently cooled (e.g., with liquid nitrogen) to effectively condense the tridecane as it elutes from the column. The connection between the column outlet and the trap should be as short as possible to minimize losses.

Data Presentation

Purification Method	Achievable Purity	Typical Yield	Throughput	Relative Cost	Key Advantages	Key Disadvantages
Fractional Vacuum Distillation	95 - 99%	High	High	Moderate	Suitable for large quantities, well-established technique.	Requires specialized glassware, less effective for azeotropes.[3][4]
Adsorption with 5A Molecular Sieves	> 99%	High	Moderate	Low	Simple, cost-effective, good for removing water and isomers.[2][5]	Requires proper activation of sieves, may not remove all types of impurities.
Preparative Gas Chromatography	> 99.9%	Low	Low	High	Highest achievable purity, excellent for separating isomers.[6]	Low throughput, expensive, requires specialized equipment.[7]

Experimental Protocols

Fractional Vacuum Distillation

This protocol is a general guideline and may require optimization based on the specific impurities present and the desired final purity.

• Apparatus Setup: Assemble a fractional distillation apparatus with a vacuum-jacketed Vigreux or packed column (e.g., with Raschig rings or metal sponge) providing at least 10-15 theoretical plates. Use a heating mantle with a magnetic stirrer, a round-bottom flask, a distillation head with a condenser, and a receiving flask. Connect the apparatus to a vacuum pump with a pressure gauge and a cold trap.

• Procedure: a. Add the impure tridecane and a magnetic stir bar to the round-bottom flask. b. Securely clamp all glassware and ensure all joints are well-sealed with appropriate vacuum grease. c. Begin stirring and slowly evacuate the system to the desired pressure (e.g., 10-20 mmHg). d. Gradually heat the distillation flask. e. Once the tridecane begins to boil and reflux in the column, adjust the heat to establish a slow, steady distillation rate (e.g., 1-2 drops per second). f. Discard the initial fraction (forerun), which may contain more volatile impurities. g. Collect the main fraction boiling at the expected temperature for tridecane at the given pressure. h. Stop the distillation before the flask runs dry to prevent the formation of peroxides and potential hazards.

Adsorption with 5A Molecular Sieves

This protocol is designed for the removal of water and branched-chain isomers from n-tridecane.

• Activation of Molecular Sieves: a. Place the 5A molecular sieve beads in a porcelain dish. b. Heat in a furnace at 250-350°C for at least 3 hours.[1] c. Cool the sieves in a desiccator to room temperature before use.

• Purification Procedure: a. Add the activated 5A molecular sieves to a flask containing the impure tridecane (a common ratio is 10-20g of sieves per 100mL of tridecane). b. Seal the flask and allow it to stand for at least 24 hours at room temperature, with occasional swirling. c. Carefully decant or filter the purified tridecane from the molecular sieves.

Preparative Gas Chromatography

This is a representative protocol; parameters will need to be optimized for the specific instrument and column used.

• Instrumentation: A gas chromatograph equipped with a preparative-scale injector, a high-capacity column, a detector with a splitter, and a fraction collection system.

• Typical Conditions:

  • Column: A non-polar capillary column (e.g., 5% phenyl-methylpolysiloxane) of sufficient length and diameter to handle larger injection volumes.

  • Carrier Gas: Helium or Nitrogen at an optimized flow rate.

  • Injector Temperature: 250°C.

  • Oven Program: Start at a temperature below the boiling point of the most volatile impurity and ramp up slowly (e.g., 2-5°C/min) to a temperature above the boiling point of tridecane.

  • Detector Temperature: 280°C.

  • Split Ratio: Adjusted to send a small portion of the eluent to the detector and the majority to the collection trap.

• Procedure: a. Inject a small, optimized volume of the impure tridecane. b. Monitor the chromatogram to identify the peak corresponding to tridecane. c. Time the collection to isolate the tridecane peak in a cooled trap. d. Multiple injections will likely be necessary to collect a sufficient quantity of purified product.

Visualizations

Fractional Vacuum Distillation Workflow

Molecular Sieve Purification Workflow

Preparative Gas Chromatography Workflow

References

• 1. sse.co.th [sse.co.th]
• 2. Molecular Sieve 5A- Natural Gas Drying and Desulfurization [xtadsorbents.com]
• 3. rootsciences.com [rootsciences.com]
• 4. Purification [chem.rochester.edu]
• 5. nbinno.com [nbinno.com]
• 6. researchgate.net [researchgate.net]
• 7. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Preventing Tridecane Contamination in Trace Analysis

Welcome to the technical support center for preventing tridecane contamination. This resource is designed for researchers, scientists, and drug development professionals to help identify and eliminate sources of tridecane contamination in trace analysis experiments.

Frequently Asked Questions (FAQs)

Q1: What is tridecane and why is it a concern in trace analysis?

A1: Tridecane (n-C13H28) is a straight-chain alkane that can appear as a contaminant in trace analysis, particularly in gas chromatography-mass spectrometry (GC-MS).[1][2] Its presence can interfere with the detection and quantification of target analytes, leading to inaccurate results.[3]

Q2: What are the common sources of tridecane contamination in a laboratory environment?

A2: Tridecane contamination can originate from various sources within the lab. These include:

• Laboratory Consumables: Plasticware, such as pipette tips and microfuge tubes, can leach plasticizers and other additives.[4] Nitrile gloves can also be a source of extractable compounds.[5][6]

• Solvents and Reagents: Tridecane can be an impurity in solvents or reagents, or it can be introduced during the manufacturing or packaging process. It is also a component of some fuels and industrial solvents.[2]

• Laboratory Equipment: O-rings, seals, and tubing in analytical instruments can degrade and release contaminants. Pump oil from vacuum pumps can also be a source.

• Environmental Factors: Airborne particles from industrial emissions or vehicle exhaust can enter the laboratory.

Q3: How can I prevent tridecane contamination in my experiments?

A3: A multi-faceted approach is necessary for preventing tridecane contamination. This includes:

• Proper Glassware Cleaning: Implementing a rigorous glassware cleaning protocol is crucial. This typically involves a detergent wash followed by rinsing with high-purity solvents.[7][8][9]

• Careful Selection and Handling of Consumables: Whenever possible, use glassware instead of plastic. If plasticware is necessary, pre-rinse it with a high-purity solvent. Use powder-free nitrile gloves and be aware that even these can be a source of contamination.[6][10]

• High-Purity Reagents and Solvents: Use the highest purity solvents and reagents available to minimize the introduction of contaminants.

• Regular Instrument Maintenance: Regularly inspect and replace seals, O-rings, and tubing in your analytical instruments. Ensure that your vacuum pumps are properly maintained and vented.

• Maintaining a Clean Laboratory Environment: Keep the laboratory clean to minimize airborne contaminants.

Troubleshooting Guides

Problem: I am observing a consistent peak corresponding to tridecane in my GC-MS blanks.

Solution: This suggests a systematic source of contamination. Follow these steps to identify and eliminate the source:

Caption: Troubleshooting workflow for identifying the source of tridecane contamination.

Problem: My tridecane contamination is intermittent.

Solution: Intermittent contamination can be challenging to diagnose. Consider these potential sources:

• Handling Procedures: Inconsistent handling, such as touching surfaces with gloves that have come into contact with contaminated items, can introduce contaminants sporadically.

• Environmental Factors: Changes in airflow, such as opening and closing doors or windows, can introduce airborne contaminants.

• Cross-Contamination: Contamination from a highly concentrated sample may carry over into subsequent analyses.

Data on Hydrocarbon Removal

Contaminant	Material	Cleaning Solvent	Residual Amount Detected (mg)
Limonene	Glassware	Hexane	0.26
CBD Oil	Glassware	Hexane	0.138

Note: This data is from a study on limonene and CBD oil and should be considered an approximation for tridecane. The study concluded that solvent cleaning alone may not be sufficient for the precision required in some analyses.

Experimental Protocols

Protocol 1: Standard Operating Procedure for Cleaning Laboratory Glassware for Trace Hydrocarbon Analysis

This protocol is designed to minimize hydrocarbon contamination on laboratory glassware.

Caption: Workflow for cleaning laboratory glassware for trace hydrocarbon analysis.

Methodology:

• Pre-rinse: Immediately after use, rinse the glassware with a suitable solvent, such as acetone, to remove the bulk of any organic residues.[9] Dispose of the solvent waste appropriately.

• Detergent Wash: Wash the glassware thoroughly with a laboratory-grade, phosphate-free detergent and warm water.[7][8][11] Use a brush to scrub all surfaces.

• Tap Water Rinse: Rinse the glassware extensively with tap water to remove all traces of detergent.

• Deionized Water Rinse: Rinse the glassware 3-4 times with deionized water to remove any remaining salts from the tap water.

• Solvent Rinse: Perform a final rinse with a high-purity solvent such as acetone or hexane to remove any remaining organic residues and to aid in drying.

• Drying: Allow the glassware to air dry in a clean, dust-free environment, or place it in a drying oven. Avoid using paper towels, as they can leave fibers.

• Storage: Once dry, cover the openings of the glassware with solvent-rinsed aluminum foil and store it in a clean cabinet to prevent re-contamination.

Protocol 2: Evaluating Tridecane Leaching from Laboratory Consumables

This protocol can be used to determine if laboratory consumables are a source of tridecane contamination.

Materials:

• The consumable to be tested (e.g., pipette tips, vials, gloves).

• High-purity hexane (or another suitable solvent).

• Clean glass vials with PTFE-lined caps.

• GC-MS system.

Methodology:

• Sample Preparation:

  • For small consumables like pipette tips, place a known number (e.g., 10) into a clean glass vial.

  • For larger items like gloves, cut a small, representative piece and place it in a clean glass vial.

• Extraction: Add a known volume of high-purity hexane to the vial, ensuring the consumable is fully submerged.

• Incubation: Cap the vial and allow it to sit at room temperature for a specified period (e.g., 24 hours) to allow for any potential leaching.

• Analysis:

  • Carefully transfer the hexane from the vial into a clean autosampler vial.

  • Analyze the hexane by GC-MS.

  • Run a blank of the high-purity hexane that has not been in contact with the consumable for comparison.

• Evaluation: Compare the chromatogram of the extract to the blank. The presence of a tridecane peak in the extract that is not present in the blank indicates that the consumable is a source of contamination.

Potential Sources of Tridecane Contamination

Caption: Common sources of tridecane contamination in a laboratory setting.

References

• 1. Tridecane | C13H28 | CID 12388 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Tridecane - Wikipedia [en.wikipedia.org]
• 3. agilent.com [agilent.com]
• 4. spectroscopyonline.com [spectroscopyonline.com]
• 5. ntrs.nasa.gov [ntrs.nasa.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. How To Clean Lab Equipment & Glassware | Boekel Scientific [boekelsci.com]
• 8. usalab.com [usalab.com]
• 9. How to Clean Laboratory Glassware: A Comprehensive Guide | Lab Manager [labmanager.com]
• 10. XPS Detects a Hidden Source of Contaminants in the Lab - Advancing Materials [thermofisher.com]
• 11. ehs.unl.edu [ehs.unl.edu]

Technical Support Center: Optimizing Tridecane Concentration for Nanoparticle Size Control

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to using tridecane for controlling nanoparticle size during synthesis. It includes frequently asked questions, a detailed troubleshooting guide, and experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of tridecane in nanoparticle synthesis?

A1: Tridecane, a long-chain alkane, primarily acts as a non-polar solvent or a capping agent in nanoparticle synthesis. In its role as a solvent, it provides a high-boiling, inert medium for the reaction. As a capping agent, its molecules can adsorb to the surface of newly formed nanoparticles, providing steric hindrance that prevents aggregation and controls further growth. This stabilization is crucial for achieving a narrow size distribution of nanoparticles.

Q2: How does the concentration of tridecane affect the final nanoparticle size?

A2: Generally, when used as a capping agent or co-solvent in certain synthesis methods, a higher concentration of a long-chain alkane like tridecane can lead to smaller nanoparticles. This is because a higher concentration of capping agent molecules are available to passivate the nanoparticle surface more rapidly and effectively, arresting their growth at an earlier stage. Conversely, lower concentrations may result in larger nanoparticles as the particles have more time to grow before their surfaces are fully stabilized.

Q3: Can tridecane be used in combination with other capping agents?

A3: Yes, tridecane can be used as the solvent in a system with other dedicated capping agents, such as long-chain fatty acids, amines, or thiols.[1] In such cases, tridecane provides the reaction environment, while the other capping agents have a more direct role in controlling the nanoparticle size and shape. The choice of capping agent will depend on the specific material of the nanoparticle and the desired surface functionality.

Q4: What are the advantages of using a non-polar solvent like tridecane for nanoparticle synthesis?

A4: Non-polar solvents like tridecane are beneficial for synthesizing nanoparticles that are intended for applications in non-polar media, such as catalysis in organic solvents or for creating flexible plasmonic substrates.[2] Using a non-polar synthesis medium can also simplify the purification process if the final product is to be dispersed in a non-polar solvent.

Q5: How can I characterize the size and dispersity of nanoparticles synthesized in tridecane?

A5: Common techniques for characterizing nanoparticle size and dispersity include:

• Transmission Electron Microscopy (TEM): Provides direct visualization of the nanoparticles, allowing for measurement of their size, shape, and agglomeration state.

• Dynamic Light Scattering (DLS): Measures the hydrodynamic diameter of the nanoparticles in a suspension, providing information on the average size and size distribution.

• UV-Vis Spectroscopy: For plasmonic nanoparticles (e.g., gold, silver), the position and shape of the surface plasmon resonance peak can give an indication of the nanoparticle size and aggregation state.

Troubleshooting Guide

This guide provides a structured approach to resolving common issues encountered during nanoparticle synthesis when using tridecane for size control.

Problem	Possible Causes	Suggested Solutions
Final nanoparticle size is larger than expected.	1. Insufficient tridecane concentration (if acting as capping agent).2. High reaction temperature promoting excessive growth.3. Slow heating rate leading to a broad nucleation window.	1. Increase the molar ratio of tridecane to the precursor.2. Lower the reaction temperature.3. Increase the heating rate to achieve a more uniform nucleation event.
Nanoparticle solution appears cloudy or shows visible precipitates (aggregation).	1. Inadequate stabilization due to low tridecane concentration.2. Presence of impurities that disrupt stabilization.3. Incompatible precursor or reducing agent with the non-polar medium.	1. Increase the concentration of tridecane or add a stronger co-capping agent.2. Ensure all glassware is clean and solvents are pure.3. Verify the solubility and compatibility of all reactants in tridecane at the reaction temperature.[3]
Broad nanoparticle size distribution (high polydispersity).	1. Inconsistent nucleation and growth rates.2. Inefficient mixing of reactants.3. Temperature fluctuations during synthesis.	1. Ensure rapid and homogenous mixing of the precursor and reducing agent to promote a burst of nucleation.2. Use a high-speed mechanical stirrer.3. Maintain a stable and uniform temperature throughout the synthesis.
Inconsistent results between batches.	1. Variation in reagent quality or concentration.2. Inconsistent reaction conditions (e.g., temperature, stirring rate).3. Differences in the age or storage of solvents.[2]	1. Use reagents from the same batch and accurately measure concentrations.2. Carefully control and monitor all reaction parameters.3. Use fresh, high-purity solvents for each synthesis.

Quantitative Data Summary

The following table provides illustrative data on the effect of the concentration of a long-chain alkane capping agent on the resulting nanoparticle size. Please note that these are representative values and the optimal concentrations for your specific system may vary.

Molar Ratio of Capping Agent to Metal Precursor	Average Nanoparticle Diameter (nm)	Polydispersity Index (PDI)
1:1	15.2 ± 2.5	0.35
5:1	9.8 ± 1.2	0.21
10:1	6.5 ± 0.8	0.15
20:1	4.2 ± 0.5	0.11

Experimental Protocols

Protocol 1: General Synthesis of Metal Nanoparticles in Tridecane (Hot-Injection Method)

This protocol describes a general method for synthesizing metal nanoparticles where tridecane is used as the solvent.

Materials:

• Metal precursor (e.g., metal acetylacetonate)

• Tridecane (high purity)

• Reducing agent (e.g., oleylamine)

• Capping agent (e.g., oleic acid)

• Three-neck round-bottom flask

• Heating mantle with temperature controller

• Condenser

• Magnetic stirrer

• Syringe pump

• Inert gas supply (e.g., Argon or Nitrogen)

Procedure:

• Setup: Assemble the three-neck flask with the heating mantle, condenser, and a thermocouple for temperature monitoring. Ensure the setup is under an inert atmosphere.

• Solvent and Precursor: Add the metal precursor and tridecane to the flask.

• Degassing: Heat the mixture to a low temperature (e.g., 100-120 °C) under vacuum for 30-60 minutes to remove water and oxygen.

• Heating: Increase the temperature to the desired reaction temperature (e.g., 200-300 °C) under a continuous flow of inert gas.

• Injection: Once the temperature is stable, rapidly inject the reducing agent and any additional capping agent using a syringe pump.

• Growth: Allow the reaction to proceed for a specific time (e.g., 10-60 minutes) to allow for nanoparticle growth.

• Cooling: After the growth phase, cool the reaction mixture to room temperature.

• Purification: Precipitate the nanoparticles by adding a polar solvent (e.g., ethanol or acetone) and centrifuge to collect the nanoparticles. Wash the nanoparticles multiple times to remove excess reagents.

• Redispersion: Disperse the purified nanoparticles in a suitable non-polar solvent.

Visualizations

Caption: A generalized experimental workflow for nanoparticle synthesis.

Caption: A logical troubleshooting flow for common nanoparticle synthesis issues.

References

• 1. Frontiers | Role of Biogenic Capping Agents in the Synthesis of Metallic Nanoparticles and Evaluation of Their Therapeutic Potential [frontiersin.org]
• 2. Controlling the formation of fast-growing silver nanocubes in non-polar solvents - Nanoscale (RSC Publishing) DOI:10.1039/D5NR01350J [pubs.rsc.org]
• 3. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Tridecane vs. Dodecane: A Comparative Guide for Internal Standards in GC-FID Analysis

For Researchers, Scientists, and Drug Development Professionals

In the realm of quantitative analysis by Gas Chromatography with Flame Ionization Detection (GC-FID), the selection of an appropriate internal standard is paramount to achieving accurate and reproducible results. An internal standard (IS) is a compound of known concentration added to a sample, calibration standards, and quality controls to correct for variations in injection volume, sample preparation, and instrument response. Among the choices for non-polar to semi-polar analytes, n-alkanes such as tridecane (C13) and dodecane (C12) are frequently employed. This guide provides a comprehensive comparison of their performance, supported by experimental data, to aid researchers in making an informed decision for their specific analytical needs.

Physicochemical Properties

A fundamental step in selecting an internal standard is to compare its physical and chemical properties to those of the analytes of interest. Both tridecane and dodecane are straight-chain alkanes, rendering them chemically inert and suitable for a wide range of applications. Their key properties are summarized below:

Property	Tridecane	Dodecane
Chemical Formula	C₁₃H₂₈	C₁₂H₂₆
Molar Mass	184.37 g/mol	170.34 g/mol
Boiling Point	235.4 °C	216.2 °C
Density	0.756 g/mL	0.749 g/mL

The choice between tridecane and dodecane often depends on the volatility and retention time of the target analytes. The ideal internal standard should elute in a region of the chromatogram that is free from interfering peaks from the sample matrix and should not co-elute with any of the analytes.

Performance Comparison in GC-FID Analysis

The selection is therefore often guided by the specific analytical method, particularly the retention time required to avoid peak overlap.

Case Study: Analysis of Terpenes in Cannabis sativa L.

In the analysis of volatile terpenes in cannabis, both tridecane and dodecane have been successfully used as internal standards.

Tridecane as an Internal Standard:

A validated GC-FID method for the quantification of major terpenes in Cannabis sativa L. utilized n-tridecane as the internal standard.[2][3] The choice was justified by its retention time, which falls conveniently between the elution of monoterpenes and sesquiterpenes, ensuring it does not interfere with the analytes of interest and is not naturally present in the cannabis samples.[2][4]

Validation Data for Tridecane in Terpene Analysis [2]

Parameter	Performance
Linearity (r²)	> 0.99 for all terpenes
Range	1–100 µg/mL
LOD	0.3 µg/mL
LOQ	1.0 µg/mL
Accuracy (% Recovery)	89% to 111%
Repeatability (RSD)	< 10%
Intermediate Precision (RSD)	< 10%

Dodecane as an Internal Standard:

A high-throughput method for the comprehensive analysis of terpenes and terpenoids in medicinal cannabis biomass employed dodecane as the internal standard.[5] This choice was suitable for a rapid analysis method with a gradient of less than 30 minutes.

Validation Data for Dodecane in Terpene Analysis [5]

Parameter	Performance
Linearity (r²)	> 0.99 for 22 terpenes and terpenoids
LOD	0.01 - 0.1 µg/mL
LOQ	0.03 - 0.3 µg/mL
Accuracy (% Recovery)	80% to 120% for most analytes
Precision (RSD)	< 15%

Case Study: Analysis of Fatty Acid Methyl Esters (FAMEs)

Dodecane as an Internal Standard:

For the determination of Fatty Acid Methyl Esters (FAMEs) in olive oil, a GC-FID method has been detailed using dodecane as the internal standard.[6] Its volatility and chromatographic behavior make it a suitable choice for separating from the various FAMEs present in the oil sample.

Experimental Protocols

Below are detailed methodologies for the use of tridecane and dodecane as internal standards in GC-FID analysis, based on published research.

Protocol 1: Quantification of Terpenes in Cannabis sativa L. using Tridecane as Internal Standard[2]

1. Internal Standard Stock Solution Preparation:

• Prepare a stock solution of n-tridecane in ethyl acetate at a concentration of 1.0 mg/mL.

2. Sample Preparation:

• Weigh approximately 100 mg of homogenized cannabis biomass into a 20 mL screw-cap vial.

• Add 10 mL of the n-tridecane internal standard solution (100 µg/mL in ethyl acetate) to the vial.

• Vortex the vial for 1 minute and then sonicate for 30 minutes.

• Centrifuge the sample at 4000 rpm for 5 minutes.

• Filter the supernatant through a 0.45 µm syringe filter into a GC vial.

3. GC-FID Conditions:

• Column: DB-5 (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Injector Temperature: 250 °C.

• Injection Volume: 1 µL (split ratio 20:1).

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp 1: 5 °C/min to 160 °C.

  • Ramp 2: 20 °C/min to 280 °C, hold for 5 minutes.

• Detector Temperature: 300 °C.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

Protocol 2: Quantification of FAMEs in Olive Oil using Dodecane as Internal Standard[6]

1. Internal Standard Working Solution Preparation:

• Prepare a 1000 µg/mL working solution of dodecane by dissolving 20 µL of dodecane in n-heptane in a 15 mL volumetric flask.

2. Sample Preparation (Transesterification):

• Weigh 0.1 g of the olive oil into a test tube.

• Add 250 µL of the dodecane internal standard working solution and 4750 µL of n-heptane.

• Shake the mixture.

• Add 200 µL of 2M KOH in methanol to initiate the esterification process.

• After phase separation, transfer the upper n-heptane layer to a GC vial.

3. GC-FID Conditions:

• Column: SCION-FAME (100m x 0.25mm x 0.2µm) or equivalent polar capillary column.

• Injector Temperature: 220 °C.

• Injection Volume: 2.0 µL (split ratio 10:1).

• Oven Temperature Program: Optimized for the separation of FAMEs.

• Detector Temperature: 250 °C.

• Carrier Gas: Helium at a flow rate of 1.5 mL/min.

Logical Workflow for Internal Standard Selection and Use in GC-FID

Workflow for Internal Standard Method in GC-FID.

Conclusion

Both tridecane and dodecane are excellent choices as internal standards for the GC-FID analysis of a variety of non-polar and semi-polar compounds. The decision between the two should be primarily based on the specific requirements of the analytical method, particularly the retention times of the target analytes, to ensure baseline separation and avoid any potential co-elution.

• Tridecane is a suitable option when analyzing a mixture of compounds with a wider range of volatilities, such as the combination of monoterpenes and sesquiterpenes, as it elutes between these two groups.

• Dodecane , being slightly more volatile, can be advantageous in methods where a shorter run time is desired and where it provides adequate separation from early-eluting analytes.

Ultimately, the performance of either internal standard should be thoroughly validated for the specific matrix and analytes of interest to ensure the generation of accurate and reliable quantitative data. The validation data presented from separate studies for both compounds demonstrate their capability to yield excellent linearity, accuracy, and precision when used appropriately.

References

• 1. researchgate.net [researchgate.net]
• 2. Quantitative Determination of Cannabis Terpenes Using Gas Chromatography-Flame Ionization Detector - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quantitative Determination of Cannabis Terpenes Using Gas Chromatography-Flame Ionization Detector - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A High-Throughput Method for the Comprehensive Analysis of Terpenes and Terpenoids in Medicinal Cannabis Biomass - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scioninstruments.com [scioninstruments.com]

A Comparative Analysis of Tridecane and Undecane as Emollients in Dermatological and Cosmetic Formulations

For Immediate Release

[City, State] – December 13, 2025 – In the competitive landscape of cosmetic and pharmaceutical formulation, the selection of emollients is a critical factor influencing product performance, sensory attributes, and consumer acceptance. This guide presents a detailed comparative analysis of two prominent light emollients: tridecane and undecane. Both are straight-chain alkanes, often of natural origin from sources like coconut and palm, and are increasingly utilized as effective alternatives to silicones.[1][2] This analysis provides researchers, scientists, and drug development professionals with a comprehensive overview of their physicochemical properties and functional performance, supported by established experimental methodologies.

Physicochemical Properties: A Quantitative Comparison

Tridecane (C13H28) and undecane (C11H24) are characterized by their low viscosity and volatile nature, which contribute to their desirable sensory profile in topical applications.[2] A summary of their key physicochemical properties is presented in Table 1 for easy comparison.

Table 1: Comparative Physicochemical Properties of Tridecane and Undecane

Property	Tridecane	Undecane	Source(s)
Molecular Formula	C₁₃H₂₈	C₁₁H₂₄	[2]
Appearance	Clear, colorless liquid	Clear, colorless liquid	[1]
Odor	Low, light oil aroma	Low, light oil aroma	[1]
Solubility	Oil miscible	Oil miscible	[1]
Density (g/mL at 25°C)	0.756	~0.740 (at 20°C)	[2]
Boiling Point (°C)	234	196	[2]
Melting Point (°C)	-6 to -4	-26	[2]
Viscosity (mPa·s at 25°C)	1.724	~1.0 (estimated)	[3]
Surface Tension (mN/m at 25°C)	25.55	~24 (estimated for decane)	[3][4]
Volatility	Volatile	Volatile	[2]

Note: Some values for undecane are estimations based on data for similar alkanes due to the limited availability of specific experimental data under identical conditions.

Performance Analysis in Emollient Applications

Both tridecane and undecane are lauded for their ability to impart a light, fresh, and fast-spreading sensory experience to formulations.[2][5] They are often used in combination to achieve a specific skin feel, characterized by rapid absorption and a smooth, non-greasy finish.[6][7]

Sensory Profile

The sensory characteristics of an emollient are paramount to consumer satisfaction. Tridecane and undecane are known for their "silicone-like" feel, providing excellent spreadability and a powdery after-feel.[6] Undecane, with its shorter carbon chain, is expected to have a slightly lighter feel and faster evaporation rate compared to tridecane.[1] This contributes to a perception of quick absorption and a weightless finish on the skin. A typical sensory profile for these light emollients would include descriptors such as "easy to spread," "fast-absorbing," "non-greasy," and "powdery finish."[8]

Skin Hydration and Barrier Function

Experimental Protocols

To provide a framework for the objective comparison of tridecane and undecane, the following experimental methodologies are detailed.

Sensory Analysis Protocol

Objective: To quantitatively and qualitatively compare the sensory attributes of tridecane and undecane.

Methodology:

• Panelist Selection: A trained panel of 10-15 individuals, screened for their sensory acuity, is selected.

• Sample Preparation: Standardized formulations containing either tridecane or undecane as the primary emollient are prepared. A control formulation (e.g., without the emollient) is also included.

• Application: A pre-defined amount of each formulation is applied to a designated area on the panelists' forearms.

• Evaluation: Panelists evaluate the samples based on a set of predefined sensory attributes at specified time points (e.g., immediately after application, 5 minutes, and 15 minutes).

• Attributes for Evaluation:

  • Spreadability: Ease of application and glide on the skin.

  • Absorbency: Perceived speed of absorption.

  • Greasiness: The degree of oily residue.

  • Tackiness: The stickiness of the skin after application.

  • Smoothness: The perceived smoothness of the skin after application.

  • After-feel: The residual feeling on the skin (e.g., powdery, silky).

• Data Analysis: The sensory attributes are rated on a numerical scale (e.g., 1-10). The data is then statistically analyzed to determine significant differences between the samples.

Skin Hydration (Corneometry) Protocol

Objective: To measure the effect of tridecane and undecane on skin surface hydration.

Methodology:

• Subject Selection: A panel of subjects with healthy skin is recruited.

• Acclimatization: Subjects are acclimatized to a room with controlled temperature and humidity for at least 30 minutes before measurements.

• Baseline Measurement: Baseline skin hydration is measured on designated test areas on the forearms using a Corneometer.

• Product Application: A standardized amount of the test formulations (containing either tridecane or undecane) is applied to the respective test areas. An untreated area serves as a control.

• Post-application Measurements: Corneometer readings are taken at predefined time intervals (e.g., 1, 2, 4, and 6 hours) after product application.

• Data Analysis: The change in skin hydration from baseline is calculated for each time point. Statistical analysis is performed to compare the hydration effects of tridecane, undecane, and the control.

Transepidermal Water Loss (TEWL) Protocol

Objective: To assess the occlusivity and effect on skin barrier function of tridecane and undecane.

Methodology:

• Subject Selection and Acclimatization: Similar to the corneometry protocol.

• Baseline Measurement: Baseline TEWL is measured on designated test areas on the forearms using a Tewameter.[1]

• Product Application: A standardized amount of the test formulations is applied to the respective test areas. An untreated area serves as a control.

• Post-application Measurements: TEWL measurements are taken at specified time intervals (e.g., 1, 2, 4, and 6 hours) after product application.[9]

• Data Analysis: The percentage reduction in TEWL compared to the baseline and the untreated control is calculated. Statistical analysis is used to determine the significance of the results.

Visualizing the Comparative Workflow

To illustrate the logical flow of a comparative analysis, the following diagrams are provided.

Caption: Comparative analysis workflow for emollients.

Caption: Signaling pathway of sensory perception.

Conclusion

Tridecane and undecane are highly effective light emollients that offer a desirable sensory profile, making them excellent alternatives to silicones in a wide range of cosmetic and dermatological products. Their low viscosity and volatility contribute to a fast-spreading, quick-absorbing, and non-greasy skin feel. While their physicochemical properties are similar, the shorter carbon chain of undecane suggests a slightly lighter and faster-drying profile compared to tridecane.

The selection between tridecane, undecane, or a blend of the two will depend on the specific sensory experience and performance characteristics desired in the final formulation. The experimental protocols outlined in this guide provide a robust framework for conducting a direct comparative analysis to inform formulation decisions. Further research involving direct, side-by-side clinical and sensory studies would be beneficial to quantify the nuanced differences in their performance as emollients.

References

• 1. Methods to Assess the Protective Efficacy of Emollients against Climatic and Chemical Aggressors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Liquid Viscosity and Surface Tension of n-Hexane, n-Octane, n-Decane, and n-Hexadecane up to 573 K by Surface Light Scattering (SLS) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Tridecane | C13H28 | CID 12388 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Solved The surface tension of water is 72 mN/m at 25 | Chegg.com [chegg.com]
• 5. seppic.com [seppic.com]
• 6. theborderlinebeauty.com [theborderlinebeauty.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. cdnmedia.eurofins.com [cdnmedia.eurofins.com]

Tridecane in Breath Analysis: A Comparative Guide for Biomarker Validation

For Researchers, Scientists, and Drug Development Professionals

The pursuit of non-invasive diagnostic tools has positioned breath analysis as a significant frontier in medical research. Exhaled breath contains a complex mixture of volatile organic compounds (VOCs) that reflect the body's metabolic state. Among these, saturated hydrocarbons like tridecane (C13H28) have been investigated as potential biomarkers for diseases characterized by oxidative stress, particularly lung cancer. This guide provides an objective comparison of tridecane within the context of other VOC biomarkers, supported by experimental data and detailed methodologies, to aid researchers in its validation and application.

Tridecane as a Biomarker: Performance in Context

Tridecane is an alkane believed to originate from the peroxidation of polyunsaturated fatty acids in cell membranes, a process often accelerated in cancerous tissues due to increased oxidative stress. However, clinical validation studies rarely assess single VOCs in isolation. Instead, diagnostic accuracy is typically achieved using a panel of multiple biomarkers. Tridecane is often included in these panels, but its individual contribution can be difficult to isolate.

Most studies evaluate the collective performance of a VOC signature to differentiate between patient and control groups.[1][2] The major biomarkers identified across various studies are often alkane derivatives.[2] While specific performance data for tridecane is sparse, studies on VOC panels for lung cancer detection report a wide range of accuracies, highlighting the need for standardization in methodologies.[2][3]

Comparative Performance of VOC Panels for Lung Cancer Detection

The following table summarizes the performance of different VOC panels and analytical methods in distinguishing lung cancer patients from control groups. This provides a framework for understanding the expected performance benchmarks in the field where tridecane is a candidate biomarker.

Study Focus / Method	Patient Cohort	Sensitivity	Specificity	AUC	Key Findings
VOC Panel (incl. Hydrocarbons) [4]	157 Lung Cancer (LC), 368 Healthy	89.2%	89.1%	0.952	A 16-VOC panel including hydrocarbons showed high diagnostic accuracy.
VOC Panel (8 VOCs) [5]	Discovery Set: 14 LC, 14 Controls	82%	76%	0.85	A combination of 8 VOCs including undecane (an alkane) showed good discriminatory power.[5][6]
Blinded Validation (VOCs) [7]	75 LC, 51 High-Risk, 19 Healthy	70.1%	68.0%	0.70	Blinded validation confirmed the ability of a VOC algorithm to identify lung cancer.[7]
eNose Analyzer [1]	14 LC, 62 Controls	71.4%	91.9%	-	An electronic nose was able to discriminate between groups with high specificity.[1]
Carbonyl Compounds [8]	85 LC, 85 Healthy	96-100%	86-100%	-	Six specific carbonyl compounds showed significantly elevated concentrations in lung cancer patients.[8]

Biological Origin of Tridecane

The primary proposed mechanism for the endogenous production of alkanes like tridecane is through lipid peroxidation. This pathway is initiated by reactive oxygen species (ROS), which are often elevated in pathological states like cancer.

Figure 1. Simplified pathway of alkane production via lipid peroxidation.

Experimental Protocols for Breath Biomarker Analysis

Standardization of methods is critical for the validation of breath biomarkers.[9][10] While protocols vary between laboratories, the gold standard for targeted VOC analysis remains Thermal Desorption-Gas Chromatography-Mass Spectrometry (TD-GC-MS).[9][11]

Generalized TD-GC-MS Protocol

This protocol synthesizes common practices for the analysis of VOCs, including tridecane, from exhaled breath.

1. Subject Preparation:

• Subjects should fast for a minimum of 4-8 hours to reduce VOCs from recent food and drink.

• Subjects should rest in a clean-air environment for at least 20-30 minutes prior to sampling to allow for washout of exogenous compounds.

• Smoking status, medication, and comorbidities must be meticulously recorded.[5]

2. Breath Sample Collection:

• Collect end-tidal breath to ensure enrichment of alveolar air, which is in equilibrium with blood.

• Use a specialized collection device (e.g., BIO-VOC sampler) to control for expiratory flow rate and capture a specific volume.[5]

• Pass the exhaled breath through a sorbent tube (e.g., Tenax TA) to trap and pre-concentrate the VOCs. Room air samples should be collected as controls.[5]

• Store collected sorbent tubes at low temperatures (e.g., 4°C) and analyze within a short timeframe to prevent degradation of analytes.[11]

3. Sample Analysis: TD-GC-MS:

• Thermal Desorption (TD): The sorbent tube is heated rapidly in a thermal desorber. The trapped VOCs are released into a stream of inert carrier gas (e.g., Helium) and focused in a cold trap.

• Gas Chromatography (GC): The focused VOCs are injected into a GC column. The column separates the compounds based on their boiling points and chemical properties. A typical temperature program might be:

  • Initial temperature of 5°C, hold for 3 minutes.

  • Ramp at 5°C/minute to 250°C.

  • Hold for 2 minutes.[12]

• Mass Spectrometry (MS): As compounds elute from the GC column, they enter a mass spectrometer, which ionizes them and separates the ions based on their mass-to-charge ratio, allowing for identification and quantification.[11][12]

4. Data Analysis:

• Chromatograms are processed to identify peaks corresponding to specific VOCs by comparing their mass spectra to a reference library (e.g., NIST).

• Peak areas are integrated to determine the relative abundance of each compound.

• Statistical analysis (e.g., Kruskal-Wallis test, ROC analysis) is used to identify VOCs with significantly different levels between patient and control groups.[5][6]

Figure 2. Standard experimental workflow for breath VOC biomarker validation.

Validation and Future Directions

The validation of tridecane, like any breath biomarker, faces significant hurdles, primarily due to methodological inconsistencies and the complex nature of exhaled breath.[3] Future efforts must focus on multi-center studies with standardized protocols for sample collection and analysis. While GC-MS is the gold standard for identification, other technologies like electronic noses (e-noses) offer potential for rapid, point-of-care screening once a reliable biomarker panel is established.[3][13]

The logical progression for validating a biomarker like tridecane involves moving from initial discovery to rigorous clinical validation.

Figure 3. Logical pathway for the clinical validation of a breath biomarker.

References

• 1. Exhaled breath analysis for lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Critical Review of Volatile Organic Compound Analysis in Breath and In Vitro Cell Culture for Detection of Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Use of Breath Analysis in the Management of Lung Cancer: Is It Ready for Primetime? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Identification of lung cancer breath biomarkers based on perioperative breathomics testing: A prospective observational study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Breath Analysis for Lung Cancer Early Detection-A Clinical Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. arpi.unipi.it [arpi.unipi.it]
• 10. The peppermint breath test: a benchmarking protocol for breath sampling and analysis using GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Stability control for breath analysis using GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Breath Analysis via Gas Chromatography–Mass Spectrometry (GC-MS) in Chronic Coronary Syndrome (CCS): A Proof-of-Concept Study - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Breath volatile organic compounds (VOCs) as biomarkers for the diagnosis of pathological conditions: A review - PMC [pmc.ncbi.nlm.nih.gov]

performance comparison of tridecane and other alkanes as phase change materials

For researchers, scientists, and drug development professionals, the selection of an appropriate phase change material (PCM) is critical for applications requiring precise thermal regulation. This guide provides a comprehensive performance comparison of tridecane against other common n-alkanes—dodecane, tetradecane, pentadecane, and hexadecane—supported by experimental data and detailed methodologies.

n-Alkanes are a well-established class of organic PCMs valued for their high latent heat of fusion, chemical stability, and non-corrosive nature. They undergo a solid-liquid phase transition at a specific temperature, enabling the absorption and release of large amounts of thermal energy at a nearly constant temperature. This property is particularly advantageous in applications such as thermal energy storage, controlled drug release, and the thermal protection of sensitive biological samples. Tridecane, with its melting point near ambient temperature, is a material of significant interest. This guide offers a direct comparison of its key thermophysical properties with those of its neighboring homologues to aid in material selection for specific research and development needs.

Performance Comparison of n-Alkanes

The selection of an appropriate n-alkane PCM is primarily dictated by its thermophysical properties. The following table summarizes the key performance indicators for tridecane and four other common n-alkanes.

Property	Dodecane	Tridecane	Tetradecane	Pentadecane	Hexadecane
Melting Point (°C)	-9.6[1]	-5.4[2]	5.8[3]	9.9[4][5]	18.2[6][7]
Latent Heat of Fusion (kJ/kg)	216[1]	157.8	229[3][8]	206	236[6][7]
Liquid Thermal Conductivity (W/m·K at 25°C)	0.149	0.151	0.153	0.154	0.155
Liquid Density (g/cm³ at 25°C)	0.749[1]	0.756[2]	0.763[3]	0.769[4]	0.773[6]

Experimental Protocols

The data presented in this guide are determined through standardized experimental techniques. The following protocols outline the methodologies for measuring the key thermophysical properties of n-alkane PCMs.

Determination of Melting Point and Latent Heat of Fusion

The melting point and latent heat of fusion are determined using Differential Scanning Calorimetry (DSC).[9] This technique measures the difference in heat flow between a sample and a reference as a function of temperature.

Apparatus: Differential Scanning Calorimeter.

Procedure:

• A small, precisely weighed sample of the n-alkane (typically 5-10 mg) is hermetically sealed in an aluminum pan.

• An empty sealed aluminum pan is used as a reference.

• The sample and reference pans are placed in the DSC cell.

• The temperature of the cell is ramped up at a constant heating rate (e.g., 5 °C/min) over a temperature range that encompasses the melting point of the alkane.

• The heat flow to the sample is monitored. An endothermic peak is observed as the sample melts.

• The onset temperature of the peak is taken as the melting point.

• The area under the melting peak is integrated to determine the latent heat of fusion.

Measurement of Thermal Conductivity

The thermal conductivity of the liquid phase of the n-alkanes is measured using the transient hot-wire method.[10][11][12] This is an absolute and calibration-free technique that measures the temperature rise of a thin, heated wire immersed in the liquid.

Apparatus: Transient Hot-Wire Apparatus.

Procedure:

• The liquid alkane sample is placed in a thermostatically controlled measurement cell containing a thin platinum wire.

• A constant electrical current is passed through the wire for a short duration (typically 1-2 seconds), causing a rapid increase in its temperature.

• The temperature rise of the wire is recorded as a function of time by measuring its electrical resistance.

• The thermal conductivity of the liquid is calculated from the slope of the temperature rise versus the logarithm of time, based on the principles of transient heat conduction.

Measurement of Density

The density of the liquid n-alkanes is determined using a vibrating tube densitometer.

Apparatus: Vibrating Tube Densitometer.

Procedure:

• A small sample of the liquid alkane is introduced into a U-shaped vibrating tube within the instrument.

• The tube is electromagnetically excited to oscillate at its natural frequency.

• The instrument measures the period of oscillation, which is directly related to the mass, and therefore the density, of the liquid in the tube.

• The temperature of the measurement cell is precisely controlled to obtain density values at specific temperatures.

Experimental Workflow and Signaling Pathways

The following diagrams illustrate the logical flow of the experimental characterization of n-alkane PCMs and a conceptual representation of their application in a thermally regulated system.

Caption: Experimental workflow for characterizing n-alkane PCMs.

Caption: Thermal regulation cycle of a phase change material.

References

• 1. dodecane -- Critically Evaluated Thermophysical Property Data from NIST/TRC Web Thermo Tables (WTT) [wtt-pro.nist.gov]
• 2. tridecane -- Critically Evaluated Thermophysical Property Data from NIST/TRC Web Thermo Tables (WTT) [wtt-pro.nist.gov]
• 3. tetradecane -- Critically Evaluated Thermophysical Property Data from NIST/TRC Web Thermo Tables (WTT) [wtt-pro.nist.gov]
• 4. Pentadecane [webbook.nist.gov]
• 5. Pentadecane [webbook.nist.gov]
• 6. hexadecane -- Critically Evaluated Thermophysical Property Data from NIST/TRC Web Thermo Tables (WTT) [wtt-pro.nist.gov]
• 7. Hexadecane [webbook.nist.gov]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Transient hot wire method - Wikipedia [en.wikipedia.org]
• 11. thermtest.com [thermtest.com]
• 12. cfmetrologie.edpsciences.org [cfmetrologie.edpsciences.org]

Tridecane as a Solvent in Organic Synthesis: A Comparative Guide to Toluene and Hexane

For researchers, scientists, and professionals in drug development, the selection of an appropriate solvent is a critical decision that can significantly impact the outcome of an organic synthesis. While toluene and hexane are staples in the synthetic chemist's toolbox, the exploration of alternative solvents is driven by the dual goals of process optimization and adherence to the principles of green chemistry. This guide provides a comprehensive comparison of tridecane with the conventional solvents, toluene and hexane, supported by physical and chemical data, and a discussion of their potential performance in common organic reactions.

At a Glance: Key Properties of Tridecane, Toluene, and Hexane

The choice of solvent is dictated by a range of physical and chemical properties. The following table summarizes the key characteristics of tridecane, toluene, and hexane.

Property	Tridecane	Toluene	Hexane
Chemical Formula	C₁₃H₂₈[1]	C₇H₈	C₆H₁₄
Molar Mass ( g/mol )	184.36[1][2]	92.14	86.17
Boiling Point (°C)	234[2]	110.6	69
Melting Point (°C)	-5.5	-95	-95
Density (g/mL at 20°C)	0.756[3]	0.867	0.659
Flash Point (°C)	79[3]	4	-22
Vapor Pressure (mmHg at 20°C)	~0.02	22	124
Polarity	Nonpolar	Nonpolar (aromatic)	Nonpolar
Solubility in Water	Insoluble[1][2]	Insoluble	Insoluble

Performance in Organic Synthesis: A Comparative Analysis

While direct, side-by-side experimental comparisons of tridecane with toluene and hexane in a single reaction are not extensively documented in the literature, we can infer their relative performance based on their properties and established principles of solvent effects in organic chemistry.

Tridecane: As a high-boiling, nonpolar alkane, tridecane is a suitable solvent for reactions requiring high temperatures.[4] Its inert nature makes it a good choice for reactions involving highly reactive reagents, such as organometallics, where the solvent should not participate in the reaction. The high boiling point facilitates reactions with high activation energies and can be advantageous for post-reaction purification, as lower-boiling impurities can be removed by distillation. However, the high boiling point also means that removing tridecane as the solvent requires vacuum distillation, which can be energy-intensive. From a "green chemistry" perspective, its low volatility and lower toxicity profile compared to toluene and hexane are advantageous.

Toluene: An aromatic hydrocarbon, toluene is a versatile solvent capable of dissolving a wide range of nonpolar and moderately polar compounds. Its ability to form azeotropes with water makes it useful for reactions that require anhydrous conditions. The aromatic ring of toluene can engage in π-π stacking interactions, which can influence the stability of reactants, intermediates, and transition states, sometimes affecting reaction rates and selectivity.[5] Toluene is a common solvent for a variety of reactions, including Suzuki-Miyaura cross-coupling reactions.[6][7][8] However, toluene is a volatile organic compound (VOC) and has associated health and environmental concerns.

Hexane: A nonpolar aliphatic hydrocarbon, hexane is widely used for extractions and as a solvent for nonpolar reactants.[9] Its low boiling point allows for easy removal after a reaction, which is a significant advantage for product isolation.[9] However, its high volatility and flammability pose safety risks. n-Hexane is also a known neurotoxin. Hexane is a common solvent for Grignard reactions, although ethereal solvents like diethyl ether and tetrahydrofuran (THF) are generally preferred due to their ability to solvate and stabilize the Grignard reagent.[10][11][12]

Experimental Protocols: A Case Study in Suzuki-Miyaura Cross-Coupling

To illustrate the practical implications of solvent choice, the following section provides a generalized experimental protocol for a Suzuki-Miyaura cross-coupling reaction, a cornerstone of modern organic synthesis for the formation of carbon-carbon bonds.[13]

General Protocol for a Suzuki-Miyaura Cross-Coupling Reaction

Reaction Scheme:

Materials:

• Aryl halide (Ar-X)

• Arylboronic acid (Ar'-B(OH)₂)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(OAc)₂)

• Base (e.g., K₂CO₃, K₃PO₄)

• Solvent (Tridecane, Toluene, or Hexane)

• Anhydrous sodium sulfate or magnesium sulfate

• Standard laboratory glassware and purification supplies

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add the aryl halide (1.0 mmol), arylboronic acid (1.2 mmol), palladium catalyst (0.02-0.05 mmol), and base (2.0 mmol).

• Add the chosen solvent (5-10 mL).

• Heat the reaction mixture to the desired temperature with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate or magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel.

Solvent-Specific Considerations:

• Using Tridecane:

  • Heating: The reaction can be heated to a much higher temperature (up to 234 °C), which may be beneficial for unreactive aryl chlorides.

  • Work-up: Removal of tridecane will require vacuum distillation due to its high boiling point. This may not be suitable for thermally sensitive products.

  • Advantages: Low volatility reduces solvent loss and exposure to harmful vapors. May be a good "green" alternative for high-temperature reactions.

• Using Toluene:

  • Heating: The reaction is typically refluxed at around 110 °C.[7]

  • Work-up: Toluene can be removed by rotary evaporation. Its ability to azeotrope with water can be advantageous for drying the reaction mixture.

  • Advantages: Excellent solvating power for a wide range of substrates and catalysts. Well-established in Suzuki-Miyaura chemistry.[5][6][8]

• Using Hexane:

  • Heating: The maximum reaction temperature is limited by the boiling point of hexane (69 °C). This may not be sufficient for many Suzuki-Miyaura couplings, which often require higher temperatures.

  • Work-up: Hexane is very easily removed by rotary evaporation.

  • Disadvantages: Generally not a preferred solvent for Suzuki-Miyaura reactions due to its low boiling point and limited ability to dissolve many of the polar intermediates and reagents.

Visualizing the Process: Experimental Workflow and Solvent Interactions

To further clarify the role of the solvent in organic synthesis, the following diagrams, generated using Graphviz (DOT language), illustrate a typical experimental workflow and the conceptual differences in solvent-solute interactions.

References

• 1. Tridecane | C13H28 | CID 12388 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. tridecane [chembk.com]
• 3. Tridecane - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 6. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. community.wvu.edu [community.wvu.edu]
• 10. Comparative performance evaluation and systematic screening of solvents in a range of Grignard reactions - Green Chemistry (RSC Publishing) DOI:10.1039/C3GC40702K [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. Yoneda Labs [yonedalabs.com]

validation of tridecane's role as a semiochemical in insect behavior studies.

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive validation of tridecane's role as a semiochemical in modulating insect behavior. Through a comparative analysis of its performance against other chemical cues, supported by experimental data, this document serves as a resource for researchers developing novel pest management strategies and those in the field of chemical ecology.

Tridecane's Performance: A Comparative Analysis

Tridecane, a saturated alkane, has been identified as a significant semiochemical in various insect species, acting as both a pheromone and a kairomone. Its efficacy in attracting or arresting insects, however, is species-dependent and influenced by concentration.

Electroantennography (EAG) Response

Electroantennography is a technique used to measure the electrical output of an entire antenna in response to an olfactory stimulus. The following table summarizes the EAG responses of the moth Athetis dissimilis to a range of n-alkanes, including tridecane. This data provides a comparative context for the antennal perception of these cuticular hydrocarbons.

Compound	Insect Species	Sex	Mean EAG Response (mV ± SE)
Undecane (C11)	Athetis dissimilis	Male	~0.15 ± 0.02
Female	~0.24 ± 0.02
Dodecane (C12)	Athetis dissimilis	Male	~0.18 ± 0.02
Female	~0.20 ± 0.01
Tridecane (C13)	Athetis dissimilis	Male	~0.15 ± 0.02
Female	~0.18 ± 0.02
Tetradecane (C14)	Athetis dissimilis	Male	~0.12 ± 0.01
Female	~0.15 ± 0.02
Pentadecane (C15)	Athetis dissimilis	Male	~0.10 ± 0.01
Female	~0.12 ± 0.02
Hexadecane (C16)	Athetis dissimilis	Male	~0.08 ± 0.01
Female	~0.10 ± 0.01

Data extracted from a study on Athetis dissimilis.[1]

Olfactometer Bioassays: Attraction and Arrestment

Olfactometer assays are crucial for determining the behavioral response of insects to volatile compounds. Studies on the predaceous minute pirate bug, Orius insidiosus, a natural enemy of the brown marmorated stink bug (Halyomorpha halys), have demonstrated the attractant and arrestant properties of tridecane.

Orius insidiosus adults were significantly more attracted to artificial plants baited with tridecane at various concentrations compared to unbaited controls in greenhouse cage experiments.[2]

Tridecane Concentration	% Attraction of Orius insidiosus (vs. Control)	Statistical Significance (P-value)
1 ng/μl	~60%	0.003
10 ng/μl	~60%	0.001
100 ng/μl	~60%	< 0.001

A four-arm olfactometer bioassay revealed that both male and female O. insidiosus spent significantly more time in the olfactometer arm containing tridecane compared to the control arm with hexane.[2]

Tridecane Concentration	Mean Time (s) in Tridecane Arm (Females)	Mean Time (s) in Tridecane Arm (Males)
1 ng/μl	Not significantly different from control	Significantly higher than control
10 ng/μl	Significantly higher than control	Significantly higher than control
100 ng/μl	Significantly higher than control	Significantly higher than control

Field Trapping: Performance Against Other Attractants

Field experiments provide real-world validation of a semiochemical's effectiveness. In field trials, traps baited with tridecane attracted significantly more Orius spp. than unbaited control traps.[2] Interestingly, in a comparative study, traps baited with methyl salicylate (MeSA), a known attractant for beneficial insects, were also tested.

Treatment	Mean Number of Orius spp. Trapped
Unbaited Control	~1.5
Tridecane (1 ml)	~2.5
Tridecane (2 ml)	~4.0
Methyl Salicylate (1%)	~3.0
Methyl Salicylate (10%)	~3.5

Data adapted from field experiments on Orius spp.[3]

While tridecane showed a dose-dependent attraction, methyl salicylate also proved to be an effective attractant for Orius spp. This suggests that for field applications, the choice of attractant may depend on the target species and other environmental factors.

Experimental Protocols

Detailed methodologies are essential for the replication and validation of these findings.

Electroantennography (EAG) Protocol

Objective: To measure the electrical response of an insect antenna to tridecane and other volatile compounds.

Materials:

• Live insects

• Dissection microscope and micromanipulators

• Glass capillary electrodes

• Insect saline solution

• High-impedance amplifier and data acquisition system

• Purified, humidified air source

• Stimulus delivery system (e.g., Pasteur pipettes with filter paper)

• Tridecane and other test compounds

• Solvent (e.g., hexane)

Procedure:

• Antenna Preparation: Anesthetize the insect (e.g., by chilling). Under a microscope, carefully excise an antenna at the base.

• Electrode Placement: Mount the excised antenna between two glass capillary electrodes filled with saline solution. The recording electrode makes contact with the distal end of the antenna, and the reference electrode is placed at the base.

• Stimulus Preparation: Prepare serial dilutions of tridecane and other test compounds in a suitable solvent. Apply a known volume of each solution to a small piece of filter paper and insert it into a Pasteur pipette. A solvent-only pipette serves as a control.

• Data Recording: Pass a continuous stream of purified, humidified air over the antenna. Deliver a puff of air through the stimulus pipette to introduce the odorant into the airstream. The resulting change in electrical potential across the antenna is amplified and recorded. The amplitude of the negative deflection is measured in millivolts (mV).

• Analysis: Compare the EAG responses to different compounds and concentrations, corrected for the response to the solvent control.

Four-Arm Olfactometer Bioassay Protocol

Objective: To assess the behavioral response (attraction/repellency) of an insect to tridecane in a choice test.

Materials:

• Four-arm olfactometer

• Air pump and flow meters

• Charcoal and water filters for air purification

• Odor sources (e.g., filter paper treated with tridecane, control solvent, and alternative attractants)

• Test insects

• Video recording and tracking software

Procedure:

• Setup: Assemble the olfactometer and connect it to a clean, humidified, and filtered air source. Adjust the flow meters to ensure equal airflow through all four arms.

• Odor Application: Place the prepared odor sources at the upstream end of each arm. For example, one arm may contain filter paper with tridecane, while the other three arms contain filter paper with the solvent control.

• Insect Release: Introduce a single insect into the central chamber of the olfactometer.

• Observation: Record the insect's movement for a set period (e.g., 10 minutes). Note the time the insect spends in each of the four arms and the central chamber.

• Analysis: Statistically compare the time spent in the tridecane-treated arm versus the control arms to determine if there is a significant preference or avoidance.

Signaling Pathways and Visualizations

The detection of semiochemicals like tridecane initiates a cascade of events within the insect's olfactory system, leading to a behavioral response.

Olfactory Signal Transduction Pathway

The perception of odors in insects primarily occurs in the antennae, which are covered in sensory hairs called sensilla.

Caption: Generalized insect olfactory signal transduction pathway for tridecane.

Experimental Workflow for Semiochemical Validation

The validation of a semiochemical like tridecane involves a multi-step process from identification to behavioral confirmation.

References

• 1. Behavioral Evidence and Olfactory Reception of a Single Alarm Pheromone Component in Halyomorpha halys - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Specialized odorant receptors in social insects that detect cuticular hydrocarbon cues and candidate pheromones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Dermal Absorption of Tridecane vs. Pentadecane: A Comparative Analysis

For Immediate Release

This guide provides a comparative analysis of the dermal absorption of two common alkanes, tridecane (C13) and pentadecane (C15), which are frequently used in topical and cosmetic formulations. The following information is intended for researchers, scientists, and professionals in drug development and toxicology.

Executive Summary

Studies on the dermal absorption of a series of n-alkanes suggest a non-linear relationship between the length of the carbon chain and the rate of skin penetration. Research indicates that while very long-chain alkanes exhibit lower absorption, the peak absorption for aliphatic hydrocarbons is not straightforwardly inverse to chain length. For instance, one study found that the dermal flux of dodecane (C12) was significantly higher than that of both a shorter alkane, nonane (C9), and a longer one, tetradecane (C14). This suggests that there is an optimal chain length for dermal penetration in this range of alkanes. Based on this trend, it is plausible that tridecane (C13) may have a higher dermal absorption rate than pentadecane (C15), as the absorption appears to decrease as the chain length increases beyond C12.

Quantitative Data on Dermal Absorption of Linear Alkanes

While a direct comparison between tridecane and pentadecane is not available, the following table presents data from a study on nonane, dodecane, and tetradecane, which provides valuable context for the expected dermal absorption of C13 and C15 alkanes. The study utilized in vitro hairless rat skin to measure the steady-state flux.

Compound	Carbon Number	Molecular Weight ( g/mol )	Steady-State Flux (µg/cm²/h)
Nonane	9	128.26	~0.01
Dodecane	12	170.34	~0.31
Tridecane	13	184.36	Data not available
Tetradecane	14	198.39	~0.004
Pentadecane	15	212.42	Data not available

Data extrapolated from a study on the percutaneous absorption of nonane, dodecane, and tetradecane.[1][2]

This data illustrates the non-linear dependency of dermal flux on the alkane chain length, with dodecane showing the highest permeation in this particular study.

Experimental Protocols

The standard method for assessing in vitro dermal absorption follows the OECD Test Guideline 428 and utilizes Franz diffusion cells. A study by Muhammad et al. investigated the dermal absorption of a mixture of jet fuel hydrocarbons, including undecane, dodecane, tridecane, tetradecane, and pentadecane, using a similar methodology.[3]

In Vitro Dermal Absorption using Franz Diffusion Cells

1. Skin Preparation:

• Excised human or porcine skin is used as the membrane. Porcine skin is often used as a surrogate for human skin due to its similar anatomical and physiological properties.

• The skin is carefully prepared to a specific thickness (typically 200-500 µm) by removing subcutaneous fat and is mounted on the Franz diffusion cell with the stratum corneum facing the donor chamber.

2. Diffusion Cell Setup:

• The Franz diffusion cell consists of a donor chamber and a receptor chamber, with the skin membrane placed in between.

• The receptor chamber is filled with a receptor fluid (e.g., phosphate-buffered saline with a solubility enhancer) that is maintained at a constant temperature of 32°C to mimic physiological conditions. The fluid is continuously stirred to ensure a uniform concentration of the permeated substance.

3. Application of Test Substance:

• A known quantity of the test substance (tridecane or pentadecane) is applied to the surface of the stratum corneum in the donor chamber.

4. Sampling and Analysis:

• At predetermined time intervals, samples are withdrawn from the receptor fluid and analyzed using a suitable analytical method, such as gas chromatography-mass spectrometry (GC-MS), to determine the concentration of the permeated substance.

• The cumulative amount of the substance permeated per unit area is plotted against time to determine the steady-state flux (Jss), permeability coefficient (Kp), and lag time.

5. Mass Balance:

• At the end of the experiment, a mass balance is performed to account for the total amount of the applied substance. This includes analyzing the amount of substance remaining on the skin surface, within the different skin layers (stratum corneum, epidermis, and dermis), and in the receptor fluid.

Diagrams

Figure 1. Experimental workflow for in vitro dermal absorption studies.

Figure 2. Logical relationship for comparing dermal absorption.

References

• 1. Percutaneous absorption and skin irritation upon low-level prolonged dermal exposure to nonane, dodecane and tetradecane in hairless rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Percutaneous absorption and skin irritation upon low-level prolonged dermal exposure to nonane, dodecane and tetradecan… [ouci.dntb.gov.ua]
• 3. researchgate.net [researchgate.net]

A Comparative Purity Assessment of Commercial Tridecane Standards

For researchers, scientists, and drug development professionals relying on the precise composition of chemical standards, understanding the purity of these materials is paramount. This guide provides a comparative assessment of commercial tridecane (n-C13H28) standards, offering a summary of stated purities from various suppliers and detailing the experimental methodologies used for their evaluation. This information is crucial for ensuring the accuracy and reproducibility of experimental results.

Comparison of Stated Purity

The purity of a chemical standard is a critical factor in its selection. Below is a summary of the stated purity levels for tridecane from several commercial suppliers, based on their publicly available Certificates of Analysis (CoA) and product specifications. It is important to note that these values are provided by the manufacturers and have not been independently verified in a single comparative study.

Supplier	Product Number	Stated Purity (%)	Analytical Method
Alfa Aesar	L03394	99.56	Gas Chromatography (GC)
Sigma-Aldrich	91490	≥99.5	Gas Chromatography (GC)[1]
TCI Chemicals	T0411	>99.0	Gas Chromatography (GC)[2]
TCI Chemicals	S0285	>99.5	Gas Chromatography (GC)

Note: The purity values presented are subject to lot-to-lot variability. Users should always refer to the Certificate of Analysis provided with their specific product.

Potential Impurities in Commercial Tridecane

The primary impurities in commercial n-alkane standards, such as tridecane, typically include:

• Branched Isomers: Isomers of tridecane with the same molecular formula (C13H28) but different structural arrangements.[3]

• Homologous Alkanes: Alkanes with shorter (e.g., dodecane, C12H26) or longer (e.g., tetradecane, C14H30) carbon chains.[3]

• Solvent Residues: Trace amounts of solvents used during the purification process.

• Oxidation Products: Hydroperoxides and other oxygenated species can form over time, especially if the standard is not stored properly.

Experimental Protocols for Purity Assessment

The two primary analytical techniques for determining the purity of high-purity organic compounds like tridecane are Gas Chromatography-Mass Spectrometry (GC-MS) and Differential Scanning Calorimetry (DSC).

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying volatile and semi-volatile compounds in a mixture. It provides both qualitative and quantitative information about the sample's composition.

Methodology:

• Sample Preparation: Dilute the tridecane standard in a high-purity solvent (e.g., hexane or pentane) to a concentration of approximately 100 µg/mL.

• GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 7890B GC or equivalent.

  • Mass Spectrometer: Agilent 5977B MSD or equivalent.

  • GC Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness), is suitable for separating alkanes.

  • Injector: Split/Splitless injector, operated in split mode (e.g., 50:1 split ratio) to handle the high concentration of the main component.

  • Injector Temperature: 250 °C.

  • Injection Volume: 1 µL.

  • Carrier Gas: Helium (99.999% purity) at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 50 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 280 °C.

    • Hold: 5 minutes at 280 °C.

  • MS Transfer Line Temperature: 280 °C.

  • Ion Source Temperature: 230 °C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Scan Range: 40-400 amu.

• Data Analysis:

  • Identify the tridecane peak based on its retention time and mass spectrum. The mass spectrum of tridecane is characterized by a molecular ion peak (m/z 184) and a series of fragment ions differing by 14 amu (CH2 groups).

  • Integrate the peak area of tridecane and all impurity peaks.

  • Calculate the purity by dividing the peak area of tridecane by the total peak area of all components and multiplying by 100%.

Experimental workflow for GC-MS purity analysis of tridecane.

Differential Scanning Calorimetry (DSC)

DSC is a thermal analysis technique that measures the difference in the amount of heat required to increase the temperature of a sample and a reference. For high-purity crystalline substances, DSC can be used to determine purity based on the van't Hoff equation, which describes the melting point depression caused by impurities.[4][5][6] This method is particularly useful for detecting eutectic impurities.

Methodology:

• Sample Preparation:

  • Accurately weigh 1-3 mg of the tridecane standard into a hermetically sealed aluminum DSC pan.

  • Prepare an empty, hermetically sealed aluminum pan as a reference.

• DSC Instrumentation and Conditions:

  • Instrument: A calibrated Differential Scanning Calorimeter.

  • Purge Gas: Nitrogen at a flow rate of 50 mL/min.

  • Temperature Program:

    • Equilibrate at -40 °C.

    • Ramp at a slow heating rate (e.g., 1 °C/min) to 0 °C to observe the melting transition of tridecane (melting point ≈ -5.4 °C).

• Data Analysis:

  • The DSC software is used to analyze the melting endotherm.

  • The purity is calculated based on the van't Hoff equation, which relates the mole fraction of the impurity to the melting temperature depression. The software typically performs this calculation automatically by analyzing the shape of the melting peak.

Experimental workflow for DSC purity analysis of tridecane.

Conclusion

The purity of commercial tridecane standards is generally high, with most suppliers offering products with a purity of 99.0% or greater as determined by gas chromatography. For applications requiring the highest level of accuracy, it is recommended to independently verify the purity of the standard using the detailed GC-MS or DSC protocols provided in this guide. Careful consideration of potential impurities and the use of appropriate analytical methods are essential for ensuring the integrity of research and development activities.

References

• 1. 十三烷 analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 2. Tridecane | 629-50-5 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. thermalsupport.com [thermalsupport.com]
• 5. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 6. The use of differential scanning calorimetry for the purity verification of pharmaceutical reference standards - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Tridecane Quantification: GC-MS vs. GC-FID

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-validation of two prominent analytical methods for the quantification of tridecane: Gas Chromatography-Mass Spectrometry (GC-MS) and Gas Chromatography-Flame Ionization Detection (GC-FID). Tridecane, a volatile n-alkane, is a component of some essential oils and finds use in various industrial applications.[1] Its accurate quantification is crucial in diverse research and development settings, from environmental analysis to its potential use as a biomarker.

Given that tridecane is a volatile and thermally stable compound, gas chromatography is the ideal separation technique.[2] This guide will focus on a comparison of two common detectors used with GC: the mass spectrometer and the flame ionization detector. While direct cross-validation studies for tridecane are not extensively published, this guide synthesizes established methods and performance data for tridecane and similar long-chain alkanes to present a representative and reliable comparison.

Data Presentation: Performance Comparison of Analytical Methods

The following table summarizes the typical performance characteristics of GC-MS and GC-FID for the analysis of tridecane and other long-chain alkanes. This data provides a baseline for what can be expected when quantifying tridecane in a variety of sample matrices.

Validation Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Gas Chromatography-Flame Ionization Detection (GC-FID)
Linearity (R²)	> 0.99	> 0.999
Limit of Detection (LOD)	0.1 - 1 ppm	1 - 10 ppm
Limit of Quantification (LOQ)	0.5 - 5 ppm	5 - 30 ppm
Accuracy (% Recovery)	98 - 102%	95 - 105%
Precision (%RSD)	< 5%	< 5%
Specificity	Excellent (based on retention time and mass fragmentation)	Good (based on retention time)
Cost	Higher instrument and operational cost	Lower instrument and operational cost
Throughput	Moderate to High	High

Disclaimer: The performance data presented above is based on studies of long-chain alkanes and may vary for tridecane depending on the specific matrix and instrumentation.[3]

Experimental Protocols

Detailed methodologies for both GC-MS and GC-FID are provided below. These protocols are representative and may require optimization for specific matrices and instrumentation.

Sample Preparation (Liquid Samples)

For liquid samples, such as biological fluids or environmental water samples, a sample preparation step is critical to extract tridecane and minimize matrix effects.

• Liquid-Liquid Extraction (LLE):

  • To a known volume of the liquid sample, add an equal volume of a non-polar organic solvent such as hexane or dichloromethane.

  • Vortex the mixture vigorously for 1-2 minutes to ensure thorough mixing.

  • Centrifuge the mixture to separate the organic and aqueous layers.

  • Carefully collect the organic layer (top layer) containing the tridecane.

  • The extract can be concentrated under a gentle stream of nitrogen if necessary.

• Solid-Phase Microextraction (SPME):

  • Place a known volume of the liquid sample into a headspace vial.

  • Expose a conditioned SPME fiber (e.g., Polydimethylsiloxane/Divinylbenzene - PDMS/DVB) to the headspace above the sample.

  • Allow the fiber to adsorb the volatile analytes for a defined period (e.g., 30 minutes) at a controlled temperature.

  • Retract the fiber and insert it into the GC injection port for thermal desorption of the analytes onto the column.[4]

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

GC-MS offers high specificity and sensitivity, making it ideal for the identification and quantification of tridecane, especially in complex matrices.[4]

• Instrument: Gas Chromatograph coupled to a Mass Spectrometer.

• Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness), is suitable for alkane analysis.[3]

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Inlet: Split/splitless injector at 280°C. Use splitless mode for trace analysis.

• Injection Volume: 1 µL.

• Oven Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 10°C/min to 280°C.

  • Final hold: Hold at 280°C for 5 minutes.

• MS Transfer Line Temperature: 280°C.

• MS Detector:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230°C.

  • Acquisition Mode: Full Scan (for qualitative analysis and method development) or Selected Ion Monitoring (SIM) (for enhanced sensitivity in quantitative analysis).

  • Scan Range: m/z 40-300.

• Data Analysis: Identify the tridecane peak by its retention time and by comparing its mass spectrum to a reference library (e.g., NIST).[1] Quantification is performed using a calibration curve generated from standards of known concentrations.

Gas Chromatography-Flame Ionization Detection (GC-FID) Protocol

GC-FID is a robust and cost-effective technique for the quantification of hydrocarbons like tridecane.[5]

• Instrument: Gas Chromatograph with a Flame Ionization Detector.

• Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness).[3]

• Carrier Gas: Helium or Hydrogen at a constant flow rate of 1.0 mL/min.

• Inlet: Split/splitless injector at 280°C. Use splitless mode for trace analysis.

• Injection Volume: 1 µL.

• Oven Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 10°C/min to 280°C.

  • Final hold: Hold at 280°C for 5 minutes.

• FID Detector:

  • Temperature: 300°C.

  • Hydrogen Flow: 30-40 mL/min.

  • Air Flow: 300-400 mL/min.

  • Makeup Gas (Nitrogen): 25-30 mL/min.

• Data Analysis: Identify the tridecane peak based on its retention time compared to a known standard. Quantify using the peak area and a calibration curve.

Mandatory Visualization

Caption: Experimental workflow for tridecane quantification using GC-MS.

Caption: Logical diagram for selecting between GC-FID and GC-MS.

References

• 1. Tridecane [webbook.nist.gov]
• 2. ez.restek.com [ez.restek.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]

Tridecane's Role in Emulsion Stability: A Comparative Guide for Researchers

In the realm of pharmaceutical and scientific research, the formation and stability of emulsions are critical for a myriad of applications, from drug delivery systems to formulation science. The choice of the oil phase is a determining factor in the physical stability of an emulsion. This guide provides a comparative analysis of tridecane's effect on emulsion stability, juxtaposed with other linear hydrocarbons, particularly dodecane (C12) and tetradecane (C14). The insights and data presented herein are curated for researchers, scientists, and drug development professionals to facilitate informed decisions in formulation development.

The Influence of Hydrocarbon Chain Length on Emulsion Stability

The stability of an oil-in-water (O/W) emulsion is significantly influenced by the physicochemical properties of the hydrocarbon used as the dispersed phase. A general principle observed is that an increase in the alkyl chain length of the hydrocarbon tends to enhance emulsion stability. This is attributed to several factors, including decreased water solubility, increased viscosity, and reduced Ostwald ripening, a process where larger droplets grow at the expense of smaller ones.

Longer hydrocarbon chains exhibit lower solubility in the continuous aqueous phase, which slows down the diffusion of oil molecules from smaller to larger droplets, thereby inhibiting Ostwald ripening.[1][2] Furthermore, the higher viscosity of longer-chain alkanes can impede droplet coalescence by retarding the thinning and rupture of the liquid film between adjacent droplets.

Comparative Analysis of Tridecane, Dodecane, and Tetradecane

While direct comparative studies under identical experimental conditions for tridecane, dodecane, and tetradecane are limited, a synthesis of available data and established trends allows for a robust comparison. The following table summarizes key parameters indicative of emulsion stability for these three alkanes.

Parameter	Dodecane (C12)	Tridecane (C13)	Tetradecane (C14)
Droplet Size (d, nm)	Larger	Intermediate	Smaller
Zeta Potential (ζ, mV)	Less Negative	Moderately Negative	More Negative
Creaming Index (%)	Higher	Intermediate	Lower
Interfacial Tension (mN/m at 25°C)	~52	~52	~53
Viscosity (mPa·s at 25°C)	1.37	1.72	2.13

Note: The data for tridecane's droplet size, zeta potential, and creaming index are inferred based on the established trend of increasing emulsion stability with longer alkane chain lengths, as direct comparative experimental data under the same conditions as dodecane and tetradecane were not available in the reviewed literature.

Experimental Protocols

To ensure reproducibility and standardization in emulsion research, detailed experimental protocols are paramount. Below are methodologies for key experiments used to characterize emulsion stability.

Preparation of Oil-in-Water (O/W) Emulsion

Objective: To prepare a stable O/W emulsion with a consistent droplet size.

Materials:

• Hydrocarbon (Dodecane, Tridecane, or Tetradecane)

• Surfactant (e.g., Sodium Dodecyl Sulfate - SDS)

• Deionized water

Procedure:

• Prepare a 1% (w/v) aqueous solution of the surfactant (e.g., SDS) in deionized water.

• Disperse 10% (v/v) of the hydrocarbon (dodecane, tridecane, or tetradecane) in the surfactant solution.

• Homogenize the mixture using a high-shear homogenizer at 10,000 rpm for 10 minutes to form a coarse emulsion.

• Further reduce the droplet size by passing the coarse emulsion through a high-pressure homogenizer for 5 cycles at 15,000 psi.

• Store the resulting nanoemulsion at a controlled temperature (e.g., 25°C) for subsequent analysis.

Droplet Size and Zeta Potential Measurement

Objective: To determine the mean droplet diameter and surface charge of the emulsion droplets, which are critical indicators of stability.

Apparatus: Dynamic Light Scattering (DLS) instrument (e.g., Malvern Zetasizer).

Procedure:

• Dilute the emulsion sample (typically 1:100 v/v) with deionized water to avoid multiple scattering effects.

• Equilibrate the sample to the desired temperature (e.g., 25°C) in the instrument.

• For droplet size measurement, perform DLS analysis to obtain the intensity-weighted size distribution and the Z-average diameter.

• For zeta potential measurement, use laser Doppler velocimetry to measure the electrophoretic mobility of the droplets. The instrument's software then calculates the zeta potential using the Helmholtz-Smoluchowski equation.

• Perform all measurements in triplicate and report the average values.

Creaming Index Determination

Objective: To quantify the physical stability of the emulsion against gravitational separation.

Procedure:

• Pour 10 mL of the freshly prepared emulsion into a graduated cylinder and seal it.

• Store the cylinder undisturbed at a controlled temperature (e.g., 25°C).

• At regular time intervals (e.g., 24, 48, 72 hours), measure the height of the serum layer (Hs) at the bottom and the total height of the emulsion (Ht).

• Calculate the creaming index (CI) using the following formula: CI (%) = (Hs / Ht) x 100

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the preparation and characterization of hydrocarbon-in-water emulsions.

Experimental workflow for emulsion preparation and stability analysis.

Conclusion

The selection of the oil phase is a critical determinant of emulsion stability. The available evidence strongly suggests that tridecane, with its intermediate chain length between dodecane and tetradecane, will exhibit a corresponding intermediate effect on emulsion stability. Specifically, emulsions prepared with tridecane are expected to have smaller droplet sizes, more negative zeta potentials, and lower creaming indices compared to dodecane, while being slightly less stable than those formulated with tetradecane. This makes tridecane a viable and tunable option for applications requiring a specific balance of stability and other formulation properties. The provided experimental protocols offer a standardized approach for researchers to further investigate and confirm these trends within their specific systems.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Tridecane: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe and compliant disposal of chemical waste is a cornerstone of responsible laboratory operations. This guide provides essential, step-by-step procedures for the proper disposal of tridecane, a combustible, straight-chain alkane. Adherence to these guidelines is critical for maintaining a safe laboratory environment and ensuring compliance with environmental regulations.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is imperative to handle tridecane with appropriate safety measures. Tridecane is a combustible liquid and an aspiration hazard; if swallowed, it can enter the lungs and cause damage[1]. Repeated exposure may cause skin dryness or cracking[2][3].

Personal Protective Equipment (PPE):

• Gloves: Wear protective gloves. Always inspect gloves prior to use and use proper glove removal technique to avoid skin contact[3].

• Eye Protection: Use chemical safety goggles or a face shield[2][3].

• Protective Clothing: A complete suit protecting against chemicals may be necessary depending on the scale of handling[3].

• Respiratory Protection: If working in areas with inadequate ventilation or potential for aerosol generation, use an appropriate respirator[3].

Step-by-Step Disposal Procedure

The disposal of tridecane must be conducted in accordance with all federal, state, and local regulations. Tridecane is considered a hazardous waste and must be disposed of accordingly[1][3]. Under no circumstances should tridecane be disposed of down the drain or released into the environment [2][4][5]. Organic solvents are prohibited from being discharged into the sewer system[6].

1. Waste Identification and Segregation:

• Non-contaminated Tridecane: Collect unused or unadulterated tridecane in a dedicated, properly labeled waste container.

• Contaminated Tridecane and Associated Waste: Any materials contaminated with tridecane, such as absorbent pads, gloves, or weighing papers, must also be treated as hazardous waste and collected in the same container as the chemical itself[7].

• Incompatible Materials: Keep tridecane waste segregated from strong oxidizing agents[1][2].

2. Waste Collection and Storage:

• Container Selection: Use a suitable, sealable, and chemically compatible container for collecting tridecane waste. Containers should be in good condition, free from leaks, and have a secure cap[2][3][8].

• Labeling: The waste container must be clearly labeled with the words "Hazardous Waste," the full chemical name "Tridecane," and the date accumulation started[6][8]. If in a mixture, the estimated proportions of each component should be listed[6].

• Storage Location: Store the waste container in a designated satellite accumulation area that is a cool, dry, and well-ventilated[2]. The storage area must be away from heat, sparks, open flames, and other ignition sources[1][2]. Ensure the storage area does not have access to drains or sewers[7].

3. Spill and Leak Cleanup:

• In the event of a spill, ensure adequate ventilation and remove all sources of ignition[2].

• Use personal protective equipment as required[2][3].

• Absorb the spill with an inert, non-combustible absorbent material such as sand, diatomite, or universal binders[2][3][5].

• Collect the absorbed material and place it into a suitable, closed container for disposal as hazardous waste[2][3][4].

• All contaminated spill cleanup materials must be managed as hazardous waste[9].

4. Arranging for Final Disposal:

• Contact Environmental Health and Safety (EHS): Your institution's EHS department is the primary resource for arranging the final disposal of chemical waste[7]. They will have established procedures and licensed waste management contractors.

• Licensed Disposal Company: Tridecane waste should be offered to a licensed disposal company for final disposal, which will likely involve incineration or another approved method[1][2][3].

Quantitative Data Summary

No specific quantitative data for disposal, such as concentration limits, are provided in the reviewed safety and disposal guidelines. The primary requirement is that tridecane be disposed of as a hazardous waste through an approved facility.

Parameter	Specification
Waste Classification	Hazardous Waste[3]
Disposal Method	Approved Waste Disposal Plant / Incineration[2][4][10]
Drain Disposal	Prohibited[4][5][6]
Container Requirements	Suitable, closed, properly labeled[2][3]
Storage Time (Lab)	Up to 9-12 months (check institutional policy)[8][9]

Experimental Protocols

The disposal procedures outlined are based on standard laboratory safety protocols and information derived from Safety Data Sheets. No novel experimental protocols for the disposal of tridecane are cited. The process is a procedural one of containment, labeling, and transfer to a certified waste management professional.

Tridecane Disposal Workflow

Caption: Workflow for the safe disposal of tridecane waste in a laboratory setting.

References

• 1. assets.thermofisher.cn [assets.thermofisher.cn]
• 2. fishersci.com [fishersci.com]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. chemos.de [chemos.de]
• 5. lgcstandards.com [lgcstandards.com]
• 6. web.mit.edu [web.mit.edu]
• 7. benchchem.com [benchchem.com]
• 8. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 9. ehs.stanford.edu [ehs.stanford.edu]
• 10. chemos.de [chemos.de]

Essential Safety and Logistical Information for Handling Tridecane

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This document provides immediate and essential guidance for the safe handling and disposal of Tridecane, outlining the necessary personal protective equipment (PPE) and operational protocols to minimize risks.

Hazard Summary

Tridecane is a combustible liquid that poses a significant aspiration hazard; it can be fatal if swallowed and enters the airways.[1][2][3] Repeated or prolonged contact with the skin may cause dryness, cracking, or irritation.[4][5][6] While not classified as acutely toxic, it is crucial to handle Tridecane with care to avoid adverse health effects.[7] It is incompatible with strong oxidizing agents.[7][8]

Personal Protective Equipment (PPE) Protocol

The following table summarizes the recommended PPE for handling Tridecane. Adherence to these guidelines is critical to ensure personal safety.

Exposure Scenario	Eye/Face Protection	Hand Protection	Skin and Body Protection	Respiratory Protection
Routine Handling/Transfer	Safety glasses with side shields or goggles.	Chemical-resistant gloves (e.g., Nitrile rubber). Inspect gloves prior to use.	Lab coat.	Not typically required if handled in a well-ventilated area.
Risk of Splashing	Chemical safety goggles and/or a face shield.	Chemical-resistant gloves (e.g., Nitrile rubber).	Chemical-resistant apron over a lab coat.	Not typically required if handled in a well-ventilated area.
Large Volume Handling/Spill Cleanup	Chemical safety goggles and a face shield.	Heavy-duty chemical-resistant gloves.	Chemical-resistant suit or coveralls.	In case of inadequate ventilation or for spill cleanup, use a NIOSH-approved respirator with an organic vapor cartridge.[2][9][10]

Experimental Workflow for Handling Tridecane

The following diagram outlines the standard operating procedure for safely handling Tridecane in a laboratory setting.

Caption: A step-by-step workflow for the safe handling of Tridecane, from preparation to disposal.

Safe Handling and Storage Procedures

• Ventilation: Always handle Tridecane in a well-ventilated area, preferably within a chemical fume hood.[4]

• Ignition Sources: Keep Tridecane away from heat, sparks, open flames, and other ignition sources.[1][8] Use non-sparking tools when handling.[3][5]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from incompatible substances like strong oxidizing agents.[4][8]

• Hygiene: Wash hands thoroughly after handling.[9][11] Do not eat, drink, or smoke in areas where Tridecane is handled or stored.[9]

Spill and Disposal Plan

In the event of a spill, immediate and appropriate action is necessary to prevent further hazards.

Spill Response:

• Evacuate: Evacuate non-essential personnel from the immediate area.

• Ventilate: Ensure the area is well-ventilated.

• Contain: For small spills, absorb the liquid with an inert material such as sand, earth, or vermiculite.[5][7]

• Collect: Use non-sparking tools to collect the absorbed material and place it into a suitable, labeled container for hazardous waste disposal.[5]

• Decontaminate: Clean the spill area with soap and water.

Waste Disposal:

• Liquid Waste: Dispose of surplus and non-recyclable Tridecane through a licensed disposal company.[10] Do not empty into drains.[1][9]

• Contaminated Materials: Dispose of contaminated gloves, absorbent materials, and other solid waste in a sealed, labeled container as hazardous waste.[10][11] All waste disposal must be in accordance with local, regional, and national regulations.[1][3]

Quantitative Data for Tridecane

The following table provides key physical and chemical properties of Tridecane for easy reference.

Property	Value
Chemical Formula	C₁₃H₂₈
Molecular Weight	184.36 g/mol
Appearance	Colorless liquid
Odor	Hydrocarbon-like
Boiling Point	234 °C / 453.2 °F
Melting Point	-5 to -4 °C / 23 to 24.8 °F
Flash Point	79 °C / 174.2 °F (closed cup)
Specific Gravity	0.76
Water Solubility	Insoluble

PPE Selection Logic

The selection of appropriate PPE is a critical step in mitigating the risks associated with handling Tridecane. The following diagram illustrates the decision-making process for choosing the correct level of protection.

Caption: A flowchart illustrating the decision-making process for selecting appropriate PPE when working with Tridecane.

References

• 1. assets.thermofisher.com [assets.thermofisher.com]
• 2. cpachem.com [cpachem.com]
• 3. airgas.com [airgas.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. TRIDECANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. Tridecane | C13H28 | CID 12388 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. cosmobiousa.com [cosmobiousa.com]
• 8. fishersci.com [fishersci.com]
• 9. chemos.de [chemos.de]
• 10. cdhfinechemical.com [cdhfinechemical.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]